N-Allyloxycarbonyl-2-nitrobenzenesulfonamide

• CAS: 90916-29-3

Core Science & Biosynthesis

Synthesis and Characterization of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide, a key intermediate in organic synthesis. This document outlines a probable synthetic pathway, details the necessary experimental protocols, and presents the expected analytical data for the characterization of the final compound. The information herein is compiled from established chemical principles and spectroscopic data from analogous compounds, offering a robust resource for researchers in the field.

Introduction

N-Allyloxycarbonyl-2-nitrobenzenesulfonamide, also known as Alloc-nosylamide, is a valuable reagent in organic chemistry, notably utilized in the total synthesis of complex natural products such as (-)-lepistine. The presence of the allyloxycarbonyl (Alloc) protecting group on the sulfonamide nitrogen allows for selective deprotection under mild conditions, making it an attractive building block in multi-step synthetic routes. This guide details a reliable method for its preparation and the analytical techniques for its structural confirmation.

Synthesis Pathway

The synthesis of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide is predicated on the acylation of 2-nitrobenzenesulfonamide with allyl chloroformate. This reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid byproduct.

Caption: Synthetic workflow for N-Allyloxycarbonyl-2-nitrobenzenesulfonamide.

Experimental Protocols

The following is a detailed experimental protocol for the synthesis of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide. This protocol is based on established procedures for analogous N-acylation of sulfonamides.

Materials:

• 2-Nitrobenzenesulfonamide

• Allyl chloroformate

• Triethylamine (or another suitable non-nucleophilic base)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-nitrobenzenesulfonamide (1.0 equivalent) in anhydrous dichloromethane.

• Addition of Base: Cool the solution to 0 °C using an ice bath. Add triethylamine (1.2 equivalents) dropwise to the stirred solution.

• Acylation: To the cooled mixture, add allyl chloroformate (1.1 equivalents) dropwise over 10-15 minutes. Ensure the internal temperature remains below 5 °C during the addition.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: Upon completion, quench the reaction by adding 1 M HCl. Transfer the mixture to a separatory funnel and separate the organic layer.

• Extraction and Washing: Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford N-Allyloxycarbonyl-2-nitrobenzenesulfonamide as a solid.

Characterization Data

Table 1: Predicted ¹H NMR Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 8.1 - 7.7	m	4H	Aromatic protons (C₆H₄)
~ 5.9 - 5.8	m	1H	-CH=CH₂
~ 5.4 - 5.2	m	2H	-CH=CH ₂
~ 4.7	d	2H	-O-CH ₂-CH=
~ 3.5	br s	1H	NH

Note: The chemical shift of the N-H proton can be broad and its position may vary depending on concentration and solvent.

Table 2: Predicted ¹³C NMR Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~ 150.0	C=O (carbamate)
~ 148.0	C -NO₂ (aromatic)
~ 135.0	Aromatic C -S
~ 134.0, 131.0, 125.0	Aromatic C -H
~ 131.5	-C H=CH₂
~ 119.0	-CH=C H₂
~ 68.0	-O-C H₂-

Table 3: Predicted IR Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~ 3300	Medium, sharp	N-H stretch
~ 3100-3000	Medium	C(sp²)-H stretch (aromatic and vinyl)
~ 2950-2850	Medium	C(sp³)-H stretch
~ 1740	Strong	C=O stretch (carbamate)
~ 1645	Medium	C=C stretch (alkene)
~ 1530, 1350	Strong	Asymmetric and symmetric NO₂ stretch
~ 1370, 1170	Strong	Asymmetric and symmetric SO₂ stretch

Table 4: Predicted Mass Spectrometry Data (ESI+)

m/z	Assignment
287.03	[M+H]⁺
309.01	[M+Na]⁺
325.00	[M+K]⁺

Logical Workflow for Spectroscopic Analysis

The structural elucidation of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide relies on the combined interpretation of data from multiple spectroscopic techniques.

Caption: Workflow for the spectroscopic characterization of the target compound.

Conclusion

This technical guide provides a detailed framework for the synthesis and characterization of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide. The provided experimental protocol, based on well-established chemical transformations, offers a reliable pathway to this important synthetic intermediate. The predicted spectroscopic data serves as a valuable reference for researchers to confirm the identity and purity of the synthesized compound. This guide is intended to facilitate the work of scientists engaged in organic synthesis and drug development by providing a comprehensive and practical resource.

physical and chemical properties of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Allyloxycarbonyl-2-nitrobenzenesulfonamide is a chemical compound of interest in organic synthesis and medicinal chemistry. Its structure combines a reactive 2-nitrobenzenesulfonamide moiety with an allyloxycarbonyl group, suggesting its potential utility as a versatile intermediate in the synthesis of more complex molecules. The 2-nitrobenzenesulfonamide group is a well-known protecting group for amines, which can be cleaved under mild conditions, while the allyl group offers a site for various chemical transformations, such as palladium-catalyzed reactions. This guide provides a comprehensive overview of the known and predicted physical and chemical properties of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide, a plausible experimental protocol for its synthesis, and predicted spectroscopic data to aid in its characterization.

Physicochemical Properties

The following table summarizes the key physical and chemical properties of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide.

Property	Value	Reference(s)
Molecular Formula	C₁₀H₁₀N₂O₆S	[1][2][3]
Molecular Weight	286.26 g/mol	[1][2][3]
CAS Number	90916-29-3	[1][2][3]
Appearance	Predicted to be a solid
Melting Point	Data not available	[1]
Solubility	Data not available	[1]
Predicted XlogP	1.7
Predicted Hydrogen Bond Donors	1
Predicted Hydrogen Bond Acceptors	7
Predicted Rotatable Bonds	5

Chemical Synthesis

Proposed Synthesis Workflow

Caption: Proposed synthesis workflow for N-Allyloxycarbonyl-2-nitrobenzenesulfonamide.

Detailed Experimental Protocol

Materials:

• 2-Nitrobenzenesulfonamide

• Allyl chloroformate

• Triethylamine (or another suitable non-nucleophilic base)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate/hexanes mixture)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-nitrobenzenesulfonamide (1.0 equivalent). Dissolve it in anhydrous dichloromethane.

• Addition of Base: Add triethylamine (1.2 equivalents) to the solution and stir for 10 minutes at room temperature.

• Addition of Acylating Agent: Cool the reaction mixture to 0 °C using an ice bath. Slowly add allyl chloroformate (1.1 equivalents) dropwise to the stirred solution.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction by adding 1 M HCl. Transfer the mixture to a separatory funnel and separate the organic layer. Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-Allyloxycarbonyl-2-nitrobenzenesulfonamide.

Spectroscopic Data (Predicted)

As experimental spectroscopic data for N-Allyloxycarbonyl-2-nitrobenzenesulfonamide is not publicly available, the following are predicted values based on the analysis of its structure and data from analogous compounds.

Predicted ¹H NMR Spectrum

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.1-8.3	m	1H	Aromatic H (ortho to -SO₂ and -NO₂)
~7.7-7.9	m	3H	Aromatic H
~5.8-6.0	m	1H	-OCH₂CH =CH₂
~5.2-5.4	m	2H	-OCH₂CH=CH ₂
~4.7-4.8	d	2H	-OCH ₂CH=CH₂
~11.0-12.0	br s	1H	NH

Note: The spectrum is predicted in a solvent like DMSO-d₆. The NH proton signal may be broad and its chemical shift can be variable.

Predicted ¹³C NMR Spectrum

Chemical Shift (δ, ppm)	Assignment
~150-152	C =O (Carbamate)
~148	Aromatic C (ipso to -NO₂)
~135-140	Aromatic C (ipso to -SO₂)
~130-134	Aromatic CHs & -OCH₂C H=CH₂
~120-128	Aromatic CHs
~118-120	-OCH₂CH=C H₂
~68-70	-OC H₂CH=CH₂

Predicted IR Spectrum

Wavenumber (cm⁻¹)	Intensity	Assignment
~3300-3400	Medium	N-H stretch
~3050-3100	Medium	Aromatic and vinylic C-H stretch
~2850-2950	Weak	Aliphatic C-H stretch
~1740-1760	Strong	C=O stretch (carbamate)
~1640-1680	Medium	C=C stretch (alkene)
~1530 & ~1350	Strong	Asymmetric and symmetric N-O stretch (-NO₂)
~1370 & ~1170	Strong	Asymmetric and symmetric S=O stretch (-SO₂-)

Predicted Mass Spectrum

Method: Electrospray Ionization (ESI)

• Positive Mode ([M+H]⁺): Expected at m/z 287.03.

• Negative Mode ([M-H]⁻): Expected at m/z 285.01.

Predicted Fragmentation Pattern:

In mass spectrometry, N-acyl sulfonamides can undergo characteristic fragmentation. Common fragmentation pathways for N-Allyloxycarbonyl-2-nitrobenzenesulfonamide may include:

• Loss of the allyl group (-C₃H₅).

• Loss of CO₂ from the carbamate.

• Cleavage of the S-N bond.

• Loss of SO₂.

Reactivity and Applications

N-Allyloxycarbonyl-2-nitrobenzenesulfonamide is expected to exhibit reactivity characteristic of its constituent functional groups.

• Deprotection of the Sulfonamide: The 2-nitrobenzenesulfonyl group can be cleaved under mild conditions using nucleophiles like thiols, making it a useful protecting group in multi-step synthesis.

• Allyl Group Manipulations: The terminal double bond of the allyl group is amenable to a wide range of transformations, including but not limited to:

  • Palladium-catalyzed reactions (e.g., Tsuji-Trost allylation).

  • Metathesis reactions.

  • Addition reactions (e.g., hydrogenation, dihydroxylation, epoxidation).

• Nucleophilic Aromatic Substitution: The nitro-activated benzene ring can potentially undergo nucleophilic aromatic substitution reactions.

Given these reactive sites, this compound serves as a valuable building block for introducing protected amino functionalities along with a handle for further chemical diversification, which is particularly useful in the synthesis of complex target molecules in drug discovery and development.

Safety Information

While specific toxicity data for N-Allyloxycarbonyl-2-nitrobenzenesulfonamide is not available, it should be handled with the standard precautions for laboratory chemicals. It is advisable to wear personal protective equipment, including gloves, safety glasses, and a lab coat, and to work in a well-ventilated fume hood. Avoid inhalation, ingestion, and contact with skin and eyes.

Disclaimer: This document is intended for informational purposes for qualified professionals. The experimental protocols and predicted data are based on established chemical principles and data from analogous compounds but have not been experimentally verified for this specific molecule. All laboratory work should be conducted with appropriate safety precautions and by trained personnel.

References

• 1. researchgate.net [researchgate.net]
• 2. Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

N-Allyloxycarbonyl-2-nitrobenzenesulfonamide mechanism of action in amine protection

An In-Depth Technical Guide to the Orthogonal Amine Protection Strategy Using Allyloxycarbonyl (Alloc) and 2-Nitrobenzenesulfonyl (Nosyl) Groups

Introduction

In the synthesis of complex molecules, particularly in peptide chemistry and drug development, the selective modification of one functional group in the presence of others is a formidable challenge. Amines, being nucleophilic and basic, are highly reactive and often require temporary deactivation to prevent unwanted side reactions. This is achieved through the use of "protecting groups." An ideal protecting group is easily installed, stable to a wide range of reaction conditions, and can be removed selectively and in high yield under mild conditions.

The concept of "orthogonal protection" is a cornerstone of modern synthetic strategy. It involves the use of multiple, distinct protecting groups within a single molecule that can be removed under specific, non-overlapping conditions.[1] This allows for the sequential unmasking and reaction of different functional sites, providing precise control over the synthetic route.

This guide focuses on the mechanisms and applications of two powerful and mutually orthogonal amine protecting groups: the allyloxycarbonyl (Alloc) group and the 2-nitrobenzenesulfonyl (Nosyl) group. While the compound N-Allyloxycarbonyl-2-nitrobenzenesulfonamide (CAS 90916-29-3) exists, it is not typically used as a direct amine-protecting reagent.[2][3] Instead, this document details the widely practiced and highly effective strategy of using Alloc and Nosyl groups as separate, complementary tools for sophisticated amine protection schemes. The Alloc group is cleaved by palladium(0) catalysis, while the Nosyl group is removed by soft nucleophiles like thiols, rendering them perfectly orthogonal.[4][5]

The Alloc group is a carbamate-based protecting group valued for its stability in both acidic and basic conditions commonly used for Boc and Fmoc group removal, respectively.[6] Its key feature is its unique cleavage condition: palladium-catalyzed allylic cleavage.[7]

Mechanism of Amine Protection with Alloc

The protection of an amine with the Alloc group is a straightforward nucleophilic substitution reaction. The amine attacks an activated Alloc reagent, typically allyl chloroformate (Alloc-Cl) or diallyl dicarbonate (Alloc₂O), under basic conditions to form a stable carbamate linkage.[7][8]

References

• 1. benchchem.com [benchchem.com]
• 2. scbt.com [scbt.com]
• 3. N-Allyloxycarbonyl-2-nitrobenzenesulfonamide | REALAB LLC [realab.ua]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 5. researchgate.net [researchgate.net]
• 6. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 7. total-synthesis.com [total-synthesis.com]
• 8. benchchem.com [benchchem.com]

Spectroscopic and Synthetic Data for N-Allyloxycarbonyl-2-nitrobenzenesulfonamide: A Technical Overview

For Immediate Release

This technical guide serves as a resource for researchers, scientists, and professionals in drug development, providing a consolidated overview of the available spectroscopic and synthetic data for the compound N-Allyloxycarbonyl-2-nitrobenzenesulfonamide. Due to the limited publicly available experimental data for this specific molecule, this document outlines the general synthetic approach and provides predicted spectroscopic characteristics based on analogous structures.

Summary of Molecular and Predicted Spectroscopic Data

Table 1: Predicted Mass Spectrometry Data

Adduct Ion	Predicted m/z
[M+H]⁺	287.0334
[M+Na]⁺	309.0153
[M+K]⁺	324.9893
[M-H]⁻	285.0188

Note: These values are predicted and may vary from experimental results.

Synthesis and Experimental Protocols

A definitive, published experimental protocol for the synthesis of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide is not currently available in the public domain. However, a general synthetic route can be proposed based on established methods for the synthesis of related sulfonamides. The most probable synthetic pathway involves the reaction of 2-nitrobenzenesulfonyl chloride with an appropriate N-allyloxycarbonyl-containing amine or, alternatively, the acylation of 2-nitrobenzenesulfonamide with allyl chloroformate.

A general procedure for the synthesis of related sulfonamides involves the reaction of a sulfonyl chloride with an amine in the presence of a base in an appropriate solvent.[2]

General Experimental Protocol (Hypothetical):

• Reaction Setup: A solution of 2-nitrobenzenesulfonamide (1.0 eq.) in a suitable aprotic solvent (e.g., dichloromethane or acetonitrile) would be prepared in a reaction vessel under an inert atmosphere.

• Addition of Base: A non-nucleophilic base, such as triethylamine or pyridine (1.1-1.5 eq.), would be added to the solution to act as an acid scavenger.

• Acylation: The reaction mixture would be cooled in an ice bath, and allyl chloroformate (1.0-1.2 eq.) would be added dropwise with vigorous stirring.

• Reaction Monitoring: The progress of the reaction would be monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Workup and Purification: Upon completion, the reaction mixture would be quenched with water and the organic layer separated. The aqueous layer would be extracted with the organic solvent. The combined organic layers would then be washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product would be purified by column chromatography on silica gel.

Spectroscopic Characterization (Predicted)

The following are predicted spectroscopic characteristics for N-Allyloxycarbonyl-2-nitrobenzenesulfonamide based on its chemical structure.

¹H NMR Spectroscopy (Predicted):

The proton NMR spectrum is expected to show signals corresponding to the aromatic protons of the nitrobenzenesulfonyl group, as well as the protons of the allyloxycarbonyl group. The aromatic protons would likely appear as a complex multiplet in the range of δ 7.5-8.5 ppm. The allylic protons would exhibit characteristic signals: a multiplet for the methine proton (-CH=), a doublet of doublets for the terminal methylene protons (=CH₂), and a doublet for the methylene protons adjacent to the oxygen atom (-O-CH₂-).

¹³C NMR Spectroscopy (Predicted):

The carbon NMR spectrum would be expected to display signals for the aromatic carbons, with the carbon bearing the nitro group being significantly deshielded. The carbonyl carbon of the carbamate would appear in the downfield region (around 150-160 ppm). The olefinic carbons of the allyl group would resonate in the range of δ 115-135 ppm, and the methylene carbon adjacent to the oxygen would be found around δ 65-70 ppm.

Infrared (IR) Spectroscopy (Predicted):

The IR spectrum would be expected to show characteristic absorption bands for the various functional groups present in the molecule. Key expected peaks include: strong asymmetric and symmetric stretching vibrations for the nitro group (NO₂) around 1530 and 1350 cm⁻¹, respectively. Strong stretching vibrations for the sulfonyl group (S=O) would be observed in the regions of 1350-1380 cm⁻¹ and 1160-1180 cm⁻¹. A strong absorption for the carbonyl group (C=O) of the carbamate would be present around 1730-1750 cm⁻¹. The N-H stretching vibration may be observed as a broad band in the region of 3200-3400 cm⁻¹.

Experimental Workflow Diagram

The following diagram illustrates a generalized workflow for the synthesis and characterization of a target organic compound like N-Allyloxycarbonyl-2-nitrobenzenesulfonamide.

Caption: A logical workflow for the synthesis and spectroscopic analysis of the target compound.

References

• 1. scbt.com [scbt.com]
• 2. par.nsf.gov [par.nsf.gov]

An In-Depth Technical Guide to the Alloc-Nosyl Protecting Group Strategy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the allyloxycarbonyl (Alloc) and o-nitrobenzenesulfonyl (Nosyl) protecting groups and their combined use in an orthogonal protection strategy. This strategy is highly valuable in multistep organic synthesis, particularly in the fields of peptide chemistry and complex molecule synthesis, where selective manipulation of multiple reactive functional groups is paramount.

Core Principles of Orthogonal Protection

In complex chemical synthesis, "orthogonality" refers to the use of multiple protecting groups that can be removed under distinct, non-interfering chemical conditions.[1][2] This allows for the selective deprotection of one functional group while others remain protected, enabling precise, regioselective modifications.[1][2] The Alloc-Nosyl strategy is a powerful example of this principle. The Alloc group is cleaved under neutral conditions using a palladium(0) catalyst, while the Nosyl group is removed with a thiol-based nucleophile under basic conditions.[3][4] This distinct reactivity profile allows for their independent removal in any desired order.[5]

The Allyloxycarbonyl (Alloc) Protecting Group

The Alloc group is a carbamate-based protecting group for amines, alcohols, and other functionalities.[6] Its key advantage is its stability to both acidic (e.g., TFA used for Boc removal) and basic (e.g., piperidine for Fmoc removal) conditions, making it an excellent choice for orthogonal protection schemes in peptide synthesis.[6]

Protection involves the nucleophilic attack of an amine onto an activated Alloc reagent, such as allyl chloroformate (Alloc-Cl) or diallyl dicarbonate (Alloc₂O).[7]

Experimental Protocol: Alloc Protection of an Amine [7]

• A mixture of the amine (1.0 equiv) and sodium bicarbonate (NaHCO₃, 6.0 equiv) is prepared in a 1:1 mixture of tetrahydrofuran (THF) and water.

• The mixture is cooled to room temperature.

• Allyl chloroformate (3.0 equiv) is added to the stirred solution.

• The reaction is stirred at room temperature for 12 hours.

• The mixture is extracted with ethyl acetate (EtOAc).

• The combined organic layers are washed with saturated aqueous NaCl, dried over Na₂SO₄, and concentrated in vacuo.

• The crude product is purified by column chromatography to yield the Alloc-protected amine.

Alloc deprotection is achieved through a palladium(0)-catalyzed π-allyl complex formation.[6][7] The Pd(0) species, typically Pd(PPh₃)₄, undergoes oxidative addition to the allyl group.[7] A nucleophilic scavenger, such as phenylsilane (PhSiH₃), morpholine, or dimedone, then traps the allyl group, regenerating the Pd(0) catalyst and releasing the carbamic acid, which spontaneously decarboxylates to liberate the free amine.[7]

Experimental Protocol: Alloc Deprotection on Solid Support [6][8]

• Wash the resin-bound peptide three times with dichloromethane (DCM).

• Prepare a solution of tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.1-0.2 equiv) in DCM.

• Add phenylsilane (PhSiH₃, 20 equiv) to the palladium solution.

• Add the resulting catalyst/scavenger solution to the resin.

• Agitate the mixture at room temperature for 20-40 minutes. For complete removal, this step is often repeated.[3][8]

• Wash the resin thoroughly with DCM (3x), DMF (3x), and again with DCM (3x) to remove all reagents and byproducts.

Table 1: Quantitative Data for Alloc Deprotection

Catalyst (equiv)	Scavenger (equiv)	Solvent	Temp.	Time	Yield	Notes	Ref
Pd(PPh₃)₄ (0.1)	PhSiH₃ (20)	DCM	RT	20 min (x2)	>98%	On-resin deprotection.	[8]
Pd(PPh₃)₄ (0.1)	PhSiH₃ (7.0)	CH₂Cl₂	0 °C	1 h	~95%	In-solution deprotection.	[7]
Pd(PPh₃)₂Cl₂ (0.2)	Meldrum's acid (3), TES-H (3)	DMF	RT	10 min	High	Air-stable catalyst, avoids N-allylation byproduct.	[9]

| Pd(PPh₃)₄ (3) | CHCl₃/AcOH/NMM | CHCl₃ | RT | 2 h | N/A | Kates et al. method. | |

The o-Nitrobenzenesulfonyl (Nosyl) Protecting Group

The o-nitrobenzenesulfonyl (Nosyl or Ns) group is a robust protecting group for amines.[10] The electron-withdrawing nitro group makes the sulfonamide proton acidic and activates the aromatic ring toward nucleophilic aromatic substitution, which is the basis for its removal.[10][11] It is stable to the acidic conditions used to remove Boc groups and the palladium-catalyzed conditions for Alloc removal, establishing its orthogonality.[12]

Amines are typically protected by reacting them with 2-nitrobenzenesulfonyl chloride (Ns-Cl) in the presence of a base.

Experimental Protocol: Nosyl Protection of an Amine (General procedure based on standard sulfonamide formation)

• Dissolve the amine (1.0 equiv) in a suitable solvent like DCM or THF.

• Add a base, such as triethylamine (Et₃N) or pyridine (2.0-3.0 equiv), to the solution and cool in an ice bath.

• Slowly add a solution of 2-nitrobenzenesulfonyl chloride (1.1 equiv) in the same solvent.

• Allow the reaction to warm to room temperature and stir for 2-12 hours until completion (monitored by TLC).

• Quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with dilute acid (e.g., 1M HCl), saturated NaHCO₃, and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purify the crude product via column chromatography or recrystallization.

The Nosyl group is cleaved under mild, nucleophilic conditions, most commonly with a thiol like thiophenol or mercaptoacetic acid in the presence of a base.[10][13] The deprotection proceeds via a Meisenheimer complex, followed by the elimination of the free amine.[10] This method is a key feature of the Fukuyama Amine Synthesis.[10]

Experimental Protocol: Nosyl Deprotection (Fukuyama Method) [10]

• Charge a flask with thiophenol (2.5 equiv) and acetonitrile (MeCN).

• Cool the mixture in an ice-water bath and add aqueous potassium hydroxide (KOH, 2.5 equiv).

• After stirring for 5 minutes, remove the ice bath.

• Add a solution of the N-nosyl amine (1.0 equiv) in MeCN over 20 minutes.

• Heat the reaction mixture in a 50°C oil bath for 40 minutes.

• Cool to room temperature, dilute with water, and extract with dichloromethane.

• Combine the organic extracts, wash with brine, dry over MgSO₄, filter, and concentrate under reduced pressure to yield the deprotected amine.

Table 2: Quantitative Data for Nosyl Deprotection

Nucleophile (equiv)	Base (equiv)	Solvent	Temp.	Time	Yield	Notes	Ref
Thiophenol (2.5)	KOH (2.5)	MeCN	50 °C	40 min	High	Standard Fukuyama conditions.	[10]
PS-thiophenol (1.12 x2)	Cs₂CO₃ (3.25)	THF	RT	24 h	96%	Solid-supported thiol for easier purification.	[12]
Mercaptoacetic acid	NaOMe	MeCN/MeOH	Reflux	N/A	N/A	Used in solution-phase peptide synthesis.	[13]

| 2-Mercaptoethanol | Cs₂CO₃ | DMF | RT | N/A | N/A | Less noxious thiol alternative. |[13] |

Applications in Research and Drug Development

The Alloc-Nosyl orthogonal strategy is particularly powerful for the synthesis of complex molecules requiring regioselective modifications.

• Branched and Cyclic Peptides: In solid-phase peptide synthesis (SPPS), the side chains of amino acids like lysine and aspartic acid can be orthogonally protected with Alloc and another group (e.g., Fmoc/tBu compatible). This allows for on-resin cyclization to form lactam bridges or the synthesis of branched peptides after selective deprotection.[6][14][15]

• Polyamine Synthesis: Polyamines contain multiple nucleophilic secondary and primary amines. The Alloc-Nosyl strategy allows for the differential protection of these amines, enabling selective alkylation or functionalization at specific nitrogen atoms, which is critical for synthesizing polyamine-based drugs and probes.[16]

• Combinatorial Chemistry: The mild and specific deprotection conditions are amenable to automated synthesis, facilitating the creation of libraries of complex molecules for screening and drug discovery.[15]

By providing two distinct chemical handles that can be addressed independently, the Alloc-Nosyl pair expands the synthetic chemist's toolbox, enabling the efficient and controlled construction of highly functionalized molecular architectures.

References

• 1. media.neliti.com [media.neliti.com]
• 2. Protective Groups [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chemia.ug.edu.pl [chemia.ug.edu.pl]
• 6. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 7. total-synthesis.com [total-synthesis.com]
• 8. chem.uci.edu [chem.uci.edu]
• 9. Open-Flask Protocol for the Removal of Alloc Carbamate and Allyl Ester Protecting Groups. Application to In-solution and On-resin Peptide Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Fukuyama Amine Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 11. Nms‐Amides: An Amine Protecting Group with Unique Stability and Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 13. researchgate.net [researchgate.net]
• 14. Microwave-assisted cleavage of Alloc and Allyl Ester protecting groups in solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Preparation of 'side-chain-to-side-chain' cyclic peptides by Allyl and Alloc strategy: potential for library synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]

An In-depth Technical Guide to N-Allyloxycarbonyl-2-nitrobenzenesulfonamide (CAS 90916-29-3)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, structure, and synthesis of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide (CAS 90916-29-3). This compound is a key reagent, notably utilized in the total synthesis of the natural product (-)-lepistine. This document collates available data on its physicochemical properties, predicted spectroscopic characteristics, and provides detailed experimental protocols for its synthesis and deprotection. Safety and handling precautions are also discussed. Due to limited publicly available information, the biological activity and specific signaling pathways of (-)-lepistine are not extensively detailed.

Chemical Properties and Structure

N-Allyloxycarbonyl-2-nitrobenzenesulfonamide, with the CAS number 90916-29-3, is an organic compound featuring a 2-nitrobenzenesulfonamide backbone N-protected with an allyloxycarbonyl (Alloc) group.

Table 1: Chemical and Physical Properties of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide

Property	Value	Source(s)
Chemical Name	N-Allyloxycarbonyl-2-nitrobenzenesulfonamide	ABI Chem[1]
Synonyms	Allyl (2-Nitrophenyl)sulfonylcarbamate	-
CAS Number	90916-29-3	ABI Chem[1]
Molecular Formula	C₁₀H₁₀N₂O₆S	ABI Chem[1]
Molecular Weight	286.26 g/mol	ABI Chem[1]
Appearance	Predicted to be a solid	General knowledge of sulfonamides
Melting Point	Not reported. For comparison, the parent compound, 2-Nitrobenzenesulfonamide, has a melting point of 190-192 °C.	Fisher Scientific[2]
Boiling Point	Not reported.	-
Solubility	Predicted to be soluble in organic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), and Dimethylformamide (DMF). Sparingly soluble in water.	General knowledge of sulfonamides
Stability	Stable under standard conditions. The 2-nitrobenzenesulfonyl group is known to be stable under various conditions but can be cleaved under specific nucleophilic conditions.	Application of Odorless Thiols for the Cleavage of 2- and 4-Nitrobenzenesulfonamides[3]

Molecular Structure

The structure of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide is characterized by the presence of an aromatic nitro group, a sulfonamide linkage, and an allyl carbamate.

Spectroscopic Data (Predicted)

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts (in CDCl₃)

¹H NMR	Predicted δ (ppm)	Multiplicity	Assignment
Aromatic-H	8.2 - 7.6	m	4H
NH	~9.0	br s	1H
=CH-	5.9 - 6.0	m	1H
=CH₂	5.3 - 5.4	m	2H
-O-CH₂-	4.6 - 4.7	d	2H
¹³C NMR	Predicted δ (ppm)	Assignment
C=O	~150	Carbonyl
Aromatic C-NO₂	~148	Aromatic
Aromatic C-SO₂	~138	Aromatic
Aromatic CH	134 - 124	Aromatic
=CH-	~131	Alkene
=CH₂	~119	Alkene
-O-CH₂-	~68	Methylene

Table 3: Predicted IR and Mass Spectrometry Data

Spectroscopy	Predicted Values	Assignment
IR (cm⁻¹)	~3300 (N-H stretch)~1750 (C=O stretch)~1530 & 1350 (NO₂ stretch)~1370 & 1170 (SO₂ stretch)	Functional group vibrations
Mass Spec (m/z)	286.02 [M]⁺Calculated Exact Mass: 286.0259	Molecular Ion

Experimental Protocols

Synthesis of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide

While the specific experimental details for the synthesis of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide are not explicitly detailed in the reviewed literature, a reliable protocol can be adapted from established methods for the N-acylation of 2-nitrobenzenesulfonamide.[7]

Reaction Scheme:

2-Nitrobenzenesulfonamide + Allyl Chloroformate --(Base)--> N-Allyloxycarbonyl-2-nitrobenzenesulfonamide

Materials:

• 2-Nitrobenzenesulfonamide

• Allyl chloroformate

• Triethylamine (Et₃N) or other suitable non-nucleophilic base

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-nitrobenzenesulfonamide (1.0 eq) in anhydrous DCM.

• Add triethylamine (1.2 eq) to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add allyl chloroformate (1.1 eq) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers and wash sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization or column chromatography on silica gel.

Caption: Synthetic workflow for N-Allyloxycarbonyl-2-nitrobenzenesulfonamide.

Deprotection of the Allyloxycarbonyl (Alloc) and 2-Nitrobenzenesulfonyl (Nosyl) Groups

The Alloc and Nosyl protecting groups can be selectively removed under different conditions. The Alloc group is typically cleaved using a palladium(0) catalyst, while the Nosyl group is removed with a thiol and a base.

Deprotection of the Nosyl Group: [8]

Reaction Scheme:

N-Protected-2-nitrobenzenesulfonamide + Thiol --(Base)--> Deprotected Amine

Materials:

• N-Allyloxycarbonyl-2-nitrobenzenesulfonamide

• Thiophenol or other suitable thiol

• Potassium carbonate (K₂CO₃) or other suitable base

• Dimethylformamide (DMF) or Acetonitrile (MeCN)

Procedure:

• Dissolve the N-protected 2-nitrobenzenesulfonamide (1.0 eq) in DMF.

• Add potassium carbonate (2.0 eq) and thiophenol (1.5 eq).

• Stir the reaction mixture at room temperature for 1-3 hours, monitoring by TLC.

• Upon completion, dilute the reaction with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the resulting amine as needed.

Caption: Workflow for the deprotection of the 2-nitrobenzenesulfonyl group.

Role in the Total Synthesis of (-)-Lepistine

N-Allyloxycarbonyl-2-nitrobenzenesulfonamide serves as a crucial building block in the total synthesis of the natural product (-)-lepistine. The 2-nitrobenzenesulfonamide moiety acts as a protecting group for a primary amine and facilitates a key intramolecular cyclization step.

Caption: Role of CAS 90916-29-3 in the synthesis of (-)-Lepistine.

Biological Context: (-)-Lepistine

Information regarding the specific biological activity and signaling pathways of (-)-lepistine is limited in the currently available scientific literature. While the synthesis of this natural product has been achieved, its pharmacological profile remains an area for further investigation. Some related compounds, such as levocloperastine, have been studied as antitussive agents, acting on both central and peripheral cough receptors.[9][10][11][12] However, a direct link or comparison to the mechanism of (-)-lepistine cannot be established from the available data.

Safety and Handling

Detailed toxicology data for N-Allyloxycarbonyl-2-nitrobenzenesulfonamide is not available. However, based on the data for the parent compound, 2-nitrobenzenesulfonamide, and general knowledge of related chemical classes, the following precautions should be observed.[2][13][14]

• Hazard Statements: May cause skin irritation, serious eye irritation, and respiratory irritation. May be harmful if swallowed, in contact with skin, or if inhaled.[2][13]

• Precautionary Measures:

  • Handle in a well-ventilated area, preferably in a chemical fume hood.

  • Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

  • Avoid breathing dust, fumes, gas, mist, vapors, or spray.

  • Wash hands thoroughly after handling.

  • Store in a tightly closed container in a dry, cool, and well-ventilated place.[14]

Conclusion

N-Allyloxycarbonyl-2-nitrobenzenesulfonamide is a valuable synthetic intermediate, particularly for its role in the total synthesis of complex natural products like (-)-lepistine. This guide has provided a comprehensive summary of its known and predicted chemical properties, along with detailed, adaptable experimental protocols for its synthesis and deprotection. While the full biological significance of its synthetic target, (-)-lepistine, is yet to be fully elucidated, the chemical knowledge surrounding this reagent provides a solid foundation for its application in synthetic and medicinal chemistry research. Further studies are warranted to explore the pharmacological profile of (-)-lepistine and other molecules synthesized using this versatile reagent.

References

• 1. N-ALLYLOXYCARBONYL-2-NITROBENZENESULFONAMIDE;90916-29-3 [abichem.com]
• 2. fishersci.com [fishersci.com]
• 3. tandfonline.com [tandfonline.com]
• 4. rsc.org [rsc.org]
• 5. rsc.org [rsc.org]
• 6. 2-Nitrobenzenesulfonamide(5455-59-4) 1H NMR [m.chemicalbook.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Therapeutic Use of Levocloperastine as an Antitussive Agent [medscape.com]
• 11. Levocloperastine in the treatment of chronic nonproductive cough: comparative efficacy versus standard antitussive agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Levocloperastine | 132301-89-4 | Benchchem [benchchem.com]
• 13. fishersci.es [fishersci.es]
• 14. chemicalbook.com [chemicalbook.com]

In-Depth Technical Guide: Solubility and Stability of Allyl (2--Nitrophenyl))sulfonylcarbamate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of the latest literature review, specific experimental data on the solubility and stability of Allyl (2-Nitrophenyl)sulfonylcarbamate is not publicly available. This guide, therefore, provides a predictive assessment based on the well-established physicochemical properties of its constituent functional groups: the 2-nitrophenyl group, the sulfonylcarbamate linkage, and the allyl moiety. The experimental protocols detailed herein are standard, validated methods that are recommended for determining the precise solubility and stability profile of this compound.

Predicted Solubility Profile

The solubility of a compound is a critical parameter in drug development, influencing its absorption, distribution, metabolism, and excretion (ADME) profile. The structure of Allyl (2-Nitrophenyl)sulfonylcarbamate suggests a molecule with limited aqueous solubility due to the presence of a non-polar aromatic ring and an allyl group. However, the polar sulfonylcarbamate and nitro groups may impart some solubility in polar organic solvents.

A qualitative prediction of the solubility in various solvent types is presented below.

Table 1: Predicted Solubility of Allyl (2-Nitrophenyl)sulfonylcarbamate

Solvent Class	Specific Solvents	Predicted Solubility	Rationale
Aqueous	Water, Phosphate-Buffered Saline (PBS) pH 7.4	Low	The hydrophobic 2-nitrophenyl and allyl groups are expected to dominate, leading to poor solvation in water.
Polar Aprotic	Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), Acetonitrile (ACN)	High	The polar sulfonylcarbamate and nitro functionalities should interact favorably with these solvents, facilitating dissolution.
Polar Protic	Methanol, Ethanol	Moderate to High	The ability of these solvents to act as hydrogen bond donors and acceptors will aid in solvating the polar groups of the molecule.
Nonpolar	Hexane, Toluene	Low	The overall polarity of the molecule is likely too high for significant solubility in nonpolar solvents.

Predicted Stability Profile and Potential Degradation Pathways

The chemical stability of a drug candidate is paramount for its safe and effective use. Allyl (2-Nitrophenyl)sulfonylcarbamate possesses several functional groups that could be susceptible to degradation under various environmental conditions.

• Hydrolysis: The sulfonylcarbamate linkage may be susceptible to hydrolysis, particularly under basic or acidic conditions, leading to the cleavage of the carbamate bond. General studies on sulfonylcarbamates suggest they can be labile under mild basic conditions.

• Reduction of the Nitro Group: The 2-nitro group is an electron-withdrawing group that can be chemically or metabolically reduced to a nitroso or amino group. This transformation can significantly alter the biological and toxicological properties of the molecule.

• Reactions of the Allyl Group: The double bond in the allyl group is a potential site for oxidation or addition reactions. It may also be relevant in certain metabolic pathways.

• Photostability: Aromatic nitro compounds can be susceptible to photodecomposition. Therefore, exposure to light, especially UV light, may lead to degradation.

Experimental Protocols

To definitively determine the solubility and stability of Allyl (2-Nitrophenyl)sulfonylcarbamate, the following standard experimental protocols are recommended.

Solubility Determination

3.1.1. Kinetic Solubility Assay

This high-throughput assay measures the solubility of a compound from a DMSO stock solution into an aqueous buffer, mimicking early-stage drug discovery screening conditions.

Protocol:

• Stock Solution Preparation: Prepare a high-concentration stock solution of Allyl (2-Nitrophenyl)sulfonylcarbamate in 100% DMSO (e.g., 10 mM).

• Serial Dilution: Perform serial dilutions of the stock solution in DMSO.

• Addition to Buffer: Add a small aliquot of each DMSO concentration to a 96-well plate containing an aqueous buffer (e.g., PBS, pH 7.4). The final DMSO concentration should be kept low (typically ≤1%) to minimize its effect on solubility.

• Incubation: Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) with shaking for a set period (e.g., 2 hours).

• Precipitation Detection: Measure the turbidity of each well using a nephelometer or by UV-Vis spectrophotometry at a wavelength where the compound does not absorb, to detect the formation of a precipitate.

• Quantification (Optional): For a more precise measurement, filter the solutions to remove any precipitate and quantify the concentration of the dissolved compound in the filtrate using a suitable analytical method like LC-MS/MS or UV-Vis spectroscopy against a standard curve.

3.1.2. Thermodynamic Solubility Assay

This assay determines the equilibrium solubility of the solid compound in a given solvent, which is considered the "true" solubility.

Protocol:

• Sample Preparation: Add an excess amount of solid Allyl (2-Nitrophenyl)sulfonylcarbamate to a series of vials containing different solvents of interest (e.g., water, PBS at various pH values, ethanol).

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C) for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached between the solid and dissolved compound.

• Phase Separation: Separate the undissolved solid from the solution by centrifugation followed by filtration through a low-binding filter (e.g., 0.22 µm PVDF).

• Quantification: Accurately dilute the clear filtrate and determine the concentration of the dissolved compound using a validated analytical method (e.g., HPLC-UV, LC-MS/MS).

• Solid-State Analysis: It is recommended to analyze the remaining solid by techniques such as X-ray powder diffraction (XRPD) to check for any polymorphic or solvate form changes during the experiment.

Stability Assessment: Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation products and pathways, and to develop stability-indicating analytical methods.

Protocol:

• Sample Preparation: Prepare solutions of Allyl (2-Nitrophenyl)sulfonylcarbamate in suitable solvents (e.g., a mixture of acetonitrile and water). Also, prepare samples of the solid compound.

• Stress Conditions: Expose the samples to a variety of stress conditions as outlined in the table below. The goal is to achieve 5-20% degradation of the parent compound.

• Analysis: At specified time points, analyze the stressed samples using a stability-indicating HPLC method (e.g., with a photodiode array detector to monitor for peak purity).

• Mass Balance: Ensure that the total amount of the drug and its degradation products remains constant to account for all degradation pathways.

Table 2: Typical Conditions for Forced Degradation Studies

Stress Condition	Typical Parameters
Acid Hydrolysis	0.1 M HCl, room temperature and/or elevated temperature (e.g., 60°C)
Base Hydrolysis	0.1 M NaOH, room temperature and/or elevated temperature (e.g., 60°C)
Neutral Hydrolysis	Water, elevated temperature (e.g., 60°C)
Oxidation	3% H₂O₂, room temperature
Thermal Stress (Solution)	Elevated temperature (e.g., 60°C) in a neutral solution
Thermal Stress (Solid)	Elevated temperature (e.g., 60°C) and controlled humidity (e.g., 75% RH)
Photostability	Exposure to a combination of visible and UV light as per ICH Q1B guidelines

Visualizations

The following diagrams illustrate the general workflows for the experimental protocols described above.

Caption: Experimental Workflow for Kinetic Solubility Assessment.

Caption: Workflow for a Forced Degradation Study.

An In-depth Technical Guide on the Reactivity of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical and practical aspects of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide reactivity. It is designed to serve as a critical resource for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Introduction

N-Allyloxycarbonyl-2-nitrobenzenesulfonamide incorporates two key functional groups that are of significant interest in modern organic synthesis: the N-allyloxycarbonyl (Alloc) group and the 2-nitrobenzenesulfonyl (nosyl) group. Both serve as protecting groups for amines, and their orthogonal reactivity allows for selective deprotection, a crucial strategy in the synthesis of complex molecules. This guide will delve into the synthesis, reactivity, and detailed experimental protocols associated with this versatile reagent.

Synthesis of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide

The synthesis of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide typically involves the reaction of 2-nitrobenzenesulfonamide with allyl chloroformate in the presence of a base.

General Synthetic Scheme:

Caption: General synthesis of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide.

Reactivity of the 2-Nitrobenzenesulfonyl (Nosyl) Group

The 2-nitrobenzenesulfonyl group is a robust protecting group for primary and secondary amines. It is stable to a wide range of reaction conditions, including acidic and basic environments.[1] The primary mode of cleavage involves nucleophilic aromatic substitution, typically with a thiol-based reagent.

3.1. Deprotection of the Nosyl Group

The removal of the nosyl group is generally achieved under mild conditions using a thiol and a base. This reaction proceeds via a Meisenheimer complex.[1][2]

Common Deprotection Conditions for N-Alkyl-2-nitrobenzenesulfonamides:

Thiol Reagent (equiv.)	Base (equiv.)	Solvent	Temperature (°C)	Time (h)	Yield (%)
Thiophenol (2.5)	KOH (2.5)	Acetonitrile	50	0.67	89-91[2]
Thiophenol (5.0)	K₂CO₃ (5.0)	DMF	23	0.5	95[1]
C₈F₁₇(CH₂)₂SH	K₂CO₃	THF/H₂O	RT	-	High[3]

3.2. Experimental Protocol: Deprotection of a Nosyl Group

This protocol is a general guideline for the deprotection of a 2-nitrobenzenesulfonamide.

Materials:

• N-substituted-2-nitrobenzenesulfonamide (1.0 equiv)

• Thiophenol (2.5 equiv)

• Potassium Hydroxide (KOH) (2.5 equiv)

• Acetonitrile

• Dichloromethane

• Water

• Brine

Procedure:

• Dissolve the N-substituted-2-nitrobenzenesulfonamide in acetonitrile.

• Add a solution of potassium hydroxide in water, followed by the addition of thiophenol.

• Heat the reaction mixture at 50°C and monitor the progress by Thin Layer Chromatography (TLC).[2]

• Upon completion, cool the reaction mixture to room temperature and dilute with water.

• Extract the aqueous layer with dichloromethane.[2]

• Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product, which can be further purified by column chromatography.

Caption: Experimental workflow for nosyl group deprotection.

Reactivity of the N-Allyloxycarbonyl (Alloc) Group

The Alloc group is another widely used protecting group for amines. Its removal is typically achieved under mild conditions using palladium or other transition metal catalysts.[4][5] This allows for orthogonal deprotection in the presence of other protecting groups like Boc or Cbz.

4.1. Deprotection of the Alloc Group

Several methods exist for the deprotection of the Alloc group, often involving a palladium(0) catalyst and an allyl cation scavenger.

Common Deprotection Conditions for N-Alloc Derivatives:

Catalyst	Scavenger/Reagent	Solvent	Temperature	Time	Yield (%)
Pd(PPh₃)₄	Tributyltin hydride/AcOH	-	-	Rapid	Quantitative[4]
Pd(PPh₃)₄	NaBH₄/CH₃COONH₄	MeOH-THF	-	5 min	>90[4]
NiCl₂·6H₂O	NaBH₄	Methanol	-	5-10 min	High[4]
[Cp*Ru(η⁶-pyrene)]PF₆	Thiophenol	Water/Air	-	-	-[4]
Palladium Catalyst	Sulfinic acid compound	Inert Solvent	10-40°C	5 min - 6 h	Excellent[5]

4.2. Experimental Protocol: Deprotection of an Alloc Group using a Palladium Catalyst

This protocol provides a general procedure for the removal of an N-Alloc group.

Materials:

• N-Alloc protected amine (1.0 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, catalytic amount)

• Scavenger (e.g., sodium p-toluenesulfinate, 1.0-1.2 equiv)[5]

• Inert solvent (e.g., Tetrahydrofuran)

Procedure:

• Dissolve or suspend the N-Alloc protected amine and the palladium catalyst in a suitable inert solvent like tetrahydrofuran.[5]

• Add the deprotecting agent (scavenger) to the mixture.

• Stir the reaction mixture at a temperature between 10°C and 40°C.[5]

• Monitor the reaction for completion (typically between 5 minutes to 6 hours).[5]

• Upon completion, the product may precipitate. If so, it can be collected by filtration.

• If the product is soluble, it can be precipitated by the addition of a solvent in which it is insoluble, followed by filtration.

Caption: Experimental workflow for Alloc group deprotection.

Orthogonal Reactivity and Applications

The distinct deprotection conditions for the nosyl and Alloc groups allow for their selective removal in the presence of each other. This orthogonal reactivity is highly valuable in the synthesis of complex molecules with multiple amine functionalities, such as peptides and alkaloids. For instance, the Alloc group can be removed under neutral conditions with a palladium catalyst, leaving the nosyl group intact. Conversely, the nosyl group can be cleaved with a thiol and base without affecting the Alloc group.

Caption: Orthogonal deprotection strategy.

Safety Information

N-Allyloxycarbonyl-2-nitrobenzenesulfonamide should be handled with care. It is known to cause skin and serious eye irritation.[6] Appropriate personal protective equipment, including gloves and safety glasses, should be worn. All manipulations should be carried out in a well-ventilated fume hood.

Conclusion

N-Allyloxycarbonyl-2-nitrobenzenesulfonamide is a valuable synthetic tool, offering two distinct and orthogonally reactive protecting groups for amines. A thorough understanding of the reactivity and deprotection protocols for both the nosyl and Alloc moieties, as detailed in this guide, is essential for its effective application in complex organic synthesis and drug development. The provided experimental outlines serve as a starting point for the development of specific synthetic procedures.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. EP0676236A1 - Process for removal of allyl group or allyloxycarbonyl group - Google Patents [patents.google.com]
• 6. chemical-label.com [chemical-label.com]

The Nitrobenzenesulfonamide Scaffold: A Technical Guide to a Versatile Protecting Group

For Researchers, Scientists, and Drug Development Professionals

The strategic use of protecting groups is a cornerstone of modern organic synthesis, particularly in the intricate assembly of complex molecules relevant to drug discovery and development. Among the arsenal of amine protecting groups, the nitrobenzenesulfonamides, commonly referred to as nosyl (Ns) groups, have carved out a significant niche. Their utility stems from a unique combination of stability to a range of synthetic conditions and, most notably, their facile and selective cleavage under mild protocols. This technical guide provides an in-depth exploration of the discovery, development, and application of nitrobenzenesulfonamide-based protecting groups, offering detailed experimental protocols, comparative data, and logical workflows to aid researchers in their synthetic endeavors.

Introduction to Nitrobenzenesulfonamide Protecting Groups

The development of nitrobenzenesulfonamides as protecting groups arose from the need for robust yet readily cleavable masks for primary and secondary amines. While the p-toluenesulfonyl (Tosyl) group was a forerunner, its removal often requires harsh reductive conditions. The introduction of an electron-withdrawing nitro group on the phenyl ring of the benzenesulfonyl moiety, as pioneered by Fukuyama and coworkers, dramatically altered the landscape. This modification renders the sulfur atom more electrophilic and the sulfonamide proton more acidic, facilitating both the introduction of the protecting group and, crucially, its removal via nucleophilic aromatic substitution.[1]

The two most commonly employed variants are the 2-nitrobenzenesulfonyl (o-Ns) and 4-nitrobenzenesulfonyl (p-Ns) groups. The position of the nitro group influences the reactivity and cleavage kinetics, with the 2,4-dinitrobenzenesulfonyl (DNs) group offering even greater lability, allowing for orthogonal deprotection strategies.[2]

Data Presentation: A Comparative Overview

The selection of a protecting group is contingent on its stability under various reaction conditions and the efficiency of its removal. The following tables summarize the performance of nitrobenzenesulfonamide protecting groups in comparison to other common amine protecting groups and detail the conditions for their cleavage.

Table 1: Comparative Performance of Amine Protecting Groups

Protecting Group	Protection Reagent	Typical Protection Yield (%)	Deprotection Conditions	Typical Deprotection Yield (%)	Key Features
Nosyl (Ns)	2-Nitrobenzenesulfonyl chloride	>95[3]	Thiol and base (e.g., Thiophenol, K₂CO₃)[3]	>90[3]	Stable to acidic and many basic conditions; cleaved by soft nucleophiles.[1]
Boc	Di-tert-butyl dicarbonate (Boc₂O)	>90	Acidic conditions (e.g., TFA, HCl)	>90	Stable to base and hydrogenolysis; acid-labile.
Cbz	Benzyl chloroformate (Cbz-Cl)	~71	Catalytic Hydrogenation (H₂, Pd/C)	>90	Stable to acidic and basic conditions; removed by hydrogenolysis.
Fmoc	9-Fluorenylmethyloxycarbonyl chloride	>90	Basic conditions (e.g., 20% piperidine in DMF)	>95[3]	Stable to acidic and hydrogenolysis conditions; base-labile.[3]

Table 2: Deprotection Conditions for Nosyl Groups

Substrate	Nosyl Group	Thiol Reagent (equiv.)	Base (equiv.)	Solvent	Temp (°C)	Time	Yield (%)	Reference
N-Alkyl-2-nitrobenzenesulfonamide	2-Nitro	Thiophenol (2.5)	K₂CO₃ (2.5)	Acetonitrile	Room Temp	2-6 h	>90	[3]
N-(4-Methoxybenzyl)-N-(3-phenylpropyl)-2-nitrobenzenesulfonamide	2-Nitro	Thiophenol (2.5)	KOH (2.5)	Acetonitrile	50	40 min	89-91	[4]
N-Alkyl-2-nitrobenzenesulfonamide	2-Nitro	HSCH₂CH₂OH	DBU	DMF	Room Temp	-	High	[5]
N-Alkyl-2-nitrobenzenesulfonamide	2-Nitro	PhSH	Cs₂CO₃	DMF	Room Temp	-	High	[5]
N-Alkyl-2,4-dinitrobenzenesulfonamide	2,4-Dinitro	HSCH₂CH₂OH	None	DMF	Room Temp	-	High	[5]
N-Alkyl-2,4-dinitrobenzenesulfonamide	2,4-Dinitro	PhSH	None	DMF	Room Temp	-	High	[5]
Nosylated N-(4-methoxybenzyl)-alkylamines	2-Nitro & 4-Nitro	p-Mercaptobenzoic acid	K₂CO₃	DMF	40	12 h	Excellent	[6]

Experimental Protocols

The following are detailed methodologies for the introduction and removal of nitrobenzenesulfonamide protecting groups, based on established literature procedures.

Protection of a Primary Amine with 2-Nitrobenzenesulfonyl Chloride

This protocol describes the nosylation of a primary amine, exemplified by n-propylamine.[3]

Materials:

• n-Propylamine

• Triethylamine (Et₃N)

• 2-Nitrobenzenesulfonyl chloride

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve n-propylamine (1.0 eq) and triethylamine (1.2 eq) in dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of 2-nitrobenzenesulfonyl chloride (1.1 eq) in DCM dropwise to the stirred amine solution.

• Remove the ice bath and allow the reaction mixture to stir at room temperature for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the N-propyl-2-nitrobenzenesulfonamide. A typical yield for this reaction is greater than 95%.[3]

The Fukuyama Amine Synthesis: A Step-by-Step Workflow

The Fukuyama amine synthesis is a powerful method for the preparation of secondary amines from primary amines, utilizing the nosyl group as both a protecting and an activating moiety.[7]

Step 1: Nosylation of the Primary Amine Follow the procedure outlined in section 3.1 to protect the desired primary amine.

Step 2: Alkylation of the N-Nosylsulfonamide This protocol describes the alkylation of an N-nosylated amine with an alkyl bromide.

Materials:

• N-monosubstituted-2-nitrobenzenesulfonamide

• Potassium carbonate (K₂CO₃)

• Alkyl bromide

• Anhydrous N,N-dimethylformamide (DMF)

Procedure:

• To a stirred solution of the N-monosubstituted-2-nitrobenzenesulfonamide (1.0 eq) in anhydrous DMF, add potassium carbonate (3.0 eq).

• Add the alkyl bromide (1.1 eq) to the mixture.

• Heat the reaction mixture to 60 °C and stir for 1-2 hours, or until TLC analysis indicates the consumption of the starting material.

• Cool the reaction to room temperature and dilute with water.

• Extract the product with an organic solvent such as ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Step 3: Deprotection of the N,N-Disubstituted Nosylamide This protocol details the cleavage of the nosyl group to yield the secondary amine.[4]

Materials:

• N,N-disubstituted-2-nitrobenzenesulfonamide

• Thiophenol

• Potassium hydroxide (KOH)

• Acetonitrile

• Dichloromethane (DCM)

Procedure:

• In a two-necked round-bottom flask under a nitrogen atmosphere, dissolve thiophenol (2.5 eq) in acetonitrile.

• Cool the solution in an ice-water bath and slowly add a 10.9 M aqueous solution of potassium hydroxide (2.5 eq) over 10 minutes.

• Remove the ice-water bath and stir for an additional 5 minutes.

• Add a solution of the N,N-disubstituted-2-nitrobenzenesulfonamide (1.0 eq) in acetonitrile to the reaction mixture over 20 minutes.

• Heat the reaction mixture in an oil bath at 50 °C for 40 minutes, monitoring by TLC.

• Once the reaction is complete, cool the mixture to room temperature and dilute with water.

• Extract the aqueous layer with dichloromethane (3 times).

• Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure. The crude secondary amine can be further purified by column chromatography or distillation.

Visualization of Workflows and Pathways

The following diagrams, generated using the DOT language, illustrate key experimental workflows and a relevant biological pathway where nitrobenzenesulfonamide protecting groups play a crucial role.

Experimental Workflows

Fukuyama Amine Synthesis Workflow.

Orthogonal Deprotection Strategy.

Signaling Pathway Inhibition

The total synthesis of complex natural products often relies on the strategic use of protecting groups. Manzamine A, a marine alkaloid with potent anti-cancer activity, is a prime example. Its synthesis by Fukuyama and coworkers utilized a nosyl protecting group. Recent studies have elucidated that Manzamine A inhibits prostate tumor growth by targeting the transcription factor E2F8, which in turn downregulates the Androgen Receptor (AR) signaling pathway, a key driver in prostate cancer.

Inhibition of AR Signaling by Manzamine A.

Conclusion

Nitrobenzenesulfonamide-based protecting groups represent a powerful and versatile tool in the synthetic chemist's toolbox. Their ease of introduction, stability to a range of common reagents, and, most importantly, their mild and selective deprotection conditions make them invaluable in the synthesis of complex amines, peptides, and natural products. The Fukuyama amine synthesis, in particular, showcases the dual role of the nosyl group as both a protecting and activating moiety. As the demand for sophisticated molecules in drug discovery continues to grow, the strategic application of nitrobenzenesulfonamide protecting groups will undoubtedly remain a key element in enabling the efficient and elegant construction of these vital compounds.

References

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 2. benchchem.com [benchchem.com]
• 3. repositorio.unesp.br [repositorio.unesp.br]
• 4. Nms-Amides: An Amine Protecting Group with Unique Stability and Selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scirp.org [scirp.org]
• 6. tandfonline.com [tandfonline.com]
• 7. 98-74-8 CAS MSDS (4-Nitrobenzenesulfonyl chloride) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

An In-depth Technical Guide on the Safety, Handling, and Storage of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, storage, and disposal of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide. The content is intended for professionals in research, scientific, and drug development fields who may work with this compound.

Chemical and Physical Properties

N-Allyloxycarbonyl-2-nitrobenzenesulfonamide is a reagent used in organic synthesis, notably in the total synthesis of complex molecules such as (-)-lepistine. A summary of its key physical and chemical properties is presented below.

Property	Value
CAS Number	90916-29-3
Molecular Formula	C₁₀H₁₀N₂O₆S
Molecular Weight	286.26 g/mol
Appearance	Light yellow powder
Melting Point	121-125 °C
Solubility	Soluble in DMSO, slightly soluble in water, soluble in organic solvents.
Stability	Stable under recommended storage conditions. Sensitive to strong oxidizing agents.

Safety and Hazard Information

N-Allyloxycarbonyl-2-nitrobenzenesulfonamide is classified as a hazardous substance. It is crucial to be aware of its potential dangers and to take appropriate safety precautions.

Hazard Identification

Hazard	Description	GHS Classification
Skin Irritation	Causes skin irritation.[1]	Skin Irrit. 2
Eye Irritation	Causes serious eye irritation.[1]	Eye Irrit. 2
Acute Oral Toxicity	Harmful if swallowed.	Acute Tox. 4
Respiratory Irritation	May cause respiratory irritation.	STOT SE 3

First Aid Measures

Proper first aid procedures should be followed in case of accidental exposure.

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms persist.[2]
Skin Contact	Immediately wash the affected area with plenty of soap and water.[2] Remove contaminated clothing. If skin irritation occurs, seek medical attention.
Eye Contact	Immediately rinse eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek medical attention if you feel unwell.[3]

Handling and Storage

Proper handling and storage procedures are essential to ensure the safety of laboratory personnel and to maintain the integrity of the compound.

Handling

• Engineering Controls : Handle in a well-ventilated area, preferably in a chemical fume hood.

• Personal Protective Equipment (PPE) :

  • Eye/Face Protection : Wear chemical safety goggles or a face shield.

  • Skin Protection : Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

  • Respiratory Protection : If dust is generated, use a NIOSH-approved respirator.

• Hygiene Measures : Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.

Storage

• Storage Conditions : Store in a cool, dry, and well-ventilated place. Keep the container tightly sealed. A recommended storage temperature is 2-8°C.

• Incompatible Materials : Keep away from strong oxidizing agents.

Accidental Release and Disposal

Accidental Release Measures

• Small Spills : Carefully sweep up the material, avoiding dust generation, and place it in a suitable, labeled container for disposal.

• Large Spills : Evacuate the area. Wear appropriate PPE. Contain the spill and prevent it from entering drains. Collect the material for disposal.

Disposal

• Dispose of the waste material in accordance with local, state, and federal regulations. Do not allow it to enter the sewer system.

Experimental Protocols

While the specific, detailed experimental protocol for the total synthesis of (-)-lepistine using N-Allyloxycarbonyl-2-nitrobenzenesulfonamide from the primary literature (Kitabayashi, Y., et al.: Org. Lett., 16, 2862 (2014)) is not publicly available in its entirety, the compound's primary function is as a protecting group for amines. Below are general protocols for the protection and deprotection of an amine using a nitrobenzenesulfonamide derivative.

General Protocol for Amine Protection

This protocol describes the general procedure for protecting a primary or secondary amine with a nitrobenzenesulfonyl chloride.

Materials:

• Amine

• 2-Nitrobenzenesulfonyl chloride

• Base (e.g., triethylamine, pyridine)

• Anhydrous solvent (e.g., dichloromethane, tetrahydrofuran)

Procedure:

• Dissolve the amine and the base in the anhydrous solvent in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of 2-nitrobenzenesulfonyl chloride in the same solvent to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for several hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with dilute acid, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

General Protocol for Deprotection of a Nitrobenzenesulfonamide

This protocol outlines the cleavage of the nitrobenzenesulfonyl (nosyl) protecting group to regenerate the free amine.

Materials:

• N-protected amine (nitrobenzenesulfonamide)

• Thiol reagent (e.g., thiophenol, mercaptoethanol)

• Base (e.g., potassium carbonate, cesium carbonate)

• Solvent (e.g., acetonitrile, DMF)

Procedure:

• Dissolve the N-protected amine in the solvent in a round-bottom flask.

• Add the thiol reagent and the base to the solution.

• Stir the reaction mixture at room temperature or with gentle heating. Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with water and extract the product with an organic solvent.

• Wash the organic layer to remove residual reagents and byproducts.

• Dry the organic layer, filter, and concentrate under reduced pressure to obtain the deprotected amine.

• Further purification can be performed if necessary.

Visualizations

Logical Workflow for Amine Protection and Deprotection

The following diagram illustrates the general workflow for utilizing N-Allyloxycarbonyl-2-nitrobenzenesulfonamide as a protecting group in a synthetic sequence.

Workflow for Amine Protection and Deprotection.

Hazard Communication Flowchart

This diagram outlines the logical flow of hazard communication for N-Allyloxycarbonyl-2-nitrobenzenesulfonamide.

Hazard Communication for N-Allyloxycarbonyl-2-nitrobenzenesulfonamide.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Total Syntheses of (±)-Lepadiformine B and C - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

protocol for amine protection using N-Allyloxycarbonyl-2-nitrobenzenesulfonamide

In modern organic synthesis, particularly within the realms of pharmaceutical and materials science, the strategic protection and deprotection of amine functionalities is a cornerstone of molecular design and construction. The selection of an appropriate protecting group is dictated by its stability to a range of reaction conditions and the mildness of its subsequent cleavage. This document provides detailed protocols for two robust and versatile amine protecting groups: the 2-nitrobenzenesulfonyl (nosyl) group and the allyloxycarbonyl (Alloc) group. While the specific reagent N-Allyloxycarbonyl-2-nitrobenzenesulfonamide is not a commonly documented protecting agent, the principles of nosyl and Alloc protection are well-established and presented herein.

I. Amine Protection using 2-Nitrobenzenesulfonyl (Nosyl) Chloride

The 2-nitrobenzenesulfonyl (nosyl) group is a highly effective protecting group for primary and secondary amines. Its electron-withdrawing nature increases the acidity of the N-H proton, facilitating subsequent N-alkylation reactions. The nosyl group is stable to acidic conditions but can be readily cleaved under mild basic conditions using a thiol nucleophile.

Data Presentation: Reaction Conditions for Nosyl Group Deprotection

Substrate	Thiol Reagent (equiv.)	Base (equiv.)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
N-(4-Methoxybenzyl)-N-(3-phenylpropyl)-2-nitrobenzenesulfonamide	Thiophenol (2.5)	KOH (2.5)	Acetonitrile	50	0.67	89-91	[1]
N-Benzhydryl-2-nitrobenzenesulfonamide	-	Sodium Methoxide (1.52)	Dioxane	Room Temp	23	-	[2]
General Ns-amides	2-Mercaptoethanol	1,8-Diazabicyclo[5.4.0]-7-undecene (DBU)	N,N-Dimethylformamide	-	-	-	[2]
General Ns-amides	Perfluorinated thiol	K₂CO₃ or solid-supported base	-	-	-	High	[3]

Experimental Protocols

Protection of a Primary Amine with 2-Nitrobenzenesulfonyl Chloride

This protocol describes the protection of a primary amine using 2-nitrobenzenesulfonyl chloride to form the corresponding N-substituted-2-nitrobenzenesulfonamide.

• Materials:

  • Primary amine (1.0 equiv)

  • 2-Nitrobenzenesulfonyl chloride (1.1 equiv)[2]

  • Triethylamine (1.5 equiv)[2]

  • Tetrahydrofuran (THF)[2]

  • Water

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

  • Ethyl acetate

• Procedure:

  • Dissolve the primary amine (1.0 equiv) and triethylamine (1.5 equiv) in a mixture of tetrahydrofuran and water.

  • To this solution, add a solution of 2-nitrobenzenesulfonyl chloride (1.1 equiv) in tetrahydrofuran dropwise at room temperature.[2]

  • Stir the reaction mixture at room temperature and monitor the progress by Thin Layer Chromatography (TLC).

  • Upon completion, remove the organic solvent under reduced pressure.

  • Partition the residue between ethyl acetate and water.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude N-substituted-2-nitrobenzenesulfonamide, which can be purified by recrystallization or column chromatography.

Deprotection of an N-Nosyl Protected Amine

This protocol details the cleavage of the nosyl group to regenerate the free amine using a thiol and a base.

• Materials:

  • N-nosyl protected amine (1.0 equiv)

  • Thiophenol (2.5 equiv)[1]

  • Potassium hydroxide (2.5 equiv)[1]

  • Acetonitrile[1]

  • Water

  • Dichloromethane[1]

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • In a round-bottom flask, dissolve potassium hydroxide (2.5 equiv) in acetonitrile.

  • Add thiophenol (2.5 equiv) to the solution and stir for 5 minutes.

  • Add a solution of the N-nosyl protected amine (1.0 equiv) in acetonitrile to the reaction mixture.[1]

  • Heat the reaction mixture to 50°C and monitor by TLC.[1]

  • Once the reaction is complete, cool the mixture to room temperature and dilute with water.

  • Extract the aqueous layer with dichloromethane.

  • Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.[1]

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude amine, which can be further purified.

Workflow Diagram: Nosyl Protection and Deprotection

Caption: Workflow for amine protection with a nosyl group and its subsequent removal.

II. Amine Protection using Allyloxycarbonyl (Alloc) Chloride

The allyloxycarbonyl (Alloc) group is another valuable protecting group for amines, offering orthogonality to many acid- and base-labile protecting groups.[4] The Alloc group is typically introduced using allyl chloroformate and is readily removed under neutral conditions using a palladium(0) catalyst.[4][5]

Data Presentation: Reagents for Alloc Group Introduction

Reagent	Base	Solvent
Allyl chloroformate (Alloc-Cl)	Pyridine	THF
Allyl chloroformate (Alloc-Cl)	DMAP, NEt₃	CH₃CN
Diallyl dicarbonate (Alloc₂O)	-	Dioxane, H₂O or CH₂Cl₂
N-(Allyloxycarbonyloxy)succinimide (Alloc-OSu)	NEt₃	CH₂Cl₂

Experimental Protocols

Protection of a Primary Amine with Allyl Chloroformate

This protocol outlines the protection of a primary amine using allyl chloroformate.

• Materials:

  • Primary amine (1.0 equiv)

  • Allyl chloroformate (1.1 equiv)

  • Pyridine (1.2 equiv)

  • Tetrahydrofuran (THF)

  • Diethyl ether

  • 1 M HCl

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

• Procedure:

  • Dissolve the primary amine (1.0 equiv) in THF.

  • Cool the solution to 0°C in an ice bath.

  • Add pyridine (1.2 equiv) followed by the dropwise addition of allyl chloroformate (1.1 equiv).

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Quench the reaction with water and extract with diethyl ether.

  • Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude N-Alloc protected amine can be purified by column chromatography.

Deprotection of an N-Alloc Protected Amine

This protocol describes the palladium-catalyzed removal of the Alloc group.

• Materials:

  • N-Alloc protected amine (1.0 equiv)

  • Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 equiv)[5]

  • Scavenger (e.g., dimedone, morpholine, or phenylsilane) (2-3 equiv)[5]

  • Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Procedure:

  • Dissolve the N-Alloc protected amine (1.0 equiv) in DCM or THF under an inert atmosphere (e.g., argon or nitrogen).

  • Add the scavenger (e.g., dimedone, 2-3 equiv).

  • Add the palladium(0) catalyst (Pd(PPh₃)₄, 0.05 equiv).[5]

  • Stir the reaction at room temperature and monitor its progress by TLC. The reaction is often complete within 30 minutes to a few hours.

  • Upon completion, the reaction mixture can be concentrated and purified directly by column chromatography to isolate the free amine.

Workflow Diagram: Alloc Protection and Deprotection

Caption: Workflow for amine protection with an Alloc group and its subsequent removal.

References

• 1. benchchem.com [benchchem.com]
• 2. EP1321454A1 - Process for the removal of nitrobenzenesulfonyl - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. total-synthesis.com [total-synthesis.com]
• 5. chemia.ug.edu.pl [chemia.ug.edu.pl]

Application Notes and Protocols for Palladium-Catalyzed Deprotection of the Allyloxycarbonyl (Alloc) Group

For Researchers, Scientists, and Drug Development Professionals

Introduction

The allyloxycarbonyl (Alloc) group is a critical amine protecting group in modern organic synthesis, particularly valued in peptide and medicinal chemistry. Its key advantage lies in its orthogonality to many other common protecting groups, enabling its selective removal under mild, palladium-catalyzed conditions. This unique feature allows for complex, multi-step syntheses on molecules with multiple sensitive functionalities. The Alloc group is stable to both acidic and basic conditions used to remove Boc (tert-butyloxycarbonyl) and Fmoc (9-fluorenylmethyloxycarbonyl) groups, respectively.

This document provides a comprehensive guide to the palladium-catalyzed deprotection of the Alloc group, including the reaction mechanism, detailed experimental protocols for various applications, and a comparison of common scavengers.

Mechanism of Deprotection

The deprotection of the Alloc group proceeds via a palladium(0)-catalyzed allylic cleavage.[1] The catalytic cycle is initiated by the coordination of the palladium(0) catalyst to the double bond of the allyl group, followed by oxidative addition to form a π-allylpalladium(II) complex.[2] This intermediate then undergoes nucleophilic attack by a scavenger, which traps the allyl group and regenerates the palladium(0) catalyst. The resulting unstable carbamic acid readily decarboxylates to liberate the free amine.[2]

Caption: Palladium-catalyzed deprotection mechanism of the Alloc group.

Experimental Protocols

Several protocols exist for the palladium-catalyzed deprotection of the Alloc group, varying in the choice of catalyst, scavenger, and reaction conditions. Below are detailed protocols for common applications.

Protocol 1: Classical In-Solution Deprotection

This protocol is a widely used and efficient method for Alloc deprotection in solution.[1]

Materials:

• Alloc-protected substrate (1.0 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 - 0.1 equiv)

• Phenylsilane (PhSiH₃) (10 - 20 equiv)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Inert gas (Argon or Nitrogen)

Procedure:

• Dissolve the Alloc-protected substrate in the anhydrous solvent under an inert atmosphere.

• Add the scavenger (e.g., phenylsilane) to the solution.

• Add the palladium catalyst to the reaction mixture.

• Stir the reaction at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Deprotection is often complete within 30-60 minutes.[1]

• Upon completion, the reaction mixture can be concentrated under reduced pressure and the residue purified by column chromatography.

Protocol 2: On-Resin Deprotection for Solid-Phase Peptide Synthesis (SPPS)

The Alloc group is frequently used to protect the side chains of amino acids like lysine in SPPS.[1] This allows for selective deprotection and modification while the peptide is still attached to the solid support.

Materials:

• Alloc-protected peptide-resin (1.0 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.1 - 0.25 equiv relative to resin loading)

• Scavenger: Phenylsilane (20 equiv) or Dimethylamine borane complex (40 equiv)[3]

• Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

• Inert gas (Argon or Nitrogen)

Procedure:

• Swell the peptide-resin in the reaction solvent (DCM or DMF) in a reaction vessel.

• Drain the solvent.

• Wash the resin three times with the reaction solvent.[3]

• In a separate flask under an inert atmosphere, prepare the deprotection solution by dissolving the palladium catalyst and the scavenger in the reaction solvent.

• Add the deprotection solution to the resin.

• Gently agitate the resin suspension under an inert atmosphere for the specified time (e.g., 2 x 20 minutes for Phenylsilane).[3]

• Drain the reaction mixture.

• Wash the resin extensively with DCM (5 times), followed by DMF (3 times), and finally DCM (5 times) to remove all traces of the catalyst and scavenger.[3]

• Confirm complete deprotection by cleaving a small sample of the resin and analyzing by HPLC and mass spectrometry.

Protocol 3: Microwave-Assisted On-Resin Deprotection

Microwave irradiation can significantly accelerate the deprotection process, reducing reaction times.[3]

Materials:

• Alloc-protected peptide-resin (1.0 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Phenylsilane (PhSiH₃)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Microwave peptide synthesizer or a scientific microwave reactor

Procedure:

• Place the Alloc-protected peptide-resin in a microwave-safe reaction vessel.

• Swell the resin in DMF.

• Prepare the deprotection solution by dissolving Pd(PPh₃)₄ and Phenylsilane in DMF.

• Add the deprotection solution to the resin.

• Place the vessel in the microwave synthesizer and irradiate at 38°C for 5 minutes.[3]

• Drain the reaction solution and wash the resin as described in Protocol 2.

Data Presentation: Comparison of Scavengers and Conditions

The choice of scavenger and reaction conditions can significantly impact the efficiency and outcome of the deprotection. The following table summarizes key quantitative parameters for different methods.

Method	Catalyst (equiv)	Scavenger (equiv)	Solvent	Temperature	Time	Yield	Reference
In-Solution
Classical	0.05 - 0.1	Phenylsilane (10-20)	DCM/THF	Room Temp	30 - 60 min	High	[1]
Amine-Borane Complex	0.05	Me₂NH·BH₃ (excess)	THF	Room Temp	Fast	High	[4][5]
On-Resin (SPPS)
Classical (Phenylsilane)	0.1 - 0.25	Phenylsilane (20)	DCM/DMF	Room Temp	2 x 20 min	High	[3]
Classical (DMBA)	0.1 - 0.25	Dimethylamine borane (40)	DCM/DMF	Room Temp	40 min	High	[3]
Microwave-Assisted	0.1 - 0.25	Phenylsilane (20)	DMF	38°C	5 min	High	[3]
N-Methylaniline	1.0	N-Methylaniline (28)	THF	Room Temp	2 hours	Good	[6]
Metal-Free	-	-	-	-	-	-	-
Iodine/Water	-	Iodine (5)	PolarClean/EtOAc/H₂O	50°C	1.5 hours	Good	[3][7]

Scavengers for Palladium and Allyl Group

Proper scavenging is crucial for both driving the reaction to completion and for removing residual palladium from the final product, which is a critical consideration in drug development.

Allyl Scavengers:

• Silanes: Phenylsilane (PhSiH₃) and triethylsilane (TES-H) are effective hydride donors.[1][8]

• Amine-Borane Complexes: Dimethylamine borane (Me₂NH·BH₃) offers a near-neutral deprotection condition, which is beneficial for sensitive substrates.[4][5]

• Amines: Morpholine and N-methylaniline can also be used as allyl scavengers.[6][9]

• Thiol-based: While not as common for Alloc deprotection, thiols can be used.

• Meldrum's Acid: Used in combination with a silane and a base to prevent N-allylation byproducts.[8]

Palladium Scavengers: After the reaction, residual palladium can be removed using various scavengers.

• Thiol-functionalized silica or resins: These are highly effective at binding palladium.[10][11]

• Activated Carbon: Can be used, but may lead to lower yields of the desired product.[11]

• Biotage® MP-TMT: A solid-supported scavenger that can effectively remove palladium.[10]

Applications in Synthesis

The orthogonality and mild deprotection conditions of the Alloc group make it a valuable tool in various synthetic applications:

• Solid-Phase Peptide Synthesis (SPPS): Widely used for the protection of side chains of amino acids such as lysine, allowing for the synthesis of complex peptides, including branched and cyclic structures.[1]

• Natural Product Synthesis: The mild deprotection conditions are well-suited for the synthesis of sensitive and complex natural products.[1]

• Carbohydrate Chemistry: Used for the protection of amino groups in carbohydrates, facilitating the synthesis of complex glycoconjugates.[1]

• Phosphate Chemistry: The Alloc group can be selectively cleaved in the presence of other protecting groups used in phosphate chemistry.[12][13]

Experimental Workflow Diagram

Caption: A typical experimental workflow for Alloc deprotection.

Conclusion

The palladium-catalyzed deprotection of the allyloxycarbonyl group is a robust and versatile method in modern organic synthesis. Its mild conditions and orthogonality to other common protecting groups have established it as an indispensable tool for the synthesis of complex molecules, particularly in the fields of peptide chemistry and drug discovery. The choice of catalyst, scavenger, and reaction conditions can be tailored to the specific substrate and synthetic strategy, with newer methods offering faster and more environmentally friendly alternatives.

References

• 1. benchchem.com [benchchem.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. benchchem.com [benchchem.com]
• 4. Nα-Alloc temporary protection in solid-phase peptide synthesis. The use of amine–borane complexes as allyl group scavengers - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. Nα-Alloc temporary protection in solid-phase peptide synthesis. The use of amine–borane complexes as allyl group scavengers - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. rsc.org [rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Open-Flask Protocol for the Removal of Alloc Carbamate and Allyl Ester Protecting Groups. Application to In-solution and On-resin Peptide Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Introduction and removal of alkyl protecting groups of several common amino groups [en.highfine.com]
• 10. biotage.com [biotage.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. Selective palladium-catalyzed deprotection of the allyl and allyloxycarbonyl groups in phosphate chemistry and in the presence of propargyl and propargyloxycarbonyl groups | CoLab [colab.ws]
• 13. Selective palladium-catalyzed deprotection of the allyl and allyloxycarbonyl groups in phosphate chemistry and in the presence of propargyl and propargyloxycarbonyl groups | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for Selective Cleavage of the Nosyl Group

For Researchers, Scientists, and Drug Development Professionals

The 2-nitrobenzenesulfonyl (nosyl or Ns) group is a crucial amine protecting group in organic synthesis, particularly in peptide and medicinal chemistry. Its popularity stems from its stability under a range of conditions and, most importantly, its selective removal under mild conditions that are orthogonal to many other common protecting groups like Boc and Cbz.[1] This document provides detailed application notes and protocols for the selective cleavage of the nosyl group.

Mechanism of Nosyl Group Cleavage

The deprotection of the nosyl group proceeds via a nucleophilic aromatic substitution (SNAr) reaction. A soft nucleophile, typically a thiolate, attacks the electron-deficient aromatic ring of the nosyl group, which is activated by the strongly electron-withdrawing nitro group. This addition forms a transient Meisenheimer complex. Subsequent elimination of sulfur dioxide and the sulfonamide nitrogen liberates the free amine.[2][3]

Caption: General mechanism of nosyl group cleavage.

Comparative Data on Deprotection Conditions

The choice of reagents and reaction conditions for nosyl group cleavage is critical and depends on the substrate's nature and the presence of other functional groups. The following tables summarize various conditions for effective deprotection.

Table 1: Thiophenol-Mediated Deprotection

Thiophenol is a classic and highly effective reagent for nosyl cleavage. It is typically used in the presence of a base to generate the more nucleophilic thiophenolate anion.

Substrate	Base (equiv.)	Solvent	Temperature	Time	Yield (%)	Reference
N-(4-Methoxybenzyl)-N-(3-phenylpropyl)-2-nitrobenzenesulfonamide	KOH (2.5)	Acetonitrile	50 °C	40 min	89-91	[2]
N-Nosyl-protected piperidine	Cs₂CO₃ (3.0)	DMF	50 °C	1 h	>95	[4]
Various Ns-amides	K₂CO₃ (2.0)	DMF	rt	1-2 h	85-98	Not specified

Table 2: Polymer-Supported Thiol Reagents

To simplify purification by avoiding the removal of soluble thiol byproducts, solid-supported thiols are an excellent alternative. The product is isolated by simple filtration.

Substrate Type	Reagent	Base (equiv.)	Solvent	Conditions	Yield (%)	Reference
Secondary and Tertiary Nosylamides	PS-thiophenol	Cs₂CO₃ (3.25)	THF	rt, 24 h	96	[1]
Secondary and Tertiary Nosylamides	PS-thiophenol	Cs₂CO₃ (3.25)	THF	80 °C, 6x1 min (MW)	High	[1]
N-Nosyl-α-amino acids	Resin-supported mercaptoacetic acid	DBU (2.8)	CH₂Cl₂	rt, 1 h	High	[5]

Table 3: "Odorless" Thiol Reagents

The pungent and toxic nature of volatile thiols like thiophenol has led to the development of less odorous alternatives.

Substrate Type	Reagent	Base (equiv.)	Solvent	Temperature	Time	Yield (%)	Reference
Various Nosylamides	p-Mercaptobenzoic acid	K₂CO₃ (4.0)	DMF	40 °C	12 h	Excellent	[6][7]
Various Nosylamides	n-Dodecanethiol	LiOH	Not specified	rt	Not specified	Good	[7]
Primary and Secondary Amines	Homocysteine thiolactone (in situ thiolate)	DBU	Alcohol or ACN/H₂O	Not specified	Not specified	Successful	[8]

Experimental Protocols

Protocol 1: General Procedure for Nosyl Cleavage with Thiophenol

This protocol is adapted from the Fukuyama amine synthesis.[2]

Materials:

• Nosyl-protected amine

• Thiophenol

• Potassium hydroxide (KOH), aqueous solution (e.g., 10.9 M)

• Acetonitrile (ACN)

• Dichloromethane (DCM)

• Brine

• Magnesium sulfate (MgSO₄)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• In a two-necked round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add thiophenol (2.5 equivalents) and acetonitrile.

• Cool the mixture in an ice-water bath.

• Slowly add an aqueous solution of potassium hydroxide (2.5 equivalents) over 10 minutes.

• After stirring for 5 minutes, remove the ice bath.

• Add a solution of the nosyl-protected amine (1.0 equivalent) in acetonitrile over 20 minutes.

• Heat the reaction mixture in an oil bath at 50 °C for 40 minutes, monitoring the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with water.

• Extract the aqueous layer with three portions of dichloromethane.

• Combine the organic extracts, wash with brine, dry over magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Caption: Workflow for nosyl deprotection using thiophenol.

Protocol 2: Nosyl Cleavage Using Polymer-Supported Thiophenol

This protocol offers a simplified purification process, ideal for parallel synthesis.[1]

Materials:

• Nosyl-protected amine

• Polymer-supported thiophenol (PS-thiophenol)

• Cesium carbonate (Cs₂CO₃)

• Anhydrous Tetrahydrofuran (THF)

• Dichloromethane (CH₂Cl₂)

• Vial with a screw cap, shaker

Procedure:

• Optional Pre-treatment of Resin: To reduce disulfide bonds that may have formed during storage, shake the PS-thiophenol resin with a 0.7 M solution of triphenylphosphine (PPh₃) in dry, deoxygenated THF for 30 minutes. Filter the resin, wash with dry THF, and use immediately.[1]

• In a vial, dissolve the nosyl-protected amine (1.0 equivalent) in dry THF.

• Add cesium carbonate (3.25 equivalents) followed by the pre-treated PS-thiophenol (1.1-2.2 equivalents).

• Seal the vial and shake the mixture at room temperature for 8-24 hours. Monitor the reaction by TLC or LC-MS. For slower reactions, a second portion of the resin may be added.[1]

• Microwave Acceleration (Optional): For faster reaction, heat the sealed vial in a microwave reactor at 80 °C for 3-6 cycles of 1 minute each.[1]

• Upon completion, filter the reaction mixture through a sintered glass funnel to remove the resin.

• Wash the resin thoroughly with THF and CH₂Cl₂.

• Combine the filtrates and evaporate the solvent under reduced pressure to yield the deprotected amine, which is often pure enough for subsequent steps without further chromatographic purification.[1]

Troubleshooting and Orthogonality

Troubleshooting Incomplete Cleavage

Incomplete removal of the nosyl group can occur, particularly with sterically hindered substrates such as N-methylated sulfonamides.[3] If incomplete cleavage is observed, consider the following actions:

• Increase Reagent Equivalents: Add more thiol and base.

• Extend Reaction Time: Continue the reaction and monitor its progress.

• Increase Temperature: Gentle heating can often drive the reaction to completion.

• Change Base/Solvent: A stronger or more soluble base like DBU, or a more polar solvent like DMF, can increase the rate of reaction.[3]

Caption: Troubleshooting logic for incomplete nosyl cleavage.

Orthogonality

A key advantage of the nosyl group is its orthogonality with other common amine protecting groups. It is stable to the acidic conditions used to remove Boc groups (e.g., TFA) and the basic conditions for Fmoc removal (e.g., piperidine), making it highly valuable in multi-step synthesis, especially in solid-phase peptide synthesis (SPPS).[1][3] This allows for the selective deprotection and modification of specific amine functionalities within a complex molecule.

References

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 2. Fukuyama Amine Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. Odorless nosyl deprotection by in-situ formation of a thiolate | Poster Board #1237 - American Chemical Society [acs.digitellinc.com]

Application of Alloc-Nosyl Protection in Advanced Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the intricate field of peptide synthesis, the strategic use of orthogonal protecting groups is paramount for the successful construction of complex and modified peptides. The allyloxycarbonyl (Alloc) and o-nitrobenzenesulfonyl (nosyl or Ns) protecting groups offer a powerful combination for chemists, enabling selective deprotection and modification of specific amino acid residues within a peptide sequence. Their distinct deprotection chemistries allow for a high degree of control over the synthetic route, facilitating the creation of branched, cyclic, and other non-linear peptide architectures. This document provides detailed application notes and experimental protocols for the use of Alloc and nosyl protecting groups in peptide synthesis.

The Alloc group, stable to both acidic and basic conditions commonly used in Fmoc- and Boc-based solid-phase peptide synthesis (SPPS), is selectively removed under neutral conditions using a palladium(0) catalyst.[1][2] This unique removal method makes it an ideal choice for protecting lysine side chains or other primary amines when further modifications are desired. The nosyl group, on the other hand, is readily cleaved by treatment with a thiol and a base.[3][4] This orthogonality to both acid- and base-labile protecting groups, as well as to the Alloc group, provides an additional layer of synthetic flexibility.

Orthogonal Deprotection Strategy

The core advantage of the Alloc-nosyl strategy lies in its orthogonality. A peptide can be synthesized with certain amino acids protected with Alloc and others with nosyl groups. The Alloc group can be selectively removed to allow for a specific modification, leaving the nosyl group intact. Subsequently, the nosyl group can be removed under different conditions to enable a second, distinct modification at a different site. This stepwise deprotection and modification capability is crucial for the synthesis of complex peptides with multiple functionalities.

Caption: Workflow for the orthogonal deprotection and modification of a peptide containing Alloc and nosyl protecting groups.

Data Presentation

The following tables summarize quantitative data for the deprotection of Alloc and nosyl groups under various conditions.

Table 1: Quantitative Data for Alloc Group Deprotection

Catalyst (eq.)	Scavenger (eq.)	Solvent	Time	Temperature	Purity/Yield	Reference
Pd(PPh₃)₄ (0.2)	Phenylsilane (20.0)	DCM	2 h	Room Temp.	>98% purity	[3]
Pd(PPh₃)₄ (0.1)	N-Methylaniline (28)	DMF	2 h	Room Temp.	Not specified	[5]
Pd(PPh₃)₄ (0.5)	Phenylsilane (20)	DCM	3 x 30 min	Room Temp.	Not specified	[6]
Microwave	Phenylsilane	DMF	2 x 5 min	38°C	>98% purity	[7]

Table 2: Quantitative Data for Nosyl Group Deprotection

Thiol (eq.)	Base	Solvent	Time	Temperature	Yield	Reference
Thiophenol (2.5)	K₂CO₃	Acetonitrile	40 min	50°C	89-91%	[3]
PS-thiophenol	Cs₂CO₃	THF	24 h	Room Temp.	96%	[4]
PS-thiophenol	Cs₂CO₃	THF (Microwave)	6 x 1 min	80°C	High	[4]
Mercaptoacetic acid	Sodium methoxide	Acetonitrile-Methanol	Reflux	Not specified	Good	[8]

Experimental Protocols

Protocol 1: Synthesis of Alloc-Protected Amino Acid

This protocol describes a general procedure for the protection of the α-amino group of an amino acid with the Alloc group.

Caption: General workflow for the synthesis of an Alloc-protected amino acid.

Materials:

• Amino acid

• Allyl chloroformate (Alloc-Cl)

• Sodium bicarbonate (NaHCO₃) or other suitable base

• Dioxane

• Water

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve the amino acid in a 1:1 mixture of dioxane and water containing sodium bicarbonate.

• Cool the solution to 0°C in an ice bath with stirring.

• Slowly add allyl chloroformate (1.1 equivalents) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, acidify the mixture to pH 2-3 with 1M HCl.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the resulting Alloc-protected amino acid by recrystallization or column chromatography.

Protocol 2: On-Resin Deprotection of the Alloc Group

This protocol details the removal of the Alloc protecting group from a peptide synthesized on a solid support.[1]

Caption: Workflow for the on-resin deprotection of the Alloc group.

Materials:

• Peptide-resin with an Alloc-protected amino acid

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Phenylsilane (PhSiH₃)

• Dichloromethane (DCM)

• Solid-phase synthesis vessel

• Shaker or vortex mixer

Procedure:

• Swell the peptide-resin in DCM for 30 minutes in a solid-phase synthesis vessel.

• Drain the DCM.

• Prepare a solution of Pd(PPh₃)₄ (0.2 equivalents relative to the resin loading) and phenylsilane (20 equivalents) in DCM.

• Add the solution to the resin and shake or vortex the mixture at room temperature for 2 hours.

• Drain the reaction solution.

• Wash the resin thoroughly with DCM (5 x), DMF (3 x), and finally with DCM (3 x).

• The deprotected amine on the resin is now ready for the next coupling or modification step.

Protocol 3: Synthesis of Nosyl-Protected Amino Acid

This protocol outlines a general method for the protection of an amino acid with the nosyl group.

Materials:

• Amino acid

• o-Nitrobenzenesulfonyl chloride (Nosyl-Cl)

• Sodium carbonate (Na₂CO₃)

• Acetone

• Water

• Hydrochloric acid (HCl)

• Ethyl acetate

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve the amino acid in a solution of sodium carbonate in a mixture of acetone and water.

• Cool the solution to 0°C in an ice bath with stirring.

• Add o-nitrobenzenesulfonyl chloride (1.1 equivalents) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction by TLC.

• After completion, remove the acetone under reduced pressure.

• Wash the aqueous residue with ethyl acetate.

• Acidify the aqueous layer to pH 1 with 1M HCl.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution to obtain the nosyl-protected amino acid, which can be further purified by recrystallization.

Protocol 4: Deprotection of the Nosyl Group

This protocol describes the cleavage of the nosyl group from a protected amine.[3]

Caption: Workflow for the deprotection of the nosyl group.

Materials:

• Nosyl-protected peptide

• Thiophenol

• Potassium carbonate (K₂CO₃)

• Acetonitrile

• Round-bottom flask

• Magnetic stirrer

• Heating mantle or oil bath

Procedure:

• Dissolve the nosyl-protected peptide in acetonitrile in a round-bottom flask.

• Add potassium carbonate (2.5 equivalents) and thiophenol (2.5 equivalents) to the solution.

• Heat the reaction mixture to 50°C and stir for 40 minutes.

• Monitor the deprotection by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the combined organic layers with brine, dry over a suitable drying agent, filter, and concentrate.

• Purify the deprotected peptide by column chromatography.

Conclusion

The orthogonal nature of the Alloc and nosyl protecting groups provides a versatile and powerful tool for advanced peptide synthesis. The ability to selectively deprotect and modify specific sites within a peptide chain opens up possibilities for creating complex and novel peptide-based molecules for research, diagnostics, and therapeutic applications. The protocols provided herein offer a practical guide for the implementation of this valuable synthetic strategy. Careful planning of the protection scheme and optimization of reaction conditions are crucial for achieving high yields and purity in the final peptide product.

References

• 1. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 2. Introduction and Removal of Several Common Alkoxycarbonyl Protecting Groups [en.highfine.com]
• 3. Fukuyama Amine Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 5. rsc.org [rsc.org]
• 6. Design and synthesis of a new orthogonally protected glutamic acid analog and its use in the preparation of high affinity polo-like kinase 1 polo-box domain – binding peptide macrocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Microwave-assisted cleavage of Alloc and Allyl Ester protecting groups in solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: N-Allyloxycarbonyl-2-nitrobenzenesulfonamide in Natural Product Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide as a bifunctional protecting group for amines in the context of natural product synthesis. This reagent allows for the simultaneous introduction of two orthogonally cleavable protecting groups, the allyloxycarbonyl (Alloc) and the 2-nitrobenzenesulfonyl (nosyl) groups, onto a primary amine.

The strategic use of such a reagent can significantly streamline complex synthetic routes by enabling differential deprotection of the nitrogen atom at various stages of the synthesis. The nosyl group, known for its stability and mild cleavage conditions, and the Alloc group, which is readily removed by palladium catalysis, offer a powerful combination for intricate molecular construction. A prime example of this strategy is its application in the total synthesis of the complex alkaloid, (-)-lepistine, by Fukuyama and coworkers.[1]

Synthesis of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide

The synthesis of the title reagent is achieved through the acylation of 2-nitrobenzenesulfonamide with allyl chloroformate. This procedure is based on standard methods for the N-acylation of sulfonamides.

Experimental Protocol: Synthesis of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide

Materials:

• 2-Nitrobenzenesulfonamide

• Allyl chloroformate

• Triethylamine (Et₃N) or Pyridine

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, dissolve 2-nitrobenzenesulfonamide (1.0 eq.) in anhydrous DCM. Cool the solution to 0 °C using an ice bath.

• Base Addition: To the cooled solution, add triethylamine (1.2 eq.) dropwise.

• Acylation: Slowly add allyl chloroformate (1.1 eq.) to the reaction mixture.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting sulfonamide is consumed.

• Work-up: Quench the reaction by adding saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volumes).

• Washing: Combine the organic layers and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford N-Allyloxycarbonyl-2-nitrobenzenesulfonamide as a solid.

Quantitative Data (Representative):

Parameter	Value
Starting Material 1	2-Nitrobenzenesulfonamide
Starting Material 2	Allyl chloroformate
Base	Triethylamine
Solvent	Dichloromethane
Reaction Temperature	0 °C to Room Temperature
Reaction Time	4-6 hours
Typical Yield	85-95%

Diagram: Synthesis of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide

Caption: Synthetic scheme for N-Allyloxycarbonyl-2-nitrobenzenesulfonamide.

Application in Natural Product Synthesis: Protection of Primary Amines

This reagent can be used to protect primary amines, for instance, in the synthesis of complex natural products like (-)-lepistine. The protection step involves the reaction of a primary amine with N-Allyloxycarbonyl-2-nitrobenzenesulfonamide.

Experimental Protocol: Protection of a Primary Amine

Materials:

• Primary amine substrate

• N-Allyloxycarbonyl-2-nitrobenzenesulfonamide

• A suitable base (e.g., triethylamine, DBU, or potassium carbonate)

• Anhydrous solvent (e.g., DCM, THF, or DMF)

• Standard work-up and purification reagents

Procedure:

• Reaction Setup: Dissolve the primary amine (1.0 eq.) and a base (1.5 eq.) in the chosen anhydrous solvent under a nitrogen atmosphere.

• Reagent Addition: Add a solution of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide (1.2 eq.) in the same solvent to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC.

• Work-up and Purification: Upon completion, perform a standard aqueous work-up, followed by drying of the organic phase, concentration, and purification of the product by column chromatography.

Quantitative Data (Representative):

Parameter	Value
Substrate	Primary Amine
Reagent	N-Allyloxycarbonyl-2-nitrobenzenesulfonamide
Base	Triethylamine
Solvent	Dichloromethane
Reaction Temperature	Room Temperature
Reaction Time	2-4 hours
Typical Yield	80-90%

Diagram: Workflow for Amine Protection

Caption: General workflow for the protection of a primary amine.

Orthogonal Deprotection Strategies

The key advantage of this bifunctional protecting group is the ability to selectively remove either the Alloc or the nosyl group in the presence of the other, allowing for further functionalization of the nitrogen atom in a controlled manner.

A. Selective Deprotection of the Alloc Group

The Alloc group is selectively cleaved under mild conditions using a palladium(0) catalyst and a scavenger.

Experimental Protocol: Alloc Group Removal

Materials:

• N-Alloc, N-nosyl protected amine

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Phenylsilane (PhSiH₃) or other suitable scavenger (e.g., dimedone, morpholine)

• Anhydrous DCM or THF

Procedure:

• Reaction Setup: Dissolve the protected amine (1.0 eq.) in anhydrous DCM under a nitrogen atmosphere.

• Catalyst and Scavenger Addition: Add Pd(PPh₃)₄ (0.05 - 0.1 eq.) and phenylsilane (2.0 - 3.0 eq.) to the solution.

• Reaction Monitoring: Stir the mixture at room temperature for 30-60 minutes, monitoring by TLC for the disappearance of the starting material.

• Work-up and Purification: Concentrate the reaction mixture and purify the residue directly by flash column chromatography to obtain the N-nosyl protected amine.

Quantitative Data (Representative):

Parameter	Value
Catalyst	Pd(PPh₃)₄
Scavenger	Phenylsilane
Solvent	Dichloromethane
Reaction Temperature	Room Temperature
Reaction Time	30-60 minutes
Typical Yield	>90%

B. Selective Deprotection of the Nosyl Group

The nosyl group is removed by treatment with a thiol and a base.

Experimental Protocol: Nosyl Group Removal

Materials:

• N-Alloc, N-nosyl protected amine

• Thiophenol or 2-Mercaptoethanol

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)

• Anhydrous acetonitrile or DMF

Procedure:

• Reaction Setup: Dissolve the protected amine (1.0 eq.) in anhydrous acetonitrile.

• Reagent Addition: Add K₂CO₃ (3.0 eq.) and thiophenol (2.0 eq.) to the solution.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 1-3 hours, monitoring by TLC.

• Work-up and Purification: Dilute the reaction mixture with water and extract with ethyl acetate. Wash the combined organic layers with water and brine, dry over MgSO₄, concentrate, and purify by column chromatography to yield the N-Alloc protected amine.

Quantitative Data (Representative):

Parameter	Value
Thiol	Thiophenol
Base	Potassium Carbonate
Solvent	Acetonitrile
Reaction Temperature	Room Temperature
Reaction Time	1-3 hours
Typical Yield	85-95%

Diagram: Orthogonal Deprotection Pathways

Caption: Selective deprotection pathways for N-Alloc, N-Nosyl protected amines.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for the Chemoselective Deprotection of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the chemoselective deprotection of the N-Allyloxycarbonyl (Alloc) group in the presence of a 2-nitrobenzenesulfonamide (nosyl) group. The presented methods are foundational for synthetic strategies requiring orthogonal protection schemes, particularly in peptide and complex molecule synthesis.

Introduction

In multi-step organic synthesis, the use of orthogonal protecting groups is a critical strategy that allows for the selective deprotection of one functional group without affecting another.[1][2][3] The N-Allyloxycarbonyl (Alloc) group is a valuable amine protecting group due to its stability in both acidic and basic conditions commonly used for Boc and Fmoc deprotection, respectively.[4][5] Its removal is typically achieved under mild, neutral conditions using a palladium(0) catalyst, ensuring compatibility with many other protecting groups.[6][7]

The 2-nitrobenzenesulfonamide (nosyl) group is another robust amine protecting group. Its cleavage generally requires nucleophilic attack by a thiol reagent under basic conditions. The distinct deprotection mechanisms for the Alloc and nosyl groups form the basis of their orthogonality, enabling the selective removal of the Alloc group while the nosyl group remains intact. This chemoselectivity is crucial for subsequent synthetic manipulations at the newly liberated amine.

This document outlines several palladium-catalyzed protocols for the chemoselective deprotection of the Alloc group from a doubly protected amine, yielding the N-(2-nitrobenzenesulfonyl)amine.

Data Presentation: Comparison of Deprotection Methods

The following table summarizes various reagent systems for the palladium-catalyzed deprotection of the Alloc group. The choice of scavenger is critical to prevent side reactions and ensure high yields.

Method	Catalyst	Scavenger System	Solvent	Temperature	Typical Time	Key Advantages
1	Pd(PPh₃)₄	Phenylsilane (PhSiH₃)	Dichloromethane (DCM) or Tetrahydrofuran (THF)	0°C to Room Temp.	1 - 2 hours	Efficient, widely used, and effective at preventing allylamine side reactions.[4]
2	Pd(PPh₃)₄	Dimethylamine-borane complex (Me₂NH·BH₃)	Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)	Room Temp.	40 minutes	Rapid deprotection under near-neutral conditions with no allylamine formation.[8]
3	Pd(PPh₃)₂Cl₂	Meldrum's acid, Triethylsilane (TES-H), and N,N-Diisopropylethylamine (DIPEA)	N,N-Dimethylformamide (DMF)	Room Temp. to 50°C	10 - 30 minutes	Utilizes an air-stable catalyst, high yields, and is compatible with automated synthesis.[9]

Experimental Protocols

Safety Precautions: Palladium catalysts are sensitive to air and should be handled under an inert atmosphere (e.g., Argon or Nitrogen).[10] Solvents should be dry and deoxygenated. Palladium reagents and silanes should be handled in a well-ventilated fume hood.

Protocol 1: Deprotection using Pd(PPh₃)₄ and Phenylsilane

This protocol is a widely adopted method for Alloc deprotection in solution-phase and solid-phase synthesis.[4][11]

Materials:

• N-Allyloxycarbonyl-2-nitrobenzenesulfonamide substrate

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Phenylsilane (PhSiH₃)

• Anhydrous Dichloromethane (DCM)

• Inert gas (Argon or Nitrogen)

Procedure:

• Dissolve the N-Allyloxycarbonyl-2-nitrobenzenesulfonamide substrate (1.0 equiv) in anhydrous DCM (concentration typically 0.1 M) in a flask under an inert atmosphere.

• To the stirred solution, add phenylsilane (5-20 equiv).[2][4]

• Add Tetrakis(triphenylphosphine)palladium(0) (0.1-0.2 equiv) to the reaction mixture.[4]

• Stir the reaction at room temperature for 1-2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the resulting N-(2-nitrobenzenesulfonyl)amine by column chromatography on silica gel.

Protocol 2: Deprotection using Pd(PPh₃)₄ and Dimethylamine-Borane Complex

This method offers a rapid and efficient removal of the Alloc group, particularly advantageous in solid-phase peptide synthesis.[8]

Materials:

• N-Allyloxycarbonyl-2-nitrobenzenesulfonamide substrate (e.g., resin-bound)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Dimethylamine-borane complex (Me₂NH·BH₃)

• Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

• Inert gas (Argon or Nitrogen)

Procedure:

• Swell the resin-bound substrate in anhydrous DCM or DMF in a reaction vessel under an inert atmosphere.

• In a separate vial, prepare a solution of Tetrakis(triphenylphosphine)palladium(0) (0.2 equiv) and dimethylamine-borane complex (40 equiv) in the reaction solvent.[8]

• Add the catalyst/scavenger solution to the resin and shake or stir the mixture at room temperature for 40 minutes.

• Monitor the reaction for completion using a qualitative test (e.g., Kaiser test for free amine).

• Once the reaction is complete, drain the solvent and wash the resin thoroughly with DCM and DMF to remove residual catalyst and scavenger.

• The resin-bound N-(2-nitrobenzenesulfonyl)amine is now ready for the next synthetic step.

Protocol 3: Deprotection using Air-Stable Pd(PPh₃)₂Cl₂ and Meldrum's Acid/Silane/Base

This modern protocol utilizes an air-stable palladium precursor, making it more convenient for routine laboratory use and automation.[9][12]

Materials:

• N-Allyloxycarbonyl-2-nitrobenzenesulfonamide substrate

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Meldrum's acid

• Triethylsilane (TES-H)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Prepare a scavenger solution by dissolving Meldrum's acid (3.0 equiv), triethylsilane (3.0 equiv), and DIPEA (3.0 equiv) in anhydrous DMF.[9]

• Dissolve the N-Allyloxycarbonyl-2-nitrobenzenesulfonamide substrate (1.0 equiv) in anhydrous DMF.

• Add the scavenger solution to the substrate solution.

• Add Bis(triphenylphosphine)palladium(II) dichloride (0.2 equiv) to initiate the reaction.[9]

• Stir the reaction at room temperature for 10-30 minutes. The reaction can be gently heated to 50°C to expedite the process.[13]

• Monitor the reaction progress by LC-MS.

• Upon completion, dilute the reaction mixture with a suitable solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer, concentrate, and purify the product by column chromatography.

Visualizations

Caption: General workflow for the chemoselective deprotection of N-Alloc.

Caption: Orthogonality of Alloc and Nosyl deprotection conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. people.uniurb.it [people.uniurb.it]
• 3. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 4. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 5. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 6. Selective palladium-catalyzed deprotection of the allyl and allyloxycarbonyl groups in phosphate chemistry and in the presence of propargyl and propargyloxycarbonyl groups | CoLab [colab.ws]
• 7. puceinvestiga.puce.edu.ec [puceinvestiga.puce.edu.ec]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. reddit.com [reddit.com]
• 11. rsc.org [rsc.org]
• 12. Open-Flask Protocol for the Removal of Alloc Carbamate and Allyl Ester Protecting Groups. Application to In-solution and On-resin Peptide Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Microwave-assisted cleavage of Alloc and Allyl Ester protecting groups in solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-Allyloxycarbonyl-2-nitrobenzenesulfonamide in Solid-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to the use of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide as an orthogonal protecting group strategy in solid-phase peptide synthesis (SPPS). This system offers a versatile approach for the synthesis of complex peptides, allowing for selective deprotection and modification of specific amino acid residues.

Introduction

In solid-phase peptide synthesis, the selection of an appropriate protecting group strategy is paramount for the successful assembly of the desired peptide sequence.[1] An orthogonal protecting group strategy allows for the selective removal of one type of protecting group in the presence of others, enabling the synthesis of complex peptides with side-chain modifications, cyclizations, or branching.[1][2] The N-Allyloxycarbonyl-2-nitrobenzenesulfonamide (Alloc-Nosyl) system provides a valuable orthogonal protecting group strategy for the α-amino group of amino acids.

The Alloc group is labile to palladium(0)-catalyzed cleavage, while the 2-nitrobenzenesulfonyl (Nosyl) group is stable under these conditions but can be removed using thiol-based reagents.[3] This orthogonality allows for the selective deprotection of the Alloc group for peptide chain elongation, while the Nosyl group remains to protect the α-amino function. The Nosyl group can then be removed at a later stage for specific modifications or at the end of the synthesis.

Data Presentation

The following tables summarize the key quantitative data related to the deprotection of the Alloc and Nosyl groups in the context of SPPS.

Parameter	Conditions	Yield (%)	Reference
Alloc Cleavage	Pd(PPh₃)₄ (0.23 eq.), Phenylsilane (10 eq.), DCM, rt, 2 x 20 min	>95%	[3]
Pd(PPh₃)₄, PhSiH₃, DMF, 38°C, 2 x 5 min (Microwave)	>98%	[3]
Nosyl Cleavage	5% Thiophenol, 1 eq. K₂CO₃, DMF, rt, < 10 min	~100%
Mercaptoethanol, Cs₂CO₃, DMF	High
Polymer-supported thiophenol, Cs₂CO₃, THF, rt, 24h or MW, 6 min	High

Table 1: Deprotection Efficiency of Alloc and Nosyl Groups. This table presents the reported yields for the cleavage of the Alloc and Nosyl protecting groups under various conditions.

Protecting Group	Stable to	Labile to
Alloc	20% Piperidine/DMF, TFA	Pd(PPh₃)₄ / Phenylsilane
Nosyl	Pd(PPh₃)₄ / Phenylsilane, TFA, mild base	Thiophenol / Base, Mercaptoethanol / Base

Table 2: Orthogonality of Alloc and Nosyl Protecting Groups. This table summarizes the stability and lability of the Alloc and Nosyl groups to common reagents used in Fmoc-based SPPS, demonstrating their orthogonality.

Experimental Protocols

This section provides detailed methodologies for the key experimental steps involved in using the Alloc-Nosyl protecting group strategy in SPPS.

Protocol 1: Synthesis of N-Alloc-N-Nosyl Amino Acids

This protocol describes a general two-step procedure for the protection of an amino acid with both the Nosyl and Alloc groups.

Step 1: Nosylation of the Amino Acid

• Dissolve the amino acid (1 eq.) in a mixture of dioxane and 1M sodium hydroxide.

• Cool the solution in an ice bath.

• Add a solution of 2-nitrobenzenesulfonyl chloride (1.1 eq.) in dioxane portionwise, while simultaneously adding 1M NaOH to maintain a basic pH.

• Stir the reaction mixture for 2 hours at room temperature.

• Work up the reaction by acidifying the aqueous solution and extracting the N-Nosyl amino acid with an organic solvent.

Step 2: Alloc Protection of the N-Nosyl Amino Acid

• Dissolve the N-Nosyl amino acid (1 eq.) in a suitable solvent such as dichloromethane.

• Add triethylamine (1.5 eq.) and a catalytic amount of DMAP.

• Add allyl chloroformate (1.2 eq.) dropwise at 0°C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Wash the reaction mixture with 1N HCl and brine, dry the organic layer over MgSO₄, and concentrate in vacuo to obtain the N-Alloc-N-Nosyl amino acid.

Protocol 2: Solid-Phase Peptide Synthesis using N-Alloc-N-Nosyl Amino Acids

This protocol outlines a typical cycle for the incorporation of an N-Alloc-N-Nosyl protected amino acid into a growing peptide chain on a solid support.

• Resin Swelling: Swell the resin (e.g., Rink Amide resin) in N,N-dimethylformamide (DMF) for 30-60 minutes.

• Fmoc-Deprotection (if applicable): If the N-terminal residue is Fmoc-protected, treat the resin with 20% piperidine in DMF for 10-20 minutes to remove the Fmoc group. Wash the resin thoroughly with DMF.

• Coupling of N-Alloc-N-Nosyl Amino Acid:

  • Pre-activate the N-Alloc-N-Nosyl amino acid (3 eq.) with a coupling reagent such as HBTU (2.9 eq.) and HOBt (3 eq.) in DMF.

  • Add DIPEA (6 eq.) to the activation mixture.

  • Add the activated amino acid solution to the resin and agitate for 1-2 hours at room temperature.

  • Wash the resin thoroughly with DMF and dichloromethane (DCM).

• Selective Alloc Deprotection for Chain Elongation:

  • Wash the resin with DCM.

  • Prepare a solution of Pd(PPh₃)₄ (0.25 eq.) and phenylsilane (25 eq.) in DCM.

  • Add the solution to the resin and agitate under an inert atmosphere for 30 minutes.

  • Repeat the deprotection step one more time.

  • Wash the resin thoroughly with DCM, DMF, and a chelating agent solution (e.g., sodium N,N-diethyldithiocarbamate) to remove palladium residues, followed by further DMF and DCM washes.

• Coupling of the Next Amino Acid: Proceed with the coupling of the next Fmoc-protected amino acid as per standard SPPS protocols.

Protocol 3: Final Nosyl Deprotection

This protocol describes the removal of the N-terminal Nosyl group after the completion of peptide chain elongation.

• Resin Washing: Wash the peptide-resin thoroughly with DMF.

• Nosyl Cleavage:

  • Prepare a solution of 5% (v/v) thiophenol and 1 equivalent of potassium carbonate in DMF.

  • Add the solution to the resin and agitate for 10-20 minutes at room temperature.

  • Drain the cleavage solution and repeat the treatment.

• Final Washing: Wash the resin extensively with DMF and DCM to remove the cleavage reagents and byproducts.

• Cleavage from Resin and Side-Chain Deprotection: Cleave the peptide from the resin and remove any side-chain protecting groups using a suitable cleavage cocktail (e.g., TFA/TIS/H₂O).

Mandatory Visualizations

Caption: Synthesis of the doubly protected amino acid building block.

Caption: SPPS workflow using the Alloc-Nosyl protecting group strategy.

Caption: Orthogonal deprotection pathways of the Alloc-Nosyl group.

References

• 1. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Microwave-assisted cleavage of Alloc and Allyl Ester protecting groups in solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: N-Allyloxycarbonyl-2-nitrobenzenesulfonamide in Complex Alkaloid Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide as a versatile protecting group strategy in the multi-step synthesis of complex alkaloids and other nitrogen-containing natural products. The dual functionality of the allyloxycarbonyl (Alloc) and the 2-nitrobenzenesulfonyl (nosyl) groups allows for orthogonal deprotection, offering significant flexibility in advanced synthetic routes.

Introduction

The protection and deprotection of amine functionalities are critical steps in the total synthesis of complex natural products, particularly alkaloids which are defined by their nitrogen-containing heterocyclic structures. N-Allyloxycarbonyl-2-nitrobenzenesulfonamide serves as a bifunctional reagent that introduces a protected nitrogen atom, with two distinct protecting groups that can be selectively removed under different conditions. The nosyl group is known for its stability and mild cleavage conditions, while the Alloc group is readily removed by palladium catalysis. This orthogonal system is highly valuable in the assembly of intricate molecular architectures.

Data Presentation: Deprotection of N-Alkyl-2-nitrobenzenesulfonamides

The following table summarizes common conditions for the deprotection of the nosyl group from N-alkyl-2-nitrobenzenesulfonamides, a key transformation for unmasking the amine functionality.[1] This data is crucial for planning the late stages of a synthetic route where mild reaction conditions are paramount to avoid degradation of a complex molecular scaffold.

Substrate	Thiol Reagent (equiv.)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
N-(4-Methoxybenzyl)-N-(3-phenylpropyl)-2-nitrobenzenesulfonamide	Thiophenol (2.5)	KOH (2.5)	Acetonitrile	50	0.67	89-91	--INVALID-LINK--
N-Alkyl-2-nitrobenzenesulfonamide	HSCH₂CH₂OH	DBU	DMF	rt	-	high	[Kan, T.; Fukuyama, T. Chem. Commun. 2004, 353]
N-Alkyl-2-nitrobenzenesulfonamide	PhSH	Cs₂CO₃	DMF	rt	-	high	[Kan, T.; Fukuyama, T. Chem. Commun. 2004, 353]
General Ns-protected amines	p-Mercaptobenzoic acid	K₂CO₃	DMF	40	12	excellent	[Matoba et al. Syn. Comm. 2008, 38, 1194]

Experimental Protocols

Protocol 1: Deprotection of the Nosyl Group

This protocol describes a general procedure for the cleavage of the 2-nitrobenzenesulfonyl (nosyl) group from a protected secondary amine using thiophenol.[1][2]

Materials:

• N-substituted-2-nitrobenzenesulfonamide (1.0 equiv)

• Thiophenol (2.5 equiv)

• Potassium hydroxide (KOH) (2.5 equiv)

• Acetonitrile (CH₃CN)

• Dichloromethane (CH₂Cl₂)

• Water (H₂O)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottomed flask

• Magnetic stirrer

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of the N-substituted-2-nitrobenzenesulfonamide in acetonitrile, add thiophenol at room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Add a solution of potassium hydroxide in water to the reaction mixture.

• Heat the mixture to 50 °C and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and dilute with water.

• Extract the aqueous layer with dichloromethane (3x).

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to afford the crude secondary amine.

• Purify the crude product by column chromatography on silica gel if necessary.

Protocol 2: Deprotection of the Alloc Group

This protocol outlines a general procedure for the removal of the allyloxycarbonyl (Alloc) group using a palladium catalyst.

Materials:

• N-Alloc protected amine (1.0 equiv)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.05 equiv)

• Scavenger (e.g., dimedone, morpholine, or tributyltin hydride) (2.0 equiv)

• Anhydrous solvent (e.g., THF, CH₂Cl₂)

• Round-bottomed flask

• Magnetic stirrer

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Dissolve the N-Alloc protected amine in the anhydrous solvent in a round-bottomed flask under an inert atmosphere.

• Add the scavenger to the solution.

• Add the tetrakis(triphenylphosphine)palladium(0) catalyst to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• The crude product can be purified by column chromatography on silica gel.

Visualizations

The following diagrams illustrate the key concepts and workflows associated with the use of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide.

Caption: Orthogonal protection/deprotection strategy using N-Alloc-N-Nosyl protection.

Caption: Simplified mechanism of nosyl group deprotection via a Meisenheimer intermediate.[1]

Caption: Experimental workflow for the deprotection of a nosyl-protected amine.

References

• 1. benchchem.com [benchchem.com]
• 2. Fukuyama Amine Synthesis | Chem-Station Int. Ed. [en.chem-station.com]

Technical Notes & Optimization

troubleshooting incomplete deprotection of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide

Technical Support Center: N-Allyloxycarbonyl (Alloc) Deprotection

Topic: Troubleshooting Incomplete Deprotection of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide

This guide is intended for researchers, scientists, and drug development professionals encountering issues with the removal of the N-Allyloxycarbonyl (Alloc) protecting group from 2-nitrobenzenesulfonamides.

Frequently Asked Questions (FAQs)

Q1: What are the typical signs of incomplete Alloc deprotection?

A1: Incomplete deprotection is primarily identified through analytical methods such as High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS). In reverse-phase HPLC, the Alloc-protected starting material will have a longer retention time than the deprotected amine product due to its increased hydrophobicity. In MS analysis, you will observe a peak corresponding to the molecular weight of the starting material or other Alloc-containing byproducts, in addition to the expected product mass.

Q2: What are the most common causes of incomplete or failed Alloc deprotection?

A2: Several factors can contribute to incomplete deprotection:

• Catalyst Inactivity: The Palladium(0) catalyst, typically Pd(PPh₃)₄, is sensitive to oxidation.[1] Improper storage, exposure to air, or the use of old catalyst can lead to reduced activity.

• Inefficient Scavenger: The choice and amount of allyl scavenger are critical.[2] The scavenger traps the allyl cation generated during the reaction, preventing side reactions like re-alkylation of the deprotected amine.

• Reaction Conditions: Suboptimal temperature, reaction time, or solvent can all negatively impact the reaction efficiency.

• Substrate-Specific Issues: The steric hindrance around the Alloc-protected nitrogen can affect the accessibility of the catalyst.

Q3: Which allyl scavengers are most effective?

A3: While various scavengers can be used, some are more effective than others. Dimethylamine-borane complex (Me₂NH·BH₃) and phenylsilane (PhSiH₃) are highly effective scavengers that have been shown to lead to quantitative removal of the Alloc group and prevent side reactions.[2][3] Other scavengers like morpholine or triethylsilane can also be used, but may be less efficient in certain cases.[3]

Q4: How can I monitor the progress of the deprotection reaction?

A4: Thin Layer Chromatography (TLC) is a quick and effective way to monitor the reaction. A spot corresponding to the starting material should diminish over time, while a new spot for the product appears. For more quantitative analysis, HPLC can be used to determine the percentage conversion.[4]

Troubleshooting Guide

Issue: The deprotection reaction is slow or stalls.

Potential Cause	Troubleshooting Step
Inactive Catalyst	Use a fresh batch of Palladium catalyst. Ensure it has been stored under an inert atmosphere. Consider using a different Palladium source, such as Pd₂(dba)₃ with a phosphine ligand.
Insufficient Scavenger	Increase the equivalents of the allyl scavenger. For challenging substrates, using a higher excess (e.g., 20-40 equivalents) may be necessary.[2]
Low Temperature	Gently warm the reaction mixture. While many Alloc deprotections proceed at room temperature, slight heating (e.g., to 40°C) can sometimes increase the rate.[1]
Inappropriate Solvent	Ensure the solvent is anhydrous and degassed. Dichloromethane (DCM) or Tetrahydrofuran (THF) are commonly used. For solid-phase synthesis, ensure adequate swelling of the resin.[5]

Issue: Significant amount of byproduct is observed, suggesting re-alkylation.

Potential Cause	Troubleshooting Step
Inefficient Scavenger	Switch to a more effective scavenger like dimethylamine-borane complex or phenylsilane.[6] These are known to be very efficient at trapping the allyl cation.
Scavenger Degradation	Use a fresh bottle of the scavenger, as some can degrade upon storage.

Experimental Protocols

Protocol 1: Standard Alloc Deprotection using Pd(PPh₃)₄ and Phenylsilane

This protocol is a general procedure for the deprotection of N-Alloc-2-nitrobenzenesulfonamide in solution.

• Preparation: Dissolve the N-Alloc-2-nitrobenzenesulfonamide (1 equivalent) in anhydrous and degassed dichloromethane (DCM).

• Addition of Reagents: To the solution, add phenylsilane (20 equivalents).[5]

• Initiation: Add tetrakis(triphenylphosphine)palladium(0) (0.2 equivalents).[7]

• Reaction: Stir the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at room temperature.

• Monitoring: Monitor the reaction progress by TLC or HPLC until the starting material is consumed (typically 1-4 hours).

• Workup: Upon completion, the reaction mixture can be concentrated and purified by flash column chromatography.

Protocol 2: Alloc Deprotection using Dimethylamine-Borane Complex

This protocol is particularly useful for more challenging deprotections or when re-alkylation is a concern.

• Preparation: Dissolve the N-Alloc-2-nitrobenzenesulfonamide (1 equivalent) in anhydrous and degassed THF.

• Addition of Reagents: Add dimethylamine-borane complex (40 equivalents).[2]

• Initiation: Add tetrakis(triphenylphosphine)palladium(0) (catalytic amount, e.g., 0.1 equivalents).

• Reaction: Stir the mixture at room temperature under an inert atmosphere.

• Monitoring: Monitor the reaction by TLC or HPLC. Reaction times are often shorter with this system (e.g., 30-60 minutes).[2]

• Workup: Quench the reaction with a mild acid (e.g., saturated ammonium chloride solution) and extract the product with an organic solvent. Purify as needed.

Data Presentation

Table 1: Comparison of Common Allyl Scavengers for Alloc Deprotection

Scavenger	Typical Equivalents	Relative Efficiency	Notes
Phenylsilane (PhSiH₃)	10 - 20	High	Commonly used, generally provides clean reactions.[5]
Dimethylamine-borane (Me₂NH·BH₃)	20 - 40	Very High	Excellent for preventing re-alkylation, especially with secondary amines.[2]
Morpholine	10 - 20	Moderate	Can be less effective than silanes or borane complexes.[3]
Triethylsilane (Et₃SiH)	10 - 20	Moderate-High	An alternative to phenylsilane.
Thiophenol	2 - 5	High	Effective but has a strong odor and requires basic conditions.[8]

Visualizations

Caption: A typical workflow for the deprotection of an N-Alloc group.

Caption: A decision tree for troubleshooting incomplete Alloc deprotection.

References

• 1. biotage.com [biotage.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chem.uci.edu [chem.uci.edu]
• 6. Nα-Alloc temporary protection in solid-phase peptide synthesis. The use of amine–borane complexes as allyl group scavengers - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 7. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Amine Protection with N-Allyloxycarbonyl-2-nitrobenzenesulfonamide

Welcome to the Technical Support Center for optimizing reaction yields for amine protection using N-Allyloxycarbonyl-2-nitrobenzenesulfonamide. This guide is intended for researchers, scientists, and drug development professionals. Here you will find troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you achieve high yields and purity in your reactions.

Troubleshooting Guide

Low yields or the presence of impurities can be frustrating. This section addresses common issues encountered during the protection of amines with N-Allyloxycarbonyl-2-nitrobenzenesulfonamide via the Mitsunobu reaction.

Issue	Potential Cause	Recommended Solution
Low or No Product Formation	Incomplete reaction: The reaction may not have gone to completion due to insufficient reaction time, low temperature, or suboptimal reagent stoichiometry.	- Monitor the reaction progress using TLC or LC-MS. - Increase the reaction time or temperature. A common range is 4-24 hours at 0 °C to room temperature.[1] - Ensure a slight excess of the Mitsunobu reagents (triphenylphosphine and an azodicarboxylate) is used (typically 1.2-1.5 equivalents).[1]
Poor quality reagents: Degradation of the azodicarboxylate (e.g., DEAD or DIAD) or triphenylphosphine can lead to reaction failure.	- Use freshly opened or purified reagents. Azodicarboxylates are light-sensitive and should be stored properly.[1]
Wet solvents or reagents: The Mitsunobu reaction is sensitive to moisture, which can consume the reagents.	- Use anhydrous solvents (e.g., THF, DCM, Toluene).[1]
Incorrect order of addition: The order in which reagents are added can impact the reaction outcome.	- A common and effective procedure is to dissolve the alcohol, N-Allyloxycarbonyl-2-nitrobenzenesulfonamide, and triphenylphosphine in an anhydrous solvent, cool the mixture to 0 °C, and then add the azodicarboxylate dropwise.
Formation of Side Products	Formation of triphenylphosphine oxide and hydrazine byproducts: These are inherent byproducts of the Mitsunobu reaction and can be difficult to remove.	- Purification can be challenging. Consider using polymer-supported triphenylphosphine to simplify the workup, as the phosphine oxide byproduct remains on the solid support.[2]
Side reactions of the nosyl group: The electron-deficient nitro-aromatic ring of the nosyl group can be susceptible to nucleophilic attack under certain conditions.	- Avoid strongly basic conditions during workup if possible. The nosyl group is generally stable but can be cleaved by strong nucleophiles like thiolates.[3]
Elimination of the alcohol: For secondary alcohols, elimination to form an alkene can be a competing reaction.	- This is more prevalent with sterically hindered alcohols. Careful optimization of the reaction temperature may be necessary.
Difficulty in Product Purification	Co-elution of byproducts: Triphenylphosphine oxide and the reduced azodicarboxylate can have similar polarities to the desired product, making chromatographic separation difficult.	- As mentioned, using polymer-supported reagents can greatly simplify purification.[2] - Alternative purification techniques such as crystallization or trituration may be effective.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of amine protection using N-Allyloxycarbonyl-2-nitrobenzenesulfonamide in a Mitsunobu reaction?

A1: The reaction proceeds through a classical Mitsunobu mechanism. Triphenylphosphine and an azodicarboxylate (like DEAD or DIAD) form a betaine intermediate. This intermediate activates the alcohol substrate, which is then displaced by the nucleophilic nitrogen of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide in an SN2 fashion. This results in the formation of the N-alkylated product with inversion of stereochemistry at the alcohol carbon.[1][4]

Q2: Why is N-Allyloxycarbonyl-2-nitrobenzenesulfonamide a useful protecting group?

A2: This reagent provides an Alloc-nosyl protected amine, which offers orthogonal deprotection strategies. The Alloc (allyloxycarbonyl) group can be removed under neutral conditions using a palladium catalyst, while the nosyl (2-nitrobenzenesulfonyl) group is cleaved under mild basic conditions with a thiol nucleophile.[3] This orthogonality is highly valuable in multi-step synthesis.

Q3: What is the role of the pKa of the nucleophile in the Mitsunobu reaction?

A3: The nucleophile in a Mitsunobu reaction should be sufficiently acidic (generally with a pKa < 15) to protonate the betaine intermediate.[4] Sulfonamides like N-Allyloxycarbonyl-2-nitrobenzenesulfonamide are acidic enough to participate effectively in this reaction.[3]

Q4: Can I use other phosphines or azodicarboxylates?

A4: Yes, various phosphines and azodicarboxylates can be used. For instance, diisopropyl azodicarboxylate (DIAD) is often used as a less hazardous alternative to diethyl azodicarboxylate (DEAD). Polymer-supported triphenylphosphine is a good option for simplifying purification.[2]

Q5: How can I monitor the progress of the reaction?

A5: The reaction can be conveniently monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The disappearance of the starting alcohol and the appearance of the higher Rf product spot are indicative of reaction progression. The formation of triphenylphosphine oxide as a solid precipitate can also indicate that the reaction is proceeding.[5]

Experimental Protocols

Key Experiment: Protection of a Primary Alcohol with N-Allyloxycarbonyl-2-nitrobenzenesulfonamide via Mitsunobu Reaction

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Primary alcohol (1.0 eq)

• N-Allyloxycarbonyl-2-nitrobenzenesulfonamide (1.2 eq)

• Triphenylphosphine (PPh₃) (1.5 eq)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD) (1.5 eq)

• Anhydrous tetrahydrofuran (THF) or dichloromethane (DCM)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add the primary alcohol (1.0 eq), N-Allyloxycarbonyl-2-nitrobenzenesulfonamide (1.2 eq), and triphenylphosphine (1.5 eq).

• Dissolve the solids in anhydrous THF (or DCM) to a concentration of approximately 0.1-0.5 M.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add the azodicarboxylate (1.5 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 4-24 hours, monitoring the progress by TLC or LC-MS.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel. The byproducts, triphenylphosphine oxide and the hydrazine dicarboxylate, can be challenging to remove completely.

Data Presentation

The following table summarizes typical reaction parameters for the Mitsunobu reaction for amine protection.

Parameter	Typical Conditions	Notes
Stoichiometry (Alcohol:Nucleophile:PPh₃:Azodicarboxylate)	1 : 1.1-1.5 : 1.2-1.5 : 1.2-1.5	A slight excess of the nucleophile and Mitsunobu reagents is common to drive the reaction to completion.
Solvent	Anhydrous THF, DCM, Toluene	The choice of solvent can influence reaction rate and solubility of reagents. THF is a common choice.
Temperature	0 °C to Room Temperature	The azodicarboxylate is typically added at 0 °C to control the initial exothermic reaction.
Reaction Time	4 - 24 hours	Reaction time is substrate-dependent and should be monitored.

Visualizations

Reaction Workflow

Caption: General experimental workflow for the Mitsunobu protection of an alcohol.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting low reaction yield.

Signaling Pathway (Reaction Mechanism)

Caption: Simplified mechanism of the Mitsunobu reaction for amine protection.

References

• 1. Mitsunobu Reaction [organic-chemistry.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Fukuyama Amine Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 4. glaserr.missouri.edu [glaserr.missouri.edu]
• 5. organic-synthesis.com [organic-synthesis.com]

side reactions associated with N-Allyloxycarbonyl-2-nitrobenzenesulfonamide

Welcome to the technical support center for N-Allyloxycarbonyl-2-nitrobenzenesulfonamide. This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experiments involving this reagent.

Frequently Asked Questions (FAQs)

Q1: What is N-Allyloxycarbonyl-2-nitrobenzenesulfonamide and what are its primary applications?

N-Allyloxycarbonyl-2-nitrobenzenesulfonamide is a chemical reagent that combines the functionalities of an allyloxycarbonyl (Alloc) protecting group and a 2-nitrobenzenesulfonamide (nosyl) group. It is primarily used as a protecting group for primary and secondary amines in multi-step organic synthesis. The nosyl group enhances the acidity of the N-H bond, facilitating subsequent reactions, while the Alloc group provides orthogonal protection that can be removed under specific, mild conditions.

Q2: What makes the Alloc-nosyl combination a useful protecting group?

The key advantage of this combination lies in its orthogonality to other common protecting groups. The 2-nitrobenzenesulfonamide group is stable under both acidic and many basic conditions, where groups like Boc (tert-butyloxycarbonyl) and Fmoc (fluorenylmethyloxycarbonyl) would be cleaved, respectively.[1] The Alloc group, in turn, is stable to the acidic and basic conditions used to remove Boc and Fmoc groups but can be selectively removed by palladium(0)-catalyzed reactions.[1][2] This allows for precise, sequential deprotection in complex synthetic routes.

Q3: Under what conditions is the N-Allyloxycarbonyl-2-nitrobenzenesulfonamide group stable?

The N-Alloc-2-nitrobenzenesulfonamide protected amine is generally stable under a variety of conditions, which is a significant advantage in multi-step synthesis.

Condition	Stability	Notes
Strong Acids (e.g., TFA, HCl)	Stable	Unlike Boc-protected amines.[1]
Weak Acids (e.g., Acetic Acid)	Stable
Strong Bases (e.g., NaOH)	Generally Stable	The nosyl group is stable to many basic conditions.
Weak Bases (e.g., Piperidine)	Stable	Unlike Fmoc-protected amines.[1]
Catalytic Hydrogenolysis	Labile	The Alloc group is generally stable, but the nitro group on the nosyl moiety can be reduced.
Thiol Nucleophiles	Labile	The nosyl group is readily cleaved by thiols.
Palladium(0) Catalysts	Labile	The Alloc group is specifically cleaved by Pd(0) catalysts.[2]

Q4: What are the typical methods for cleaving the Alloc and nosyl groups?

• Alloc Group Removal: The Alloc group is typically removed using a palladium(0) catalyst, such as tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄), in the presence of a scavenger.[2] Common scavengers include phenylsilane (PhSiH₃), morpholine, or Meldrum's acid.[2][3]

• Nosyl Group Removal: The 2-nitrobenzenesulfonamide group is cleaved under mild conditions using a thiol nucleophile, such as thiophenol or 2-mercaptoethanol, in the presence of a base like potassium carbonate.[4][5]

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis, application, and deprotection of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide.

Problem 1: Low Yield During Synthesis of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide

Possible Causes:

• Hydrolysis of Starting Material: The 2-nitrobenzenesulfonyl chloride starting material can be sensitive to moisture, leading to its hydrolysis into 2-nitrobenzenesulfonic acid.[6]

• Incomplete Reaction: The reaction between 2-nitrobenzenesulfonamide and the Alloc-donating reagent (e.g., allyl chloroformate) may not have gone to completion.

Solutions:

• Use Anhydrous Conditions: Ensure that all solvents and reagents are anhydrous. Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent moisture contamination.[6]

• Monitor Reaction Progress: Use thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to monitor the consumption of starting materials.

• Optimize Reaction Conditions: If the reaction is sluggish, consider extending the reaction time or slightly increasing the temperature.

Problem 2: Formation of Side Products During Alloc Deprotection

Possible Cause:

• N-allylated Byproducts: A common side reaction during Alloc deprotection is the formation of N-allylated byproducts, where the allyl group is transferred to the newly deprotected amine.[3] This can occur when the scavenger is not efficient in trapping the allyl intermediate.

• Incomplete Deprotection: The deprotection reaction may not go to completion, resulting in a mixture of the protected and deprotected amine.

Solutions:

• Use an Optimized Protocol: A recently developed protocol using an air-stable Pd(PPh₃)₂Cl₂ catalyst with Meldrum's acid and triethylsilane (TES-H) has been shown to eliminate N-allylated byproducts and achieve high yields.[3]

• Choice of Scavenger: The choice and amount of scavenger are critical. Phenylsilane is an effective hydride donor that reduces the allyl group.[2] Nucleophilic scavengers like morpholine can also be used.

• Microwave-Assisted Deprotection: To overcome long reaction times and potential catalyst degradation, microwave-assisted deprotection can be a faster and more efficient alternative.

Problem 3: Unexpected Side Reactions During Subsequent Synthetic Steps

Possible Cause:

• Tsuji-Trost Type Reactions: The combination of a nosyl-protected amine and a palladium catalyst (often used in subsequent cross-coupling reactions) can lead to unexpected allylation reactions, similar to the Tsuji-Trost reaction. The nosyl-protected amine can act as a nucleophile.[7]

• Disubstituted Products: In some cases, particularly with sterically unhindered amines, the formation of disubstituted side products has been observed.[7]

Solutions:

• Careful Planning of Synthetic Route: Be mindful of the potential for the nosyl-protected amine to participate in palladium-catalyzed reactions. It may be necessary to perform the Alloc deprotection before carrying out other palladium-catalyzed steps.

• Control of Stoichiometry: Carefully control the stoichiometry of reagents to minimize the formation of disubstituted products.

Experimental Protocols

Protocol 1: General Procedure for Alloc Deprotection

This protocol is based on the use of Pd(PPh₃)₄ and phenylsilane.

• Dissolve the N-Alloc-2-nitrobenzenesulfonamide-protected substrate (1.0 equiv) in anhydrous dichloromethane (CH₂Cl₂) at 0°C under an argon atmosphere.

• Add phenylsilane (PhSiH₃) (7.0 equiv) to the stirred solution.

• Add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.1 equiv).

• Stir the reaction mixture at 0°C for 1 hour, monitoring the progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography to obtain the deprotected amine.[2]

Visualized Workflows and Reaction Pathways

Caption: Deprotection pathway of the Alloc group and a potential side reaction.

Caption: A logical workflow for troubleshooting common issues in Alloc deprotection.

References

• 1. Introduction and removal of alkyl protecting groups of several common amino groups [en.highfine.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. Open-Flask Protocol for the Removal of Alloc Carbamate and Allyl Ester Protecting Groups. Application to In-solution and On-resin Peptide Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Direct Synthesis of Allyl Amines with 2‐Nitrosulfonamide Derivatives via the Tsuji‐Trost Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide Protected Amines

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the purification of amines protected with N-Allyloxycarbonyl-2-nitrobenzenesulfonamide (Alloc-Ns).

Troubleshooting Guide

This guide addresses common issues encountered during the purification of Alloc-Ns protected amines.

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete Deprotection (Alloc Group)	Insufficient catalyst (e.g., Pd(PPh₃)₄) or scavenger.	Increase the catalyst loading or add more scavenger (e.g., PhSiH₃). Ensure the catalyst is active.
Poor quality of reagents.	Use fresh, high-quality palladium catalyst and scavenger.
Incomplete Deprotection (Nosyl Group)	Thiol reagent has been oxidized.	Use fresh thiol reagent. For solid-supported thiols, pre-treat with PPh₃ in deoxygenated THF to reduce disulfide bonds.[1]
Insufficient base.	Ensure an adequate amount of a suitable base (e.g., K₂CO₃, Cs₂CO₃) is used to generate the thiolate.[1][2]
Steric hindrance around the sulfonamide.	Increase reaction temperature or use a stronger, non-nucleophilic base.
Presence of Byproducts After Deprotection	Scavenger-related impurities.	If using a scavenger like PhSiH₃, ensure it is fully removed during workup or chromatography.
Formation of diarylsulfides from nosyl deprotection.	These byproducts can often be removed by standard column chromatography.
Difficulty in Purification by Column Chromatography	Co-elution of the product with starting material or byproducts.	Optimize the solvent system for column chromatography. Consider using a different stationary phase (e.g., alumina instead of silica gel).
Product is unstable on silica gel.	A short-path silica gel filtration may be sufficient for purification in some cases.[3] Alternatively, consider purification by crystallization.
Foaming During Workup	Presence of suspended solids or surfactants.	Maintain a clean system. Adequate filtration of the reaction mixture before extraction can help. Antifoaming agents can be used as a temporary solution.[4]
Formation of Emulsions During Extraction	High concentration of amine or salts.	Dilute the reaction mixture. Add brine to the aqueous layer to "salt out" the organic product.[5] Centrifugation can also be effective at breaking emulsions.[5]

Frequently Asked Questions (FAQs)

Q1: What is the general procedure for the deprotection of an Alloc-Ns protected amine?

The deprotection typically involves a two-step process. First, the Alloc group is removed using a palladium(0) catalyst, such as Pd(PPh₃)₄, with a scavenger like phenylsilane (PhSiH₃).[6] Following the removal of the Alloc group, the nosyl group is cleaved using a thiol reagent (e.g., thiophenol) in the presence of a base like potassium carbonate.[7]

Q2: My Alloc deprotection is slow or incomplete. What can I do?

For sluggish Alloc deprotection, ensure your palladium catalyst is active. You can try increasing the catalyst loading (e.g., to 10 mol %).[6] Also, verify the purity of your solvent and scavenger. The reaction is often run at 0°C but can be allowed to warm to room temperature to facilitate completion.

Q3: How do I remove the palladium catalyst and tin residues after Alloc deprotection?

If using a tin-based reagent like tributyltin hydride for deprotection, specific workup procedures are needed to remove tin residues.[8] For palladium catalysts, purification is typically achieved by column chromatography.[6]

Q4: What are the best conditions for removing the nosyl group?

The nosyl group is effectively removed by nucleophilic aromatic substitution using a thiol. A common method involves thiophenol and potassium carbonate in a solvent like acetonitrile or THF.[7] The reaction can be heated to accelerate the process.[7] For sensitive substrates, solid-supported thiols can be used to simplify purification, as the excess reagent and byproduct are removed by filtration.[1]

Q5: Can I remove both the Alloc and nosyl groups in a single step?

The reagents for removing the Alloc (palladium-based) and nosyl (thiol-based) groups are generally not compatible for a one-pot reaction. A sequential deprotection is the standard and recommended approach.

Q6: What are typical conditions for purifying the final amine product by column chromatography?

After deprotection, the crude amine can be purified by silica gel column chromatography. A typical mobile phase would be a gradient of ethyl acetate in hexanes, often with a small percentage of triethylamine (e.g., 1%) to prevent the amine from streaking on the acidic silica gel.

Q7: My final product appears to be contaminated with a foul-smelling impurity. What is it and how can I remove it?

The likely culprit is residual thiophenol from the nosyl deprotection. Ensure the workup includes washes with an aqueous base (like 1 M NaOH) to remove acidic thiophenol.[7] Careful column chromatography should also separate the product from this impurity.

Experimental Protocols

Protocol 1: Alloc Group Deprotection

This protocol is adapted from a standard procedure for Alloc deprotection.[6]

• Dissolve the N-Alloc-N-nosyl amine (1.0 equiv) in dichloromethane (CH₂Cl₂) (0.1 M) at 0°C under an argon atmosphere.

• Add phenylsilane (PhSiH₃) (7.0 equiv).

• Add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.1 equiv).

• Stir the reaction mixture at 0°C for 1 hour.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• The crude N-nosyl amine can be taken to the next step or purified by column chromatography.

Protocol 2: Nosyl Group Deprotection

This protocol is based on the Fukuyama amine synthesis deprotection step.[7]

• In a separate flask, dissolve thiophenol (2.5 equiv) in acetonitrile (0.4 M).

• Cool the solution in an ice-water bath and add aqueous potassium hydroxide (2.5 equiv).

• After 5 minutes, remove the ice bath and add a solution of the crude N-nosyl amine (1.0 equiv) in acetonitrile.

• Heat the reaction mixture at 50°C for 40-60 minutes.[7]

• Monitor the reaction by TLC.

• Once complete, cool the mixture to room temperature and dilute with water.

• Extract the aqueous layer with an organic solvent such as dichloromethane (3x).[7]

• Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.[7]

• Purify the crude amine by column chromatography on silica gel.

Quantitative Data Summary

The following table summarizes various reported conditions for the deprotection of N-alkyl-2-nitrobenzenesulfonamides.

Substrate	Thiol Reagent (equiv.)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
N-(4-Methoxybenzyl)-N-(3-phenylpropyl)-2-nitrobenzenesulfonamide	Thiophenol (2.5)	KOH (2.5)	Acetonitrile	50	0.67	89-91	[7]
N-methylbenzylamine-Ns	PS-thiophenol (1.12)	Cs₂CO₃ (3.25)	THF	Room Temp	-	-	[1]
Generic Ns-amide	C₈F₁₇(CH₂)₂SH	K₂CO₃	-	-	-	High	[2]

Visualizations

Caption: Sequential deprotection and purification workflow.

Caption: Troubleshooting decision tree for purification.

References

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 2. researchgate.net [researchgate.net]
• 3. Nms‐Amides: An Amine Protecting Group with Unique Stability and Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scribd.com [scribd.com]
• 5. benchchem.com [benchchem.com]
• 6. total-synthesis.com [total-synthesis.com]
• 7. Fukuyama Amine Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 8. researchgate.net [researchgate.net]

preventing decomposition of 2-nitrobenzenesulfonamide derivatives during reaction

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address the prevention of decomposition of 2-nitrobenzenesulfonamide (nosyl) derivatives during chemical reactions.

Troubleshooting Guides

This guide is designed to help you diagnose and resolve issues related to the decomposition of your 2-nitrobenzenesulfonamide-protected compounds during a reaction.

Visual Indicator Troubleshooting

Observation	Potential Cause	Recommended Action
Reaction mixture turns dark (yellow, brown, or black)	Thermal decomposition or side reactions involving the nitroaromatic ring.[1]	1. Immediately lower the reaction temperature.2. Monitor the reaction more frequently using TLC or LC-MS to track product formation versus byproduct formation.3. Ensure the reaction is protected from light by wrapping the flask in aluminum foil.[1]
Gas evolution (e.g., brown fumes)	Decomposition of the nitro group, potentially forming nitrogen oxides.[1]	1. Ensure the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative side reactions.2. Lower the reaction temperature.3. Verify that none of the reagents are acting as strong reducing or oxidizing agents.
Formation of an unexpected precipitate	Formation of insoluble degradation byproducts.[1]	1. Attempt to isolate and characterize the precipitate to understand the decomposition pathway.2. Review the solvent choice; a different solvent may prevent the precipitation of byproducts.3. Filter a small aliquot of the reaction mixture and analyze the filtrate to determine if the desired product is still in solution.

Chromatography (TLC/LC-MS) Troubleshooting

Observation	Potential Cause	Recommended Action
Multiple unidentified spots/peaks	Compound decomposition leading to a complex mixture of byproducts.[1]	1. Lower the reaction temperature and extend the reaction time.2. Verify the pH of the reaction mixture; adjust to neutral if possible.3. Ensure all solvents are anhydrous, as water can cause hydrolysis.[1]
Appearance of a new, more polar spot/peak	Hydrolysis of the sulfonamide bond, leading to the formation of 2-nitrobenzenesulfonic acid or other polar byproducts.[1]	1. Switch to a dry, aprotic solvent.[1]2. If aqueous conditions are necessary, consider running the reaction at a lower temperature or using a buffered system to maintain a neutral pH.
Appearance of a byproduct with a mass corresponding to the reduced nitro group (amine)	Unintended reduction of the nitro group.[1]	1. Scrutinize all reagents for their reducing potential.2. If a reagent is a known reductant, consider if an alternative is available.3. Purge the reaction with an inert gas to remove oxygen, which can sometimes participate in redox reactions.[1]
Low yield of desired product with starting material still present	Reaction conditions are too mild, or decomposition is competing with the desired reaction.	1. Gradually increase the temperature in small increments, monitoring for the onset of decomposition by TLC/LC-MS.2. Consider a more activating reagent or catalyst if applicable to the specific reaction.3. Ensure the stoichiometry of all reagents is correct.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause the decomposition of 2-nitrobenzenesulfonamide derivatives?

A1: The decomposition of 2-nitrobenzenesulfonamide derivatives is primarily influenced by three main factors:

• Elevated temperatures: High temperatures can provide the energy needed to overcome the activation barrier for decomposition pathways.

• Harsh pH conditions: Both strongly acidic and strongly basic conditions can promote the hydrolysis of the sulfonamide linkage.[1]

• Strong oxidizing or reducing agents: The nitro group is susceptible to reduction, and the entire aromatic system can be involved in redox reactions.[1]

• Light: Nitroaromatic compounds can be sensitive to light, which can induce photolytic decomposition.[1]

Q2: What are the visible signs of decomposition?

A2: Visible indicators of decomposition include a change in the color of the reaction mixture, often to a darker shade like yellow, brown, or black.[1] The evolution of gas, such as brown nitrogen oxides, or the formation of unexpected precipitates are also signs of decomposition.[1] For definitive confirmation, it is recommended to monitor the reaction by TLC, HPLC, or LC-MS.[1]

Q3: How does the choice of solvent affect the stability of my compound?

A3: The solvent plays a significant role in the stability of 2-nitrobenzenesulfonamide derivatives. Protic solvents, especially in the presence of acid or base, can facilitate the hydrolysis of the sulfonamide bond.[1] Therefore, anhydrous aprotic solvents are generally preferred to minimize this decomposition pathway.[1] It is crucial to ensure your solvent is dry and free of impurities.[1]

Q4: Are there any additives I can use to prevent decomposition?

A4: While specific data for 2-nitrobenzenesulfonamide derivatives is limited, the use of radical scavengers or antioxidants, such as substituted phenols, has been shown to inhibit the degradation of other sulfonamides, particularly in photochemical reactions. If you suspect radical-mediated decomposition, the addition of a radical scavenger could be beneficial.

Q5: At what temperature should I store my 2-nitrobenzenesulfonamide derivatives?

A5: Given their potential thermal instability, it is best practice to store 2-nitrobenzenesulfonamide derivatives at low temperatures. For long-term storage, temperatures of -20°C are recommended, and the compound should be kept under an inert atmosphere, such as nitrogen or argon, to protect against moisture and oxidation.

Data Presentation

The following table summarizes general preventative measures to minimize the decomposition of 2-nitrobenzenesulfonamide derivatives based on the primary causes of degradation.

Cause of Decomposition	Preventative Measure	Rationale	Recommended Action
High Temperature	Temperature Control	Reduces the kinetic rate of decomposition reactions.	Maintain the lowest effective reaction temperature. Use a temperature-controlled bath.
Harsh pH	pH Management	The sulfonamide bond is susceptible to acid- and base-catalyzed hydrolysis.[1]	Maintain a neutral pH where possible. Use non-aqueous acids/bases or buffered solutions if pH modification is necessary.[1]
Oxidation/Reduction	Inert Atmosphere	The nitro group can be reduced, and the aromatic ring can undergo oxidative degradation.[1]	Purge the reaction vessel with an inert gas (e.g., nitrogen, argon).[1]
Hydrolysis	Anhydrous Conditions	Water can act as a nucleophile to cleave the sulfonamide bond.[1]	Use anhydrous solvents and reagents, and dry all glassware thoroughly.[1]
Photodecomposition	Light Protection	Nitroaromatic compounds can be light-sensitive.[1]	Wrap the reaction vessel in aluminum foil or use amber glassware.[1]

Experimental Protocols

Protocol for a General Reaction Setup to Minimize Decomposition

This protocol provides a general workflow for setting up a reaction to minimize the decomposition of a 2-nitrobenzenesulfonamide derivative.

1. Glassware Preparation:

• Thoroughly clean all glassware.
• Dry the glassware in an oven at >100°C for several hours.
• Allow the glassware to cool to room temperature in a desiccator before use.

2. Reagent and Solvent Preparation:

• Use anhydrous solvents of the highest possible purity. If necessary, distill solvents from an appropriate drying agent.
• Ensure all reagents are of high purity and are handled under anhydrous conditions where appropriate.

3. Reaction Assembly and Inert Atmosphere:

• Assemble the reaction apparatus under a stream of dry, inert gas (e.g., nitrogen or argon).
• Purge the assembled apparatus with the inert gas for 10-15 minutes to remove air and moisture.
• Maintain a positive pressure of the inert gas throughout the reaction by using a balloon or a bubbler.

4. Reaction Execution:

• Dissolve the 2-nitrobenzenesulfonamide derivative in the chosen anhydrous solvent under the inert atmosphere.
• Control the temperature of the reaction mixture using a suitable temperature-controlled bath (e.g., oil bath, cryocool). Start at a lower temperature and gradually increase if necessary.
• Add other reagents slowly and in a controlled manner, monitoring for any exothermic events or signs of decomposition.
• Protect the reaction from light by wrapping the flask in aluminum foil.
• If the reaction is sensitive to pH, consider using a non-nucleophilic buffer if compatible with the reaction chemistry.

5. Monitoring the Reaction:

• Monitor the progress of the reaction regularly by TLC or LC-MS.
• Look for the appearance of new, unidentified spots or peaks that may indicate decomposition.
• If decomposition is observed, consider lowering the temperature or stopping the reaction if a sufficient amount of product has formed.

Visualizations

Caption: Primary decomposition pathways of 2-nitrobenzenesulfonamide derivatives.

Caption: A logical workflow for troubleshooting the decomposition of 2-nitrobenzenesulfonamide derivatives.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Palladium-Mediated Alloc Deprotection

Welcome to the technical support center for palladium-mediated allyloxycarbonyl (Alloc) deprotection. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and find answers to frequently asked questions related to this widely used synthetic transformation.

Troubleshooting Guide

This guide addresses specific problems you might encounter during your experiments.

Problem	Possible Cause	Suggested Solution
1. Incomplete or Slow Reaction	Inactive Catalyst: The Pd(0) catalyst, particularly Pd(PPh₃)₄, is sensitive to air and can oxidize over time, appearing as a dark brown or black solid instead of a yellow powder.[1][2]	- Use fresh, high-quality catalyst for each reaction.[3] - Ensure your reaction is performed under an inert atmosphere (e.g., Argon or Nitrogen).[3] - Degas your solvents prior to use to remove dissolved oxygen.[4]
Insufficient Catalyst Loading: The catalytic amount may be too low for your specific substrate or conditions.	- Increase the catalyst loading incrementally (e.g., from 0.1 eq to 0.2 eq).
Inefficient Scavenger: The chosen scavenger may not be effectively trapping the allyl cation, leading to side reactions or inhibition.[5]	- Switch to a more effective scavenger. For secondary amines, dimethylamine-borane complex (Me₂NH·BH₃) has been reported to be highly effective.[5] - Increase the equivalents of the scavenger.
Steric Hindrance: The Alloc-protected amine may be sterically hindered, slowing down the reaction.	- Increase the reaction temperature cautiously, monitoring for byproduct formation. - Extend the reaction time.
2. Formation of Side Products	Re-allylation of the Amine: The liberated allyl cation can react with the newly deprotected amine, forming an undesired N-allyl byproduct.[3]	- This is a primary indicator of an inefficient or insufficient scavenger. Ensure you are using an adequate excess of a suitable scavenger like phenylsilane or Me₂NH·BH₃ to trap the allyl cation.[3][5]
Deletion Sequences (in SPPS): If the Alloc deprotection is incomplete, the subsequent amino acid coupling will fail, leading to a peptide sequence missing an amino acid.[6]	- Ensure complete deprotection by repeating the deprotection step.[7] - Monitor the deprotection using a method like the Kaiser test to confirm the presence of a free primary amine before proceeding to the next coupling step.[7]
3. Reaction Mixture Turns Black	Palladium Black Formation: The active Pd(0) catalyst has likely aggregated and precipitated as inactive palladium black. This is a common sign of catalyst decomposition.[2]	- This indicates catalyst death. The primary cause is often exposure to oxygen or incompatible impurities.[4] - Improve inert atmosphere techniques and ensure all reagents and solvents are pure and degassed. - Certain substrates with strongly coordinating functional groups (e.g., pyridines, thiols) can accelerate this decomposition.[4]
4. Difficulty Reproducing a Literature Protocol	Subtle Differences in Reagents or Conditions: Minor impurities in starting materials, solvents, or catalyst quality can significantly impact the reaction outcome.	- Purify all starting materials. - Use freshly opened, high-quality solvents and reagents. - Pay close attention to details in the literature protocol, such as the grade of reagents and any specific purification or degassing steps mentioned.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalyst poisons for palladium-mediated Alloc deprotection?

A1: Palladium catalysts are susceptible to poisoning by a variety of substances that can strongly adsorb to the metal's active sites. Common poisons include:

• Sulfur Compounds: Thiols, sulfides, and thiophenes are particularly potent poisons.[8][9] Even trace amounts can significantly deactivate the catalyst.

• Nitrogen Compounds: Amines, pyridines, and other nitrogen-containing heterocycles can act as poisons by coordinating to the palladium center.[10]

• Halides: Excess halide ions, especially iodide, can inhibit the reaction.[10]

• Other Coordinating Species: Carbon monoxide and cyanides are also known poisons for palladium catalysts.[11]

Q2: My catalyst, Pd(PPh₃)₄, is no longer a bright yellow powder. Can I still use it?

A2: A color change from bright yellow to orange, brown, or black indicates decomposition and oxidation of the Pd(0) catalyst.[2] Using a decomposed catalyst will likely result in a failed or very low-yielding reaction. It is highly recommended to use fresh, bright yellow Pd(PPh₃)₄.

Q3: How do I choose the right scavenger for my Alloc deprotection?

A3: The scavenger's role is to trap the electrophilic π-allyl-palladium intermediate, preventing side reactions like re-allylation of the deprotected amine.[3] The choice of scavenger can be critical.

• Phenylsilane (PhSiH₃): A very common and effective scavenger, particularly in solid-phase peptide synthesis (SPPS).[5]

• Dimethylamine-borane (Me₂NH·BH₃): Reported to be superior for the deprotection of secondary amines, leading to quantitative removal of the Alloc group without back-alkylation.[5]

• Morpholine: Another commonly used nucleophilic scavenger.[5]

The optimal choice may depend on your specific substrate and reaction conditions.

Q4: Can I regenerate a poisoned palladium catalyst?

A4: Regeneration is sometimes possible but can be challenging for catalysts used in solution-phase synthesis. For heterogeneous palladium catalysts (e.g., Pd on carbon), regeneration by washing with specific reagents or high-temperature treatment under a reducing atmosphere has been reported, particularly for sulfur poisoning.[12] For homogeneous catalysts like Pd(PPh₃)₄, it is often more practical and reliable to use fresh catalyst. However, procedures exist to convert the oxidized Pd(II) species, such as PdCl₂(PPh₃)₂, back to Pd(PPh₃)₄ using a phosphine source and a reducing agent like hydrazine.

Q5: Why is it important to perform the reaction under an inert atmosphere?

A5: The active catalyst in Alloc deprotection is a Pd(0) species, which is susceptible to oxidation by atmospheric oxygen.[4] This oxidation deactivates the catalyst, leading to the formation of palladium black and incomplete reactions.[4] Therefore, maintaining an inert atmosphere of argon or nitrogen throughout the reaction is crucial for success.[3]

Data Presentation

Table 1: Comparison of Common Scavengers for Alloc Deprotection of Secondary Amines

Scavenger	Typical Conditions	Efficacy	Key Advantages	Potential Issues
Dimethylamine-borane (Me₂NH·BH₃)	40 equivalents, 40 min with Pd(PPh₃)₄[5]	Quantitative[5]	Prevents allyl back-alkylation[5]
Phenylsilane (PhSiH₃)	20 equivalents with Pd(PPh₃)₄[5]	Widely used, generally effective[5]	Good for solid-phase synthesis	Can be less effective than Me₂NH·BH₃ for secondary amines[5]
Morpholine	Used as a nucleophilic trap	Effective	Common and inexpensive	Can be less effective than Me₂NH·BH₃[5]

Experimental Protocols

Key Experiment: On-Resin Alloc Deprotection of a Lysine Residue in Solid-Phase Peptide Synthesis (SPPS)

This protocol describes a standard procedure for the removal of an Alloc protecting group from a peptide synthesized on a solid support.

Materials:

• Alloc-protected peptide-resin

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Phenylsilane (PhSiH₃)

• Dichloromethane (DCM), synthesis grade

Procedure:

• Resin Preparation:

  • Swell the Alloc-protected peptide-resin in DCM in a suitable reaction vessel for at least 30 minutes.

  • Drain the DCM.

  • Wash the resin thoroughly with DCM (3-5 times) to remove any residual solvents or reagents from previous steps.

• Reagent Solution Preparation:

  • Important: This step should be performed under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques) if possible, and the solution should be used immediately.

  • For a 0.10 mmol scale synthesis, weigh 0.02 mmol (e.g., 23.1 mg) of Pd(PPh₃)₄ into a clean vial.

  • Add 2.0 mmol (e.g., 0.25 mL) of phenylsilane to the vial.

  • Add approximately 4 mL of DCM to dissolve the reagents. The solution should be a clear, bright yellow.

• Deprotection Reaction:

  • Add the freshly prepared catalyst/scavenger solution to the swelled resin.

  • Agitate the mixture gently (e.g., by bubbling nitrogen or using a shaker) at room temperature for 30-40 minutes.[7]

• Washing:

  • Drain the reaction solution from the resin.

  • Wash the resin extensively with DCM (5-7 times) to remove the palladium catalyst, scavenger, and cleaved protecting group byproducts.

  • A wash with a solution of sodium N,N-diethyldithiocarbamate in DMF can be performed to scavenge any residual palladium.[7]

• Confirmation and Repetition:

  • To ensure complete deprotection, it is common practice to repeat steps 3 and 4.[7]

  • After the final washes, a small sample of the resin can be taken for a qualitative test (e.g., Kaiser test) to confirm the presence of the free amine before proceeding with the next synthetic step.

Visualizations

Catalytic Cycle of Alloc Deprotection

References

• 1. echemi.com [echemi.com]
• 2. researchgate.net [researchgate.net]
• 3. biotage.com [biotage.com]
• 4. reddit.com [reddit.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. dcl-inc.com [dcl-inc.com]

Technical Support Center: Large-Scale Synthesis of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for challenges encountered during the large-scale synthesis of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis, presented in a question-and-answer format to directly tackle experimental challenges.

Issue 1: Low Yield of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide

Question: My large-scale reaction is resulting in a significantly lower yield than the lab-scale synthesis. What are the potential causes and how can I optimize the process?

Answer: Low yields on a large scale can stem from several factors related to reaction conditions, reagent stability, and work-up procedures. Below are common causes and their solutions.

• Cause 1: Hydrolysis of Starting Materials. Both 2-nitrobenzenesulfonyl chloride and allyl chloroformate are highly sensitive to moisture.[1][2] On a larger scale, the increased surface area and longer transfer times can lead to greater exposure to atmospheric moisture, causing hydrolysis and reducing the availability of the reagents for the main reaction.

  • Solution:

    • Anhydrous Conditions: Ensure all solvents are rigorously dried before use. Use of an inert atmosphere (e.g., nitrogen or argon blanket) throughout the reaction setup, reagent addition, and the reaction itself is critical.[3]

    • Reagent Quality: Use freshly opened or properly stored reagents. Consider titrating the acylating agent if its quality is in doubt.

• Cause 2: Inefficient Deprotonation of 2-Nitrobenzenesulfonamide. The acidity of the sulfonamide proton is a key factor in the reaction. Incomplete deprotonation leads to unreacted starting material.

  • Solution:

    • Base Selection: While common bases like triethylamine or pyridine are used, for large-scale reactions, consider using a stronger, non-nucleophilic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or an inorganic base like potassium carbonate in a suitable solvent to ensure complete deprotonation.

    • Temperature Control during Base Addition: The deprotonation can be exothermic. Ensure adequate cooling is in place during the addition of the base to prevent side reactions.

• Cause 3: Sub-optimal Reaction Temperature. The reaction may be temperature-sensitive. What works on a small scale may not be optimal for a large batch due to differences in heat transfer.

  • Solution:

    • Temperature Monitoring: Monitor the internal reaction temperature, not just the bath temperature.

    • Controlled Heating/Cooling: Implement a jacketed reactor system for precise temperature control. A slight, controlled increase in temperature may improve reaction rates, but should be tested on a smaller scale first to avoid degradation.

• Cause 4: Inefficient Mixing. As the scale increases, ensuring homogenous mixing becomes more challenging. Poor mixing can lead to localized "hot spots" or areas of high concentration, promoting side reactions.

  • Solution:

    • Mechanical Stirring: Switch from magnetic stirring to overhead mechanical stirring with an appropriately designed impeller (e.g., pitched-blade turbine) to ensure efficient mixing of the entire reaction mass.

    • Baffles: In larger reactors, baffles can help to create turbulent flow and prevent vortexing, further improving mixing efficiency.

Issue 2: Product Purity Issues and Byproduct Formation

Question: My final product is contaminated with significant impurities that are difficult to remove. What are these byproducts and what is the best strategy for their removal at scale?

Answer: Impurities in the large-scale synthesis of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide typically arise from side reactions of the starting materials or the product itself.

• Common Impurities and Their Origins:

  • Diacylated Product: Over-acylation can occur if excess allyl chloroformate is used or if the reaction is not adequately controlled.

  • Unreacted 2-Nitrobenzenesulfonamide: Incomplete reaction due to poor mixing, insufficient base, or low temperature.

  • Hydrolysis Products: 2-Nitrobenzenesulfonic acid (from 2-nitrobenzenesulfonyl chloride) and allyl alcohol/CO2 (from allyl chloroformate) can be present if moisture is not strictly excluded.

• Purification Strategies at Scale:

  • Crystallization: This is the most effective and economical method for purification at a large scale.[3] A systematic solvent screening is crucial to identify a solvent system that maximizes the recovery of the pure product while leaving impurities in the mother liquor. Common solvents for sulfonamide crystallization include ethanol, methanol, and ethyl acetate.[3]

  • Washing/Extraction: During the work-up, washing the organic layer with a dilute base (e.g., sodium bicarbonate solution) can help remove acidic impurities like 2-nitrobenzenesulfonic acid. A subsequent wash with a dilute acid can remove any remaining basic starting materials.

  • Column Chromatography: While effective at the lab scale, silica gel chromatography is often not economically viable for large-scale purification. It should be considered a last resort if crystallization fails to provide the required purity.

Issue 3: Thermal Runaway and Safety Concerns

Question: The acylation reaction appears to be highly exothermic. What are the safety risks on a large scale and how can they be mitigated?

Answer: The acylation of sulfonamides can indeed be exothermic, and managing this heat is a primary safety concern during scale-up. The risk of a thermal runaway, where the reaction rate increases uncontrollably leading to a rapid rise in temperature and pressure, is significant.

• Mitigation Strategies:

  • Controlled Reagent Addition: The most critical control measure is the slow, subsurface addition of the acylating agent (allyl chloroformate) to the solution of the deprotonated sulfonamide. This allows the heat generated to be dissipated by the reactor's cooling system as it is produced.

  • Adequate Cooling Capacity: Ensure the reactor's cooling system is capable of handling the total heat evolution of the reaction. Perform calorimetric studies on a small scale to determine the heat of reaction.

  • Dilution: Running the reaction at a lower concentration can help to moderate the temperature increase, although this will impact reactor throughput.

  • Emergency Quenching Plan: Have a pre-defined and tested plan to quench the reaction in case of a cooling failure or runaway. This could involve the rapid addition of a cold, inert solvent or a chemical quencher.

Experimental Protocols

Synthesis of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide (Large-Scale)

This protocol is a generalized procedure based on common methods for the N-acylation of sulfonamides and should be optimized for specific equipment and scale.

• Reactor Setup:

  • Charge a clean, dry, jacketed glass reactor equipped with an overhead stirrer, temperature probe, nitrogen inlet, and addition funnel with 2-nitrobenzenesulfonamide (1.0 eq).

  • Add a suitable anhydrous aprotic solvent (e.g., dichloromethane or acetonitrile, approx. 5-10 L per kg of sulfonamide).

  • Begin stirring and purge the reactor with dry nitrogen.

• Deprotonation:

  • Cool the reactor contents to 0-5 °C using the jacket cooling system.

  • Slowly add a suitable base (e.g., triethylamine, 1.2 eq) to the slurry, maintaining the internal temperature below 10 °C.

  • Stir the mixture at 0-5 °C for 30-60 minutes after the addition is complete.

• Acylation:

  • Slowly add allyl chloroformate (1.1 eq) dropwise via the addition funnel over 1-2 hours, ensuring the internal temperature does not exceed 10 °C.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 4-12 hours.

• Reaction Monitoring:

  • Monitor the reaction progress by a suitable analytical method (e.g., HPLC, TLC) until the consumption of the starting sulfonamide is complete.

• Work-up and Isolation:

  • Cool the reaction mixture to 10-15 °C.

  • Slowly quench the reaction by adding water.

  • Separate the organic layer.

  • Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification:

  • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water or ethyl acetate/heptane) to yield pure N-Allyloxycarbonyl-2-nitrobenzenesulfonamide.

Data Presentation

Table 1: Comparison of Common Bases for N-Acylation of Sulfonamides

Base	pKa of Conjugate Acid	Typical Equivalents	Advantages	Disadvantages on Large Scale
Triethylamine	10.7	1.1 - 1.5	Inexpensive, common organic base	Can form insoluble hydrochloride salts that thicken the slurry.
Pyridine	5.2	1.1 - 1.5	Can act as a nucleophilic catalyst	Strong odor, toxicity concerns.
Potassium Carbonate	10.3 (pKa2 of H2CO3)	1.5 - 2.0	Inexpensive, easy to remove in work-up	Heterogeneous reaction may require more vigorous stirring and longer reaction times.
DBU	13.5	1.05 - 1.1	Strong, non-nucleophilic, homogenous	More expensive, requires careful handling.

Table 2: Safety Data for Key Reagents

Reagent	Key Hazards	Recommended Handling Precautions
2-Nitrobenzenesulfonyl chloride	Corrosive, moisture-sensitive.[1][2]	Handle in a fume hood, wear acid-resistant gloves and eye protection. Store under inert gas in a dry location.[1][2]
Allyl chloroformate	Flammable liquid, toxic if swallowed or inhaled, causes severe skin burns and eye damage.[4][5]	Use in a well-ventilated area or fume hood, away from ignition sources. Wear appropriate PPE, including gloves, face shield, and protective clothing.[4][5]
Triethylamine	Flammable liquid, corrosive, toxic.	Handle in a fume hood, avoid contact with skin and eyes.

Mandatory Visualization

Caption: Workflow for the large-scale synthesis of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide.

Caption: Troubleshooting logic for addressing low product yield in the synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the role of the nitro group on the benzene ring? A1: The electron-withdrawing nature of the nitro group increases the acidity of the sulfonamide N-H proton, making it easier to deprotonate. This facilitates the subsequent acylation reaction. Additionally, the nitrobenzenesulfonyl group is a well-established protecting group for amines because it can be cleaved under specific, mild conditions.

Q2: Can I use a different acylating agent instead of allyl chloroformate? A2: Yes, other acylating agents like benzyl chloroformate (to form a Cbz group) or di-tert-butyl dicarbonate (to form a Boc group) can be used to synthesize different N-protected 2-nitrobenzenesulfonamides. The reaction conditions would be similar, but purification and subsequent deprotection steps would differ based on the protecting group used.

Q3: My product is an oil and will not crystallize. What should I do? A3: If the product fails to crystallize, it is likely due to the presence of impurities or residual solvent. First, ensure all solvent has been removed under high vacuum. If it remains an oil, purification by column chromatography may be necessary. Forcing crystallization can sometimes be achieved by adding a small seed crystal of pure product, or by slowly adding a non-polar "anti-solvent" (like heptane or hexane) to a concentrated solution of the product in a polar solvent (like ethyl acetate or dichloromethane) until turbidity is observed, then allowing it to stand.

Q4: How do I dispose of the waste generated from this reaction? A4: Waste should be segregated into halogenated and non-halogenated organic waste streams. Aqueous waste from the work-up should be neutralized before disposal. All waste disposal must be carried out in accordance with local, state, and federal regulations. Consult your institution's environmental health and safety department for specific guidelines.

Q5: Are there alternative "greener" methods for this acylation? A5: Research into greener synthesis methods is ongoing. For N-acylation of sulfonamides, some studies have explored using ultrasound irradiation, which can accelerate the reaction, often without the need for a catalyst or solvent, leading to simpler work-ups and reduced waste.[6] However, the scalability of ultrasonic reactions for large industrial processes can be challenging and would require specialized equipment.

References

• 1. nbinno.com [nbinno.com]
• 2. fishersci.com [fishersci.com]
• 3. benchchem.com [benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]
• 6. A Novel and Green Method for N-acylation of Amines and Sulfonamides under Ultrasound Irradiation – Oriental Journal of Chemistry [orientjchem.org]

Technical Support Center: Managing Catalyst Deactivation and Regeneration in Alloc Deprotection

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals encountering issues with catalyst deactivation and regeneration during the allyloxycarbonyl (Alloc) deprotection of amines.

Troubleshooting Guide

This guide addresses common problems observed during Alloc deprotection reactions, focusing on catalyst-related issues.

Issue 1: Incomplete or Sluggish Deprotection

Question: My Alloc deprotection reaction is not going to completion, or is proceeding very slowly. What are the possible causes and how can I troubleshoot this?

Answer:

Incomplete or slow Alloc deprotection is a common issue, often linked to the palladium catalyst's activity. Here are the potential causes and corresponding solutions:

• Inactive Catalyst: The Pd(0) catalyst, particularly Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄), is sensitive to air and can oxidize over time, losing its catalytic activity. A color change from bright yellow to brown or black is a visual indicator of decomposition.

  • Solution:

    • Use freshly purchased, bright yellow Pd(PPh₃)₄ for your reaction.

    • Store the catalyst under an inert atmosphere (argon or nitrogen) and in a freezer to prolong its shelf life.

• Insufficient Catalyst Loading: The amount of catalyst may be too low for the scale of your reaction or the complexity of your substrate.

  • Solution:

    • Increase the catalyst loading in increments (e.g., from 5 mol% to 10 mol%).

    • For solid-phase peptide synthesis (SPPS), ensure adequate mixing for the catalyst to reach all reaction sites on the resin.

• Poor Scavenger Performance: The choice and amount of allyl scavenger are critical for regenerating the active Pd(0) catalyst in the catalytic cycle.

  • Solution:

    • Ensure you are using a sufficient excess of the scavenger (typically 10-40 equivalents).

    • Consider switching to a more effective scavenger. Phenylsilane (PhSiH₃) and dimethylamine-borane complex (Me₂NH·BH₃) are often more efficient than scavengers like morpholine.[1]

• Reaction Temperature: Room temperature reactions may be slow for certain substrates.

  • Solution:

    • Gently heating the reaction mixture (e.g., to 40-50°C) can increase the reaction rate.

    • Microwave-assisted deprotection can significantly accelerate the reaction, often completing within minutes.[2]

• Solvent Issues: The solvent must be anhydrous and deoxygenated for optimal catalyst performance.

  • Solution:

    • Use dry, degassed solvents. Sparging the solvent with argon or nitrogen before use is recommended.

Issue 2: Formation of Side Products (e.g., N-allylation)

Question: I am observing side products in my reaction, particularly the re-allylation of my deprotected amine. How can I prevent this?

Answer:

The formation of N-allyl side products is a clear indication that the allyl scavenger is not effectively trapping the allyl cation generated during the reaction.

• Inefficient Scavenger: The scavenger may be reacting too slowly or is not nucleophilic enough to capture the allyl group from the π-allyl palladium complex.

  • Solution:

    • Increase the concentration of the scavenger.

    • Switch to a more reactive scavenger. Dimethylamine-borane complex has been shown to be highly effective in preventing allyl back-alkylation.[1] Phenylsilane is also a good choice as it acts as a hydride donor.[3]

• Deprotected Amine Competition: The desired deprotected amine is itself a nucleophile and can compete with the scavenger to react with the allyl group.

  • Solution:

    • This is directly related to scavenger efficiency. A highly effective and concentrated scavenger will outcompete the deprotected amine.

Frequently Asked Questions (FAQs)

Q1: What are the visual signs of Pd(PPh₃)₄ decomposition?

A1: Fresh, active Pd(PPh₃)₄ is a bright, crystalline yellow solid.[4] Upon decomposition due to oxidation, it will typically change color to orange, brown, and eventually black, often referred to as "palladium black".[5] The presence of a significant amount of darker-colored solid indicates that the catalyst has likely lost a substantial portion of its activity.

Q2: Can I run my Alloc deprotection reaction open to the atmosphere?

A2: While traditionally performed under an inert atmosphere, recent studies have shown that Alloc deprotection can be successful when performed open to the air, especially when using microwave heating.[2][4] The rapid reaction times under microwave conditions can lead to complete deprotection before significant catalyst oxidation occurs. However, for sensitive substrates or to ensure maximum reproducibility, working under an inert atmosphere is still recommended.

Q3: How do I choose the right scavenger for my Alloc deprotection?

A3: The choice of scavenger can significantly impact reaction efficiency and cleanliness. Phenylsilane is a widely used and effective scavenger. Dimethylamine-borane complex is particularly effective for preventing N-allylation, especially with secondary amines.[1] Morpholine is a more traditional scavenger but is often less effective than silanes or borane complexes.

Q4: Is it possible to regenerate a deactivated palladium catalyst?

A4: Yes, it is possible to regenerate palladium catalysts. For Pd(PPh₃)₄ that has oxidized, regeneration often involves converting it back to a Pd(II) salt and then reducing it in the presence of triphenylphosphine. A simpler approach for catalyst that has darkened but not completely decomposed may involve washing with a non-solvent to remove oxidized phosphine ligands. For palladium black, more extensive procedures are required.

Q5: My product is difficult to purify after deprotection. What could be the cause?

A5: Purification difficulties can arise from several sources. Incomplete deprotection will leave you with a mixture of starting material and product. The formation of side products, such as N-allylated compounds, will also complicate purification. Additionally, residual palladium and scavenger byproducts can be challenging to remove. If working on solid-phase, ensure extensive washing of the resin post-deprotection to remove all traces of the catalyst and scavenger.[6]

Data Presentation

Table 1: Comparison of Common Scavengers for Alloc Deprotection

Scavenger	Typical Equivalents	Advantages	Disadvantages
Phenylsilane (PhSiH₃)	10 - 24	Highly efficient, acts as a hydride donor, generally clean reactions.[3][4]	Can be pyrophoric, handle with care.
Dimethylamine-borane (Me₂NH·BH₃)	40	Excellent at preventing N-allylation, quantitative removal of Alloc group.[1]	Higher number of equivalents often required.
Morpholine	10 - 20	Readily available and easy to handle.	Often less efficient than other scavengers, can lead to incomplete reactions or side products.[1]
1,3-Dimethylbarbituric acid (DMBA)	5	Effective scavenger.	Can be more expensive than other options.
Triethylsilane (TES-H)	10 - 20	Effective hydride donor.	May be less reactive than phenylsilane in some cases.

Experimental Protocols

Protocol 1: General Procedure for On-Resin Alloc Deprotection with Pd(PPh₃)₄ and Phenylsilane [3]

• Swell the Alloc-protected peptide-resin in dichloromethane (DCM) in a suitable reaction vessel.

• In a separate vial, prepare the deprotection solution under an inert atmosphere (e.g., nitrogen or argon). For a 0.10 mmol scale synthesis, dissolve Pd(PPh₃)₄ (0.2 equivalents, 0.02 mmol, 23.1 mg) and phenylsilane (20 equivalents, 2.0 mmol, 0.247 mL) in approximately 4 mL of DCM.

• Add the deprotection solution to the swollen resin.

• Agitate the mixture at room temperature for 2 hours.

• Drain the reaction vessel.

• Wash the resin thoroughly with DCM (3x), Methanol (1x), and DCM (3x).

• For complete deprotection, it is often recommended to repeat the deprotection cycle (steps 3-6) one more time.[3]

**Protocol 2: Regeneration of Deactivated Pd(PPh₃)₄ (Conversion from PdCl₂(PPh₃)₂) **[7]

This protocol describes the synthesis of active Pd(PPh₃)₄ from the more stable Pd(II) precursor, which can be adapted for regenerating palladium from a deactivated state after conversion to a Pd(II) salt.

• Suspend PdCl₂(PPh₃)₂ (1 equivalent) and PPh₃ (5 equivalents) in degassed dimethyl sulfoxide (DMSO).

• Heat the mixture to 140°C for 1 hour under an inert atmosphere.

• Stop heating and immediately add hydrazine hydrate (4.1 equivalents) in one portion.

• After one minute, stop stirring and allow the yellow precipitate to form.

• Collect the yellow solid by filtration.

• Wash the solid sequentially with absolute ethanol and diethyl ether.

• Dry the regenerated Pd(PPh₃)₄ under vacuum and store it in a freezer under an inert atmosphere.

Visualizations

Caption: General experimental workflow for on-resin Alloc deprotection.

Caption: Troubleshooting logic for incomplete Alloc deprotection.

References

• 1. researchgate.net [researchgate.net]
• 2. Microwave-assisted cleavage of Alloc and Allyl Ester protecting groups in solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 4. biotage.com [biotage.com]
• 5. reddit.com [reddit.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

overcoming solubility issues in reactions with N-Allyloxycarbonyl-2-nitrobenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address solubility challenges encountered when using N-Allyloxycarbonyl-2-nitrobenzenesulfonamide in chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide?

A1: N-Allyloxycarbonyl-2-nitrobenzenesulfonamide is a light yellow crystalline solid. Its solubility is generally low in nonpolar organic solvents and it is only slightly soluble in water. It exhibits good solubility in polar aprotic solvents such as dimethyl sulfoxide (DMSO). While broadly described as "soluble in organic solvents," its solubility can be limited in commonly used reaction solvents, necessitating careful solvent selection and potentially the use of solubility enhancement techniques.

Q2: I am observing incomplete dissolution of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide in my reaction solvent. What are the initial troubleshooting steps?

A2: When encountering poor solubility, a systematic approach is recommended. Begin with simple techniques before progressing to more complex solutions:

• Solvent Screening: The principle of "like dissolves like" is a good starting point. Given the polar nature of the nitro and sulfonamide groups, polar aprotic solvents are often a good choice.

• Particle Size Reduction: Grinding the solid reagent to a fine powder increases the surface area, which can significantly improve the rate of dissolution.

• Heating: Gently warming the solvent while dissolving the reagent can increase solubility. However, be mindful of the thermal stability of your reactants and the reaction temperature.

• Sonication: Using an ultrasonic bath can help break up solid agglomerates and accelerate dissolution.

Q3: Can a co-solvent system improve the solubility of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide?

A3: Yes, using a co-solvent system is a common and effective strategy. If the reagent is poorly soluble in your primary reaction solvent, adding a miscible co-solvent in which the sulfonamide is more soluble can significantly improve its overall concentration in the reaction mixture. For example, if your reaction is primarily in dichloromethane (CH₂Cl₂), adding a small amount of a more polar solvent like dimethylformamide (DMF) or DMSO can aid in dissolving the N-Allyloxycarbonyl-2-nitrobenzenesulfonamide.

Q4: Are there any alternative protecting groups with better solubility profiles?

A4: While N-Allyloxycarbonyl-2-nitrobenzenesulfonamide is a valuable reagent, in some cases, alternative protecting groups with enhanced solubility may be considered. For instance, the introduction of more polar functional groups into the protecting group structure can improve solubility in polar solvents. Research into novel protecting groups is ongoing, and the best choice will depend on the specific requirements of your synthesis.

Troubleshooting Guide: Overcoming Solubility Issues in Reactions

This guide provides a structured approach to addressing solubility problems with N-Allyloxycarbonyl-2-nitrobenzenesulfonamide.

Problem: Reagent does not fully dissolve at the desired concentration.

Potential Cause	Recommended Solution	Experimental Protocol
Low intrinsic solubility in the chosen solvent.	Perform a solvent screening to identify a more suitable solvent or a co-solvent system.	Protocol 1: Solvent Screening and Co-solvent System.
Slow dissolution kinetics.	Increase the surface area of the solid and apply energy to facilitate dissolution.	Protocol 2: Enhanced Dissolution via Physical Methods.
Precipitation upon addition of other reagents.	The reaction mixture composition may be unfavorable for solubility.	Modify the order of addition or consider a different solvent system that can accommodate all reaction components.

Problem: Reaction is sluggish or incomplete, possibly due to low reagent concentration.

Potential Cause	Recommended Solution	Experimental Protocol
Insufficient dissolved reagent.	Increase the reaction temperature if thermally permissible, or use a solvent system with higher solvating power.	Protocol 3: Temperature Adjustment and High-Solvating Power Solvents.
Reagent precipitating out during the reaction.	The solubility may be temperature-dependent, or the reaction product may be affecting solubility.	Monitor the reaction for any solid formation. If precipitation occurs, consider the strategies in Protocol 1 and 3.

Experimental Protocols

Protocol 1: Systematic Solvent Screening

This protocol outlines a method for determining the qualitative and semi-quantitative solubility of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide in various solvents.

Materials:

• N-Allyloxycarbonyl-2-nitrobenzenesulfonamide

• A selection of common organic solvents (e.g., THF, CH₂Cl₂, DMF, acetonitrile, ethyl acetate, toluene)

• Small vials or test tubes

• Vortex mixer or magnetic stirrer

• Analytical balance

Methodology:

• Weigh a small, precise amount of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide (e.g., 10 mg) into a series of labeled vials.

• To each vial, add a measured volume of a different solvent (e.g., 1 mL).

• Vigorously agitate the vials using a vortex mixer or magnetic stirrer for a set period (e.g., 30 minutes) at a controlled temperature (e.g., room temperature).

• Visually inspect each vial for undissolved solid.

• If the solid has completely dissolved, add another weighed portion of the sulfonamide and repeat step 3 to determine an approximate saturation point.

• Record your observations to rank the solvents by their ability to dissolve the compound.

Protocol 2: Enhanced Dissolution via Physical Methods

A. Particle Size Reduction:

• Place a small amount of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide in a clean, dry mortar.

• Use a pestle to gently grind the solid into a fine powder. This increases the surface area available for solvation.

B. Sonication:

• Add the powdered sulfonamide and the desired solvent to a reaction flask.

• Place the flask in an ultrasonic bath.

• Sonicate the mixture for 15-30 minute intervals, monitoring for dissolution.

Protocol 3: Temperature Adjustment

• In a reaction vessel equipped with a condenser and a magnetic stirrer, add the solvent and N-Allyloxycarbonyl-2-nitrobenzenesulfonamide.

• Gently heat the mixture while stirring.

• Monitor the dissolution of the solid as the temperature increases.

• Once the solid is dissolved, allow the solution to cool to the desired reaction temperature before adding other reagents. Be cautious of potential precipitation upon cooling.

Case Study: Synthesis of (-)-Lepistine

In the total synthesis of (-)-lepistine, N-Allyloxycarbonyl-2-nitrobenzenesulfonamide is utilized. The experimental protocol from this synthesis provides a practical example of solvent choice for a reaction involving this reagent. While the full detailed protocol from the original publication (Kitabayashi, Y., et al.: Org. Lett., 16, 2862 (2014)) should be consulted for precise details, related synthetic steps often employ polar aprotic solvents to ensure the solubility of such reagents.

Visualizing Workflows

Logical Flow for Troubleshooting Solubility Issues

Caption: A flowchart illustrating the decision-making process for addressing solubility problems.

Experimental Workflow for Solubility Determination

Caption: A typical experimental workflow for determining the solubility of a compound.

Reference Data & Comparative Studies

A Comparative Guide to Amine Protecting Groups: N-Allyloxycarbonyl (Alloc) vs. 2-Nitrobenzenesulfonamide (Nosyl) and Other Common Alternatives

In the intricate landscape of organic synthesis, particularly in the realms of peptide chemistry and drug development, the judicious selection of protecting groups is paramount to achieving high yields and purity. This guide provides an objective comparison of the N-Allyloxycarbonyl (Alloc) and 2-nitrobenzenesulfonamide (Nosyl) amine protecting groups with other widely used alternatives such as tert-Butoxycarbonyl (Boc), 9-Fluorenylmethoxycarbonyl (Fmoc), and Carboxybenzyl (Cbz). This analysis is supported by experimental data and detailed protocols to aid researchers, scientists, and drug development professionals in making informed decisions for their synthetic strategies.

At a Glance: A Comparative Overview of Amine Protecting Groups

The choice of an amine protecting group is dictated by the specific requirements of the synthetic route, including the stability of the substrate to various reaction conditions and the need for orthogonal deprotection strategies. The following table summarizes the key characteristics of the Alloc and Nosyl groups in comparison to the most common carbamate-based protecting groups.

Protecting Group	Abbreviation	Method of Introduction	Method of Deprotection	Stability	Orthogonality
N-Allyloxycarbonyl	Alloc	Allyl chloroformate, base (e.g., NaHCO₃)	Pd(0) catalyst (e.g., Pd(PPh₃)₄), scavenger (e.g., phenylsilane)[1][2]	Stable to acidic and basic conditions[3]	Orthogonal to acid-labile (Boc), base-labile (Fmoc), and hydrogenolysis-labile (Cbz) groups[4][5]
2-Nitrobenzenesulfonamide	Nosyl (Ns)	2-Nitrobenzenesulfonyl chloride, base (e.g., pyridine)	Thiol (e.g., thiophenol) and base (e.g., K₂CO₃)[6]	Stable to acidic conditions and some basic conditions	Orthogonal to Boc and Cbz groups.[7] Can be selectively removed in the presence of some other sulfonamides.[8]
tert-Butoxycarbonyl	Boc	Di-tert-butyl dicarbonate (Boc₂O)	Strong acid (e.g., TFA)	Stable to base and hydrogenolysis	Orthogonal to Fmoc, Cbz, and Alloc groups[5]
9-Fluorenylmethoxycarbonyl	Fmoc	Fmoc-Cl or Fmoc-OSu, base (e.g., NaHCO₃)	Base (e.g., 20% piperidine in DMF)[5]	Stable to acid and hydrogenolysis	Orthogonal to Boc, Cbz, and Alloc groups[5]
Carboxybenzyl	Cbz or Z	Benzyl chloroformate, base (e.g., NaHCO₃)	Catalytic hydrogenolysis (H₂, Pd/C) or strong acids (e.g., HBr/AcOH)	Stable to acidic and basic conditions	Orthogonal to Boc, Fmoc, and Alloc groups[5]

In-Depth Analysis of Alloc and Nosyl Protecting Groups

The Alloc and Nosyl groups offer unique advantages due to their specific deprotection mechanisms, providing chemists with valuable tools for orthogonal synthesis strategies.

The N-Allyloxycarbonyl (Alloc) Group: The Alloc group is a carbamate-based protecting group that is prized for its stability and its unique, mild deprotection method.[9] Its removal is achieved through palladium(0)-catalyzed allylic cleavage in the presence of a scavenger, a mechanism that is orthogonal to the deprotection conditions of most other common protecting groups.[4] This makes the Alloc group particularly valuable in complex syntheses where multiple protecting groups are required. For instance, it is fully compatible with both the Boc/Bn and Fmoc/tBu strategies in solid-phase peptide synthesis (SPPS).[10]

The 2-Nitrobenzenesulfonamide (Nosyl) Group: The Nosyl group is a sulfonamide-based protecting group that offers robust protection for primary and secondary amines.[6] Its deprotection is typically achieved via nucleophilic aromatic substitution with a thiol and a base, proceeding through a Meisenheimer intermediate.[11] These mild deprotection conditions make the Nosyl group compatible with a wide range of functional groups.[6] The Nosyl group is stable to the acidic conditions used to remove Boc groups and is also orthogonal to the Cbz group.[7] Furthermore, the reactivity of nitrobenzenesulfonamides can be tuned by the number and position of the nitro groups, allowing for selective deprotection. For example, a 2,4-dinitrobenzenesulfonamide can be removed in the presence of a 2-nitrobenzenesulfonamide.

Quantitative Data on Protection and Deprotection Reactions

The efficiency of protection and deprotection steps is a critical factor in the overall success of a synthetic route. The following tables summarize representative quantitative data for the Alloc and Nosyl groups.

Table 1: N-Allyloxycarbonyl (Alloc) Group

Reaction	Substrate	Reagents and Conditions	Time	Yield (%)	Reference
Protection	Amine	Allyl chloroformate, NaHCO₃, THF/water	2-12 h	>90%	[9]
Deprotection	Alloc-protected amine	Pd(PPh₃)₄, Phenylsilane, CH₂Cl₂, RT	2 h	High	[2]
Deprotection (On-Resin)	Alloc-protected lysine on resin	0.1 equiv. Pd(PPh₃)₄, 20 equiv. Phenylsilane, CH₂Cl₂	20 min (x2)	N/A	[1]
Deprotection (Metal-Free)	Alloc-protected lysine on resin	5 equiv I₂/H₂O (1:8) in PC/EtOAc (1:4), 50 °C	1.5 h	99% purity	[12]

Table 2: 2-Nitrobenzenesulfonamide (Nosyl) Group

Reaction	Substrate	Reagents and Conditions	Time	Yield (%)	Reference
Protection	Primary Amine	2-Nitrobenzenesulfonyl chloride, Pyridine, CH₂Cl₂	N/A	High	N/A
Deprotection	N-(4-Methoxybenzyl)-N-(3-phenylpropyl)-2-nitrobenzenesulfonamide	Thiophenol (2.5 equiv.), KOH (2.5 equiv.), Acetonitrile, 50 °C	40 min	89-91%	[6]
Deprotection (Solid-Supported)	N-methylbenzyl-nosylamide	PS-thiophenol, Cs₂CO₃, THF, RT	24 h	96%	[7]
Deprotection (Microwave)	N-methylbenzyl-nosylamide	PS-thiophenol, Cs₂CO₃, THF, 80 °C	6 min	High	[7]

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the successful application of protecting group strategies.

Protocol 1: Protection of an Amine with the Alloc Group[10]

• Dissolve the amine (1.0 equiv) in a suitable solvent such as THF or a biphasic mixture of THF/water.

• Add a base (e.g., NaHCO₃, 2-3 equiv) and cool the mixture to 0 °C.

• Slowly add allyl chloroformate (1.1 - 1.5 equiv) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Deprotection of an Alloc-Protected Amine using Palladium Catalysis[2]

• Swell the resin-bound Alloc-protected peptide in dichloromethane (DCM).

• Prepare a solution of tetrakis(triphenylphosphine)palladium(0) (0.2 equiv) and phenylsilane (20.0 equiv) in DCM.

• Add the palladium/silane solution to the resin and shake at room temperature for 2 hours.

• Drain the reaction vessel and wash the resin thoroughly with DCM.

• Repeat the deprotection step to ensure complete removal of the Alloc group.

• Wash the resin with DCM and proceed with the next synthetic step.

Protocol 3: Protection of an Amine with the Nosyl Group

• Dissolve the amine (1.0 equiv) and pyridine (1.5 equiv) in CH₂Cl₂ at 0 °C.

• Slowly add a solution of 2-nitrobenzenesulfonyl chloride (1.1 equiv) in CH₂Cl₂.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, dilute the reaction with CH₂Cl₂ and wash sequentially with 1N HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography.

Protocol 4: Deprotection of a Nosyl-Protected Amine with a Thiol[7]

• To a solution of the Nosyl-protected amine (1.0 equiv) in acetonitrile, add thiophenol (2.5 equiv).

• Cool the mixture in an ice-water bath and slowly add a 10.9 M aqueous solution of potassium hydroxide (2.5 equiv) over 10 minutes.

• After the addition is complete, remove the ice-water bath and allow the mixture to stir for an additional 5 minutes.

• Heat the reaction mixture in an oil bath at 50°C for 40 minutes, monitoring the reaction progress by TLC.

• Once the reaction is complete, allow the mixture to cool to room temperature and dilute with water.

• Extract the aqueous layer with dichloromethane.

• Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure. The crude product can be further purified if necessary.

Visualizing Workflows and Orthogonality

Diagrams created using Graphviz (DOT language) can effectively illustrate the chemical transformations and logical relationships involved in protecting group strategies.

Protection and deprotection workflow of the Alloc group.

Protection and deprotection workflow of the Nosyl group.

Orthogonal deprotection of common amine protecting groups.

Conclusion

The N-Allyloxycarbonyl (Alloc) and 2-nitrobenzenesulfonamide (Nosyl) protecting groups represent powerful and versatile tools in the arsenal of the synthetic chemist. The Alloc group's key strength lies in its palladium-catalyzed deprotection, which provides a high degree of orthogonality with other common protecting groups, making it ideal for complex, multi-step syntheses. The Nosyl group, with its mild thiol-based deprotection, offers robust protection and is particularly useful when acidic conditions need to be avoided.

The choice between these and other protecting groups will ultimately depend on the specific molecular architecture and the planned synthetic sequence. A thorough understanding of their respective stabilities and deprotection conditions, as outlined in this guide, is crucial for the design and successful execution of efficient and elegant synthetic routes in research and drug development.

References

• 1. chem.uci.edu [chem.uci.edu]
• 2. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 3. Introduction and removal of alkyl protecting groups of several common amino groups [en.highfine.com]
• 4. people.uniurb.it [people.uniurb.it]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 8. Nms‐Amides: An Amine Protecting Group with Unique Stability and Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Ns strategies: a highly versatile synthetic method for amines - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Palladium Catalysts for Alloc Group Removal

For Researchers, Scientists, and Drug Development Professionals

The allyloxycarbonyl (Alloc) protecting group is a valuable tool in modern organic synthesis, particularly in peptide and carbohydrate chemistry, due to its orthogonality with many other common protecting groups. Its removal is typically achieved under mild conditions using palladium catalysts. This guide provides an objective comparison of various palladium-based catalytic systems for Alloc group deprotection, supported by experimental data, to aid in the selection of the most appropriate method for a given synthetic challenge.

Mechanism of Palladium-Catalyzed Alloc Deprotection

The deprotection of an Alloc-protected amine proceeds through a palladium(0)-catalyzed Tsuji-Trost-type allylation mechanism.[1] The catalytic cycle is initiated by the coordination of a Pd(0) species to the allyl group of the Alloc-protected substrate. This is followed by oxidative addition to form a π-allyl-palladium(II) complex, which releases the unstable carbamic acid that readily decarboxylates to yield the free amine.[2][3] A nucleophilic scavenger is required to react with the π-allyl-palladium(II) complex, regenerating the active Pd(0) catalyst and preventing side reactions such as the re-allylation of the deprotected amine.[4]

Comparative Data of Palladium Catalysts and Scavengers

The efficiency of Alloc group removal is highly dependent on the choice of the palladium source and the allyl group scavenger. While tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) is the most commonly employed catalyst, other palladium sources and a variety of scavengers have been investigated.

Comparison of Common Allyl Group Scavengers

The selection of an appropriate scavenger is critical for efficient and clean Alloc deprotection. The scavenger's role is to trap the allyl group from the π-allyl-palladium(II) intermediate, thereby regenerating the active Pd(0) catalyst. An ideal scavenger should be highly reactive towards the allyl intermediate but inert to the substrate and product.

Scavenger	Typical Conditions	Advantages	Disadvantages
Phenylsilane (PhSiH₃)	10-20 equivalents, Pd(PPh₃)₄ (0.1-0.25 eq.), DCM or DMF, room temperature, 20-60 min.[1][3][5]	Efficient and widely used.[6] Compatible with solid-phase peptide synthesis (SPPS).[3]	Can sometimes lead to incomplete reactions requiring repeated treatments.[5]
Dimethylamine-borane complex (Me₂NH·BH₃)	40 equivalents, Pd(PPh₃)₄, 40 min.[7]	Quantitative removal of the Alloc group from secondary amines on solid phase.[7] Prevents allyl back-alkylation.[7] Superior to morpholine and PhSiH₃ for secondary amines.[7]	Requires a larger excess of the reagent.
Tributyltin hydride (Bu₃SnH)	Used in the Guibé method.[4]	Effective for "transprotection" reactions where the Alloc group is replaced by another protecting group in one pot.[4]	Toxicity and difficulty in removing tin byproducts.
Morpholine	-	Commonly used in early methods.	Can be less efficient than other scavengers and may lead to side products.[7]

Homogeneous vs. Heterogeneous Palladium Catalysts

The choice between a homogeneous and a heterogeneous palladium catalyst involves a trade-off between activity, selectivity, and practicality.

Catalyst Type	Examples	Advantages	Disadvantages
Homogeneous	Pd(PPh₃)₄, Pd(OAc)₂/ligands	High catalytic activity and selectivity.[8] Well-defined active species, allowing for mechanistic studies.[9]	Difficult to remove from the reaction mixture, leading to product contamination with palladium.[8] The catalyst is typically not recyclable, increasing costs.[8] Pd(PPh₃)₄ is air-sensitive.[2]
Heterogeneous	Palladium on charcoal (Pd/C), encapsulated palladium (PdEnCat)	Ease of separation from the reaction mixture by filtration.[8] Potential for catalyst recycling, reducing cost and waste.[8] Generally more stable than homogeneous counterparts.[8]	May exhibit lower catalytic activity compared to homogeneous catalysts due to mass transfer limitations.[10] Leaching of palladium species into the solution can occur, leading to a homogeneous catalytic pathway and product contamination.[8]

Experimental Protocols

Below are representative experimental protocols for the deprotection of an Alloc-protected amine using a common palladium catalyst system.

Alloc Deprotection on Solid Support (SPPS) using Pd(PPh₃)₄ and Phenylsilane

This protocol is adapted from established procedures for solid-phase peptide synthesis.[1][3][5]

Materials:

• Alloc-protected peptide-resin

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Phenylsilane (PhSiH₃)

• Dichloromethane (DCM), anhydrous

• N,N-Dimethylformamide (DMF)

• Sodium N,N-diethyldithiocarbamate (optional, for palladium scavenging wash)

Procedure:

• Swell the Alloc-protected peptide-resin in anhydrous DCM in a peptide synthesis vessel.

• Prepare a deprotection solution by dissolving Pd(PPh₃)₄ (0.1 to 0.25 equivalents relative to the resin loading) and phenylsilane (10 to 20 equivalents) in anhydrous DCM.

• Drain the DCM from the resin and add the freshly prepared deprotection solution.

• Agitate the mixture at room temperature for 20-40 minutes. The reaction vessel should be protected from light.

• Drain the deprotection solution.

• To ensure complete deprotection, repeat steps 3-5 one more time.

• Wash the resin extensively with DCM (5-7 times) to remove the majority of the reagents and byproducts.

• Wash the resin with DMF (5-7 times).

• (Optional) To remove residual palladium, wash the resin with a solution of sodium N,N-diethyldithiocarbamate in DMF.

• Finally, wash the resin thoroughly with DMF and then DCM before proceeding to the next synthetic step.

Visualizations

Catalytic Cycle of Alloc Deprotection

Caption: Catalytic cycle for palladium-catalyzed Alloc group removal.

Experimental Workflow for Alloc Deprotection in SPPS

Caption: Workflow for solid-phase Alloc deprotection.

Conclusion

The palladium-catalyzed removal of the Alloc group is a robust and widely used transformation in organic synthesis. The most common and well-documented method utilizes homogeneous Pd(PPh₃)₄ with phenylsilane as a scavenger, which is particularly effective in solid-phase peptide synthesis. For secondary amines, the use of dimethylamine-borane complex as a scavenger has been shown to be more efficient. While heterogeneous palladium catalysts offer advantages in terms of purification and recyclability, their application for Alloc deprotection is less common and may require optimization to address potential issues of lower activity and catalyst leaching. The choice of the catalytic system should be guided by the specific substrate, the synthetic strategy (e.g., solution-phase vs. solid-phase), and considerations of cost, purity, and scalability. Recent developments in metal-free deprotection methods may also offer sustainable alternatives in the future.

References

• 1. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 2. biotage.com [biotage.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]
• 6. Preparation of 'side-chain-to-side-chain' cyclic peptides by Allyl and Alloc strategy: potential for library synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. qualitas1998.net [qualitas1998.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Homogeneous vs. heterogeneous catalysts for acceptorless dehydrogenation of biomass-derived glycerol and ethanol towards circular chemistry - Green Chemistry (RSC Publishing) [pubs.rsc.org]

A Head-to-Head Comparison: N-Allyloxycarbonyl-2-nitrobenzenesulfonamide Versus Traditional Bifunctional Protecting Groups

In the intricate world of multi-step organic synthesis, particularly in the fields of pharmaceutical development and peptide chemistry, the judicious selection of protecting groups is paramount. An ideal protecting group should be easily introduced and removed under mild conditions, exhibit stability across a range of chemical environments, and not interfere with other functional groups. N-Allyloxycarbonyl-2-nitrobenzenesulfonamide emerges as a notable bifunctional protecting group, offering unique advantages in terms of orthogonality and sequential deprotection strategies. This guide provides an in-depth comparison of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide with other widely used amine protecting groups, supported by experimental data and detailed protocols.

Introduction to Bifunctional Protecting Groups

Bifunctional protecting groups are reagents that not only mask a functional group but also activate it for subsequent reactions. N-Allyloxycarbonyl-2-nitrobenzenesulfonamide, often referred to as Alloc-Ns, is a prime example. It combines the properties of the allyloxycarbonyl (Alloc) group and the 2-nitrobenzenesulfonyl (nosyl or Ns) group. The Alloc group is a carbamate that is stable to acidic and basic conditions, while the nosyl group is a sulfonamide known for its stability to acid and some bases. This combination allows for a sophisticated, orthogonal protection strategy where each part of the bifunctional group can be cleaved under distinct conditions.

Performance Comparison

The performance of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide is best understood by comparing it with traditional and widely used amine protecting groups such as tert-Butoxycarbonyl (Boc), Benzyloxycarbonyl (Cbz), and 9-Fluorenylmethyloxycarbonyl (Fmoc).

Stability Profile

A key differentiator among protecting groups is their stability under various reaction conditions. The unique feature of the Alloc-nosyl group is its dual nature, conferring a broad stability profile.

Protecting Group	Strong Acid (e.g., TFA)	Weak Acid (e.g., AcOH)	Strong Base (e.g., NaOH)	Weak Base (e.g., Et₃N)	Hydrogenolysis (H₂, Pd/C)	Thiol Nucleophiles	Palladium(0) Catalyst
Alloc-Ns	Stable	Stable	Generally Stable	Stable	Labile (Cbz part if present)	Labile (Ns part)	Labile (Alloc part)
Boc	Labile	Stable	Stable	Stable	Stable	Stable	Stable
Cbz	Stable	Stable	Stable	Stable	Labile	Stable	Stable
Fmoc	Stable	Stable	Labile	Labile	Stable	Stable	Stable

This table is a qualitative summary based on established chemical principles and literature data.

Quantitative Comparison of Protection and Deprotection

The following tables provide a summary of typical reaction conditions and yields for the protection of a primary amine (benzylamine as a representative example) and the subsequent deprotection steps.

Table 1: Amine Protection

Protecting Group Reagent	Amine	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
N-Alloc-2-nitrobenzenesulfonamide	Benzylamine	K₂CO₃	DMF	RT	2	>95	[1]
Di-tert-butyl dicarbonate (Boc₂O)	Benzylamine	Et₃N	CH₂Cl₂	RT	12	~98	[2]
Benzyl chloroformate (Cbz-Cl)	Benzylamine	Na₂CO₃ (aq)	Dioxane	0 - RT	3	~95	[2]
Fmoc-OSu	Benzylamine	NaHCO₃	Dioxane/H₂O	RT	4	>90	[3]

Table 2: Deprotection

Protected Amine	Reagents	Solvent	Temp. (°C)	Time	Yield (%)	Reference
N-Alloc-N-benzyl-2-nitrobenzenesulfonamide	Pd(PPh₃)₄, PhSiH₃ (for Alloc)	CH₂Cl₂	0	1h	>90	[4]
N-Alloc-N-benzyl-2-nitrobenzenesulfonamide	Thiophenol, K₂CO₃ (for Ns)	CH₃CN	RT	1h	>90	[5]
N-Boc-benzylamine	Trifluoroacetic acid (TFA)	CH₂Cl₂	RT	1	>95	[2]
N-Cbz-benzylamine	H₂, 10% Pd/C	MeOH	RT	2	~100	[2]
N-Fmoc-benzylamine	20% Piperidine in DMF	DMF	RT	0.5	~100	[3]

Experimental Protocols

Detailed methodologies for the synthesis and application of these protecting groups are crucial for reproducible results.

Synthesis of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide

This protocol is adapted from the work of Fukuyama and coworkers[1].

Procedure:

• To a solution of 2-nitrobenzenesulfonamide (1.0 eq) in dichloromethane (CH₂Cl₂), add triethylamine (1.5 eq) and a catalytic amount of 4-(dimethylamino)pyridine (DMAP).

• To this mixture, add allyl chloroformate (1.2 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Upon completion (monitored by TLC), quench the reaction with 1 N HCl.

• Extract the aqueous layer with CH₂Cl₂, wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to yield N-Allyloxycarbonyl-2-nitrobenzenesulfonamide.

General Protocol for Amine Protection with N-Alloc-Ns

Procedure:

• Dissolve the primary amine (1.0 eq) and N-Allyloxycarbonyl-2-nitrobenzenesulfonamide (1.1 eq) in a suitable solvent such as dimethylformamide (DMF).

• Add a base, such as potassium carbonate (K₂CO₃, 2.0 eq).

• Stir the reaction at room temperature for 2-4 hours.

• Monitor the reaction by TLC. Upon completion, dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the product by column chromatography.

Deprotection Protocols

Selective Cleavage of the Alloc Group: This procedure utilizes a palladium(0) catalyst.[4]

• Dissolve the N-Alloc protected amine (1.0 eq) in CH₂Cl₂ at 0 °C under an argon atmosphere.

• Add phenylsilane (PhSiH₃, 7.0 eq) followed by tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.1 eq).

• Stir the reaction at 0 °C for 1 hour.

• Concentrate the reaction mixture under reduced pressure and purify by column chromatography.

Selective Cleavage of the Nosyl Group: This protocol employs a thiol nucleophile.[5]

• Dissolve the N-nosyl protected amine (1.0 eq) in acetonitrile (CH₃CN).

• Add thiophenol (2.5 eq) and potassium carbonate (K₂CO₃, 2.5 eq).

• Stir the reaction at room temperature for 1-2 hours.

• Dilute with water and extract with an organic solvent.

• Wash, dry, and concentrate the organic phase. Purify by column chromatography.

Visualizing the Workflow and Logic

The following diagrams illustrate the experimental workflows and the orthogonal nature of the N-Allyloxycarbonyl-2-nitrobenzenesulfonamide protecting group.

Caption: Experimental workflow for protection and orthogonal deprotection.

Caption: Logical relationship of the bifunctional protecting group.

Conclusion

N-Allyloxycarbonyl-2-nitrobenzenesulfonamide stands out as a versatile and powerful tool for the protection of amines in complex organic synthesis. Its key advantage lies in the orthogonal nature of the Alloc and nosyl groups, which can be selectively cleaved under mild and non-interfering conditions. This allows for greater flexibility in synthetic design compared to traditional protecting groups like Boc, Cbz, and Fmoc, which typically have a single mode of cleavage. While the synthesis of the Alloc-Ns reagent itself adds a step, the downstream benefits of enhanced stability and orthogonal deprotection often outweigh this initial investment, particularly in the synthesis of complex molecules with multiple functional groups. The choice of protecting group will always be context-dependent, but for researchers and drug development professionals seeking a high degree of control and flexibility, N-Allyloxycarbonyl-2-nitrobenzenesulfonamide presents a compelling option.

References

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Protective Groups [organic-chemistry.org]
• 4. total-synthesis.com [total-synthesis.com]
• 5. Fukuyama Amine Synthesis | Chem-Station Int. Ed. [en.chem-station.com]

Evaluating the Stability of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide: A Comparative Guide for Researchers

In the landscape of synthetic chemistry, particularly in the realms of peptide synthesis and complex molecule construction, the strategic selection of protecting groups is a critical determinant of success. N-Allyloxycarbonyl-2-nitrobenzenesulfonamide, combining the features of both the allyloxycarbonyl (Alloc) and the 2-nitrobenzenesulfonyl (nosyl) groups, presents a unique protecting group for amines. This guide provides a comprehensive evaluation of its stability under various conditions and compares its performance with common alternatives, supported by detailed experimental protocols and data presentation.

Comparative Stability Profile

The stability of a protecting group across a range of chemical environments dictates its utility and orthogonality in a synthetic strategy. While specific quantitative stability data for N-Allyloxycarbonyl-2-nitrobenzenesulfonamide is not extensively documented in publicly available literature, its stability can be inferred from the known properties of the Alloc and nosyl moieties. The Alloc group is known for its stability to acidic and basic conditions, while the nosyl group is generally stable to acidic conditions but labile to certain nucleophiles, particularly thiols.

To provide a clear comparison, the following table summarizes the known stability of common amine protecting groups under various conditions.

Protecting Group	Acid Stability	Base Stability	Stability to Catalytic Hydrogenation	Orthogonal Cleavage Condition
N-Allyloxycarbonyl-2-nitrobenzenesulfonamide	Expected to be stable	Moderately stable; susceptible to strong nucleophiles	Nosyl group is unstable	Palladium(0)-catalyzed cleavage (Alloc); Thiolate-mediated cleavage (Nosyl)
tert-Butoxycarbonyl (Boc)	Labile (e.g., TFA, HCl)[1][2][3][4]	Stable[1][2]	Stable[1]	Strong acids
9-Fluorenylmethyloxycarbonyl (Fmoc)	Stable[5][6]	Labile (e.g., Piperidine)[5][7]	Unstable[6]	Secondary amine bases
Carboxybenzyl (Cbz)	Stable to mild acid; labile to strong acids (HBr/AcOH)[8][9]	Stable[8]	Labile (e.g., H₂, Pd/C)[8][10][11]	Catalytic hydrogenation or strong acids

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon scientific findings. This section provides protocols for the cleavage of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide and a proposed protocol for evaluating its stability.

Protocol 1: Cleavage of the Allyloxycarbonyl (Alloc) Group

This procedure outlines the palladium-catalyzed removal of the Alloc group.

Materials:

• N-Alloc-protected substrate

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Phenylsilane (PhSiH₃)

• Dichloromethane (DCM), anhydrous

Procedure:

• Dissolve the N-Alloc-protected substrate (1 equivalent) in anhydrous DCM under an inert atmosphere (e.g., argon or nitrogen).

• Add phenylsilane (5-25 equivalents) to the solution.[12][13]

• Add Pd(PPh₃)₄ (0.1 equivalents) to the reaction mixture.[12]

• Stir the reaction at room temperature for 1-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, the reaction mixture can be concentrated in vacuo and purified by column chromatography.

Protocol 2: Cleavage of the 2-Nitrobenzenesulfonyl (Nosyl) Group

This procedure details the removal of the nosyl group using a thiol reagent.

Materials:

• N-Nosyl-protected substrate

• Thiophenol

• Potassium Carbonate (K₂CO₃) or Potassium Hydroxide (KOH)

• Acetonitrile or Dimethylformamide (DMF)

Procedure:

• Dissolve the N-Nosyl-protected substrate (1 equivalent) in acetonitrile or DMF.

• In a separate flask, dissolve thiophenol (2.5 equivalents) in the same solvent.[14]

• Cool the thiophenol solution in an ice-water bath and add potassium carbonate or a 10.9 M aqueous solution of potassium hydroxide (2.5 equivalents) dropwise.[14]

• After stirring for 5-10 minutes, add the solution of the N-Nosyl-protected substrate to the thiolate mixture.[14]

• The reaction can be stirred at room temperature or gently heated (e.g., 50°C) to drive it to completion.[14] Monitor by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography.

Proposed Protocol 3: Evaluation of the Stability of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide

Materials:

• N-Allyloxycarbonyl-2-nitrobenzenesulfonamide

• Buffer solutions: pH 2 (e.g., citrate buffer), pH 7 (e.g., phosphate buffer), pH 10 (e.g., carbonate-bicarbonate buffer)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Incubators or water baths set at desired temperatures (e.g., 25°C, 40°C, 60°C)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

Procedure:

• Sample Preparation: Prepare stock solutions of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide in acetonitrile.

• Incubation: In separate vials for each condition (pH and temperature combination), add a small aliquot of the stock solution to the pre-warmed buffer to achieve a final known concentration.

• Time Points: At specified time intervals (e.g., 0, 1, 2, 4, 8, 12, 24 hours), withdraw an aliquot from each vial.

• Quenching: Immediately quench any degradation by diluting the aliquot in a mobile phase solution (e.g., 50:50 acetonitrile:water) and store at a low temperature (e.g., 4°C) until analysis.

• HPLC Analysis: Analyze the samples by reverse-phase HPLC. Use a suitable C18 column and a gradient elution method (e.g., water/acetonitrile with 0.1% trifluoroacetic acid) to separate the parent compound from any degradation products.

• Quantification: Quantify the peak area of the remaining N-Allyloxycarbonyl-2-nitrobenzenesulfonamide at each time point. The percentage of the remaining compound can be calculated relative to the initial concentration at time 0.

Visualizations

To further clarify the experimental workflows and logical relationships, the following diagrams are provided.

Proposed workflow for the stability evaluation of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide.

Cleavage pathways for N-Allyloxycarbonyl-2-nitrobenzenesulfonamide.

Comparison of amine protecting groups.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Boc-Protected Amino Groups [organic-chemistry.org]
• 4. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. One moment, please... [total-synthesis.com]
• 7. Fluorenylmethyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]
• 9. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 10. benchchem.com [benchchem.com]
• 11. glaserr.missouri.edu [glaserr.missouri.edu]
• 12. rsc.org [rsc.org]
• 13. rsc.org [rsc.org]
• 14. Fukuyama Amine Synthesis | Chem-Station Int. Ed. [en.chem-station.com]

chemoselectivity comparison of different nosyl deprotection methods

For Researchers, Scientists, and Drug Development Professionals

The 2-nitrobenzenesulfonyl (nosyl or Ns) group is a widely utilized protecting group for amines in organic synthesis, prized for its facile introduction and its distinct cleavage conditions that allow for orthogonal protection strategies. This guide provides an objective comparison of various nosyl deprotection methods, focusing on their chemoselectivity, efficiency, and compatibility with other common protecting groups. Experimental data is presented to support these comparisons, and detailed protocols for key methods are provided.

At a Glance: Performance Comparison of Nosyl Deprotection Methods

The choice of deprotection reagent and conditions is critical for achieving high yields and preserving other sensitive functionalities within a molecule. The following table summarizes the performance of common nosyl deprotection methods.

Deprotection Method	Reagents	Typical Solvents	Temperature	Time	Yield (%)	Key Advantages	Potential Drawbacks
Standard Thiolysis	Thiophenol, K₂CO₃ or Cs₂CO₃	DMF, MeCN	Room Temp to 50°C	0.5 - 24 h	85-95%	High efficiency, well-established.[1]	Foul odor of thiophenol, byproduct removal can be challenging.
Alternative Thiol	2-Mercaptoethanol, DBU	MeCN, DMF	Room Temp	1 - 5 h	~90%	Less pungent than thiophenol.	Still odorous, requires careful purification.
Solid-Supported Thiol	PS-Thiophenol, Cs₂CO₃	THF, DMF	Room Temp or 80°C (MW)	6 min (MW) - 24 h (RT)	95-96%[2][3]	Simplified purification (filtration), potential for automation.[2][3]	Higher cost of reagent, potential for resin degradation at high temperatures.[3]
Odorless Thiol	p-Mercaptobenzoic acid, K₂CO₃	DMF	40°C	12 h	High	Mitigates odor issues, simplified workup via extraction.[4]	May require slightly elevated temperatures.[4]
In-situ Thiol Generation	Homocysteine thiolactone, DBU, Alcohol	MeCN	Room Temp	Not specified	Not specified	Odorless starting materials.[5]	Requires optimization for specific substrates.

Chemoselectivity Profile

A significant advantage of the nosyl protecting group is its orthogonality with many other commonly used protecting groups.

Protecting Group	Stability under Thiol-mediated Nosyl Deprotection Conditions
Boc (tert-Butoxycarbonyl)	Generally stable. The nosyl group can be removed without affecting the Boc group.
Cbz (Benzyloxycarbonyl)	Generally stable.
Fmoc (9-Fluorenylmethoxycarbonyl)	Generally stable, allowing for orthogonal deprotection strategies in peptide synthesis.[6]
Silyl Ethers (e.g., TBDMS, TIPS)	Generally stable, although prolonged reaction times or harsh basic conditions should be approached with caution, especially with more labile silyl ethers.[7][8]
Esters (e.g., Methyl, Ethyl, Benzyl)	Generally stable under standard conditions.

Experimental Protocols

Detailed methodologies for the most common and effective nosyl deprotection techniques are provided below.

Protocol 1: Thiophenol-Mediated Nosyl Deprotection

This protocol is a widely used and highly effective method for the removal of the nosyl group.[1]

Materials:

• Nosyl-protected amine

• Thiophenol (2.5 - 2.6 equivalents)

• Potassium hydroxide (2.5 equivalents) or Potassium Carbonate (2.0 equivalents)

• Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• 1 M HCl solution

• Saturated NaHCO₃ solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the nosyl-protected amine (1.0 equivalent) in MeCN or DMF.

• Add potassium carbonate (2.0 equivalents) to the solution.

• Add thiophenol (2.5 equivalents) to the reaction mixture.

• Stir the reaction at room temperature or heat to 50°C, monitoring by TLC or LC-MS until the starting material is consumed (typically 0.5-2 hours).

• Dilute the reaction mixture with water and extract with EtOAc or DCM.

• Wash the organic layer sequentially with water, 1 M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography if necessary.

Protocol 2: Solid-Supported Thiophenol-Mediated Nosyl Deprotection

This method simplifies purification by allowing for the removal of the thiol reagent and its byproducts by simple filtration.[2][3]

Materials:

• Nosyl-protected amine

• Polystyrene-supported thiophenol (PS-thiophenol) resin

• Cesium carbonate (Cs₂CO₃)

• Anhydrous Tetrahydrofuran (THF)

• Dichloromethane (DCM)

Procedure:

• Dissolve the nosyl-protected amine (1.0 equivalent) in anhydrous THF.

• Add Cs₂CO₃ (3.25 equivalents) to the solution.

• Add PS-thiophenol resin (1.12 equivalents).

• Shake the sealed reaction vessel at room temperature for 24 hours. For faster reaction, an additional portion of resin can be added after 8 hours.

• Filter the reaction mixture and wash the resin thoroughly with THF and DCM.

• Combine the filtrates and concentrate under reduced pressure to yield the deprotected amine.

Microwave-Assisted Variation: [3]

• Combine the nosyl-protected amine, Cs₂CO₃, and PS-thiophenol resin in THF in a microwave-safe vessel.

• Irradiate in a microwave reactor for 3 cycles of 1 minute each at 80°C.

• Cool the vessel, add a second portion of resin, and irradiate for an additional 3 cycles of 1 minute each at 80°C.

• Filter the reaction mixture and wash the resin with THF and DCM.

• Combine the filtrates and concentrate to obtain the product.

Protocol 3: Odorless Nosyl Deprotection with p-Mercaptobenzoic Acid

This protocol is advantageous for mitigating the strong, unpleasant odor associated with volatile thiols.[4]

Materials:

• Nosyl-protected amine

• p-Mercaptobenzoic acid (2.0 equivalents)

• Potassium carbonate (4.0 equivalents)

• N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium chloride solution

Procedure:

• Dissolve the nosyl-protected amine (1.0 equivalent) in DMF.

• Add p-mercaptobenzoic acid (2.0 equivalents) and potassium carbonate (4.0 equivalents).

• Stir the mixture at 40°C for 12 hours.

• Remove the DMF under reduced pressure.

• Extract the residue with diethyl ether.

• Wash the organic layer with a saturated aqueous solution of sodium chloride, dry over potassium carbonate, and concentrate in vacuo to afford the deprotected amine.

Visualizing Chemoselectivity: A Deprotection Workflow

The following diagram illustrates the decision-making process and workflow for the chemoselective deprotection of a nosyl group in the presence of other common protecting groups.

Caption: Workflow for chemoselective nosyl deprotection.

Reaction Mechanism: Thiol-Mediated Nosyl Cleavage

The deprotection of the nosyl group with a thiol proceeds through a nucleophilic aromatic substitution (SNAAr) mechanism, involving the formation of a Meisenheimer complex.

Caption: Mechanism of thiol-mediated nosyl deprotection.

This guide provides a framework for selecting the most appropriate nosyl deprotection method based on the specific requirements of a synthetic route, prioritizing chemoselectivity, and overall efficiency. For novel or particularly sensitive substrates, small-scale trials are always recommended to optimize deprotection conditions.

References

• 1. Fukuyama Amine Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 4. tandfonline.com [tandfonline.com]
• 5. Odorless nosyl deprotection by in-situ formation of a thiolate | Poster Board #1237 - American Chemical Society [acs.digitellinc.com]
• 6. researchgate.net [researchgate.net]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
• 8. Silyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]

A Comparative Analysis of N-Allyloxycarbonyl and 2-Nitrobenzenesulfonamide Protecting Groups in Solid-Phase vs. Solution-Phase Synthesis

For researchers and professionals in drug development and chemical synthesis, the strategic use of protecting groups is paramount to achieving desired molecular architectures. Among the myriad of options, the N-Allyloxycarbonyl (Alloc) and 2-nitrobenzenesulfonamide (nosyl) groups offer distinct advantages for the protection of amines. This guide provides a comparative overview of their efficiency when employed in solid-phase and solution-phase synthesis, supported by experimental data and protocols to aid in methodological selection.

The choice between solid-phase and solution-phase synthesis fundamentally alters reaction conditions, purification strategies, and scalability. Solid-phase peptide synthesis (SPPS) involves anchoring a growing molecular chain to an insoluble resin, which simplifies purification to mere filtration and washing.[1][2] In contrast, solution-phase synthesis carries out reactions in a homogeneous medium, often requiring more complex purification techniques like chromatography or crystallization after each step.[1][3]

Quantitative Comparison of Performance

The efficiency of a synthetic route, whether on a solid support or in solution, can be measured by several key metrics: yield, purity, reaction time, and scalability. Below is a summary of typical performance data for syntheses employing Alloc and nosyl protecting groups in both phases.

Table 1: Performance Metrics for Alloc Group Protection and Deprotection

Parameter	Solid-Phase Synthesis	Solution-Phase Synthesis
Typical Yield	High for short to medium peptides (<50 amino acids).[2] Overall yields for multistep SPPS can be lower due to cumulative losses.	Can be higher for very short peptides or when optimized, but losses during intermediate purification are common.[2][3] Deprotection yields are often >90%.[4]
Purity	Crude purity is variable, but final purity after cleavage and HPLC is typically ≥95%.[2]	Intermediate purification can lead to higher purity at each step, with final purity ranging from 90-98%.[2]
Reaction Time	Faster cycle times due to automation and simplified purification.[2] Alloc deprotection is often complete within 30-60 minutes.[4][5]	Slower overall due to multi-step workups and purifications.[2] Deprotection can take 2-12 hours.[4]
Scalability	Generally preferred for milligram to gram scale synthesis.[6]	More amenable to large-scale (gram to kilogram) synthesis.[6]
Reagent Usage	Requires excess reagents to drive reactions to completion.[6]	Can be performed with near-equimolar amounts of reagents.[6]

Table 2: Performance Metrics for Nosyl Group Protection and Deprotection

Parameter	Solid-Phase/Supported Reagents	Solution-Phase Synthesis
Typical Yield	High yields for deprotection, often >95% after filtration.[7]	Deprotection yields are high, typically in the 89-91% range after purification.[8][9]
Purity	High purity of the crude product after filtration of the supported reagent.[7]	Requires chromatographic purification to separate the product from byproducts.[8][9]
Reaction Time	Deprotection at room temperature can take 24 hours, but can be accelerated to ~6 minutes with microwave irradiation.[7]	Deprotection is typically complete in under an hour (e.g., 40 minutes at 50°C).[8][9]
Scalability	Well-suited for parallel synthesis and library generation.[7]	Readily scalable for the synthesis of large quantities of a single compound.
Reagent Usage	The solid-supported thiol can be regenerated and reused in some cases.	Requires stoichiometric or excess thiol reagents.

Experimental Protocols

Detailed methodologies are crucial for replicating and adapting these synthetic strategies. Below are representative protocols for the use of Alloc and nosyl groups in both solid-phase and solution-phase contexts.

Protocol 1: Solid-Phase Alloc Deprotection

This protocol describes the removal of the Alloc group from an amine attached to a solid support, a common step in on-resin peptide modification.

• Resin Preparation : Swell the Alloc-protected amine-functionalized resin in an appropriate solvent like dichloromethane (CH₂Cl₂) in a reaction vessel.

• Reagent Solution : Prepare a solution containing the palladium catalyst, typically tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.1 equivalents), and a scavenger, such as phenylsilane (PhSiH₃, 10-20 equivalents), in anhydrous CH₂Cl₂ under an inert atmosphere.[4][10]

• Deprotection Reaction : Add the reagent solution to the resin and agitate the mixture at room temperature. The reaction progress can be monitored by standard tests like the Kaiser test. The deprotection is often complete within 30-60 minutes.[4][5]

• Washing : Once the reaction is complete, drain the reagent solution and thoroughly wash the resin sequentially with CH₂Cl₂, DMF, and methanol to remove the catalyst and byproducts.[11]

Protocol 2: Solution-Phase Nosyl Deprotection

This protocol outlines the cleavage of a nosyl group from a secondary amine in solution, a key step in the Fukuyama amine synthesis.[8]

• Reagent Preparation : In a round-bottomed flask, dissolve thiophenol (2.5 equivalents) in acetonitrile. Cool the solution in an ice-water bath and add an aqueous solution of potassium hydroxide (2.5 equivalents) dropwise.[9]

• Substrate Addition : After stirring for a few minutes, remove the ice bath and add a solution of the N-nosyl-protected amine (1.0 equivalent) in acetonitrile to the reaction mixture.[9]

• Reaction : Heat the mixture to 50°C and monitor the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 40 minutes.[8][9]

• Workup and Purification : After cooling to room temperature, dilute the reaction mixture with water and extract the product with an organic solvent such as dichloromethane. The combined organic layers are then washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the free amine.[8][9]

Visualizing the Synthetic Workflows

To better illustrate the procedural differences between solid-phase and solution-phase synthesis, the following diagrams outline the typical workflows.

References

• 1. bachem.com [bachem.com]
• 2. benchchem.com [benchchem.com]
• 3. Solution-phase-peptide synthesis via the Group-Assisted Purification (GAP) chemistry without using chromatography and recrystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Microwave-assisted cleavage of Alloc and Allyl Ester protecting groups in solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 8. Fukuyama Amine Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 9. benchchem.com [benchchem.com]
• 10. chem.uci.edu [chem.uci.edu]
• 11. peptide.com [peptide.com]

A Comparative Guide to Alloc, Nosyl, and Tosyl Protecting Groups in Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the realm of complex organic synthesis, particularly in peptide and natural product chemistry, the strategic use of protecting groups is paramount to achieving desired chemical transformations with high yield and selectivity. The choice of a protecting group is dictated by its stability to various reaction conditions and the mildness of its cleavage. This guide provides an objective comparison of three key amine protecting groups: the allyloxycarbonyl (Alloc) group, the o-nitrobenzenesulfonyl (Nosyl) group, and the p-toluenesulfonyl (Tosyl) group. This comparison will aid researchers in selecting the optimal protecting group strategy for their synthetic endeavors.

While the user query specified "Alloc-nosyl" and "Ts-Alloc," these do not represent standard, single protecting groups in chemical literature. It is likely the intention was to compare the widely used Alloc and Nosyl protecting groups, with the related Tosyl group providing a valuable benchmark for sulfonamide-based protection.

At a Glance: Key Properties of Alloc, Nosyl, and Tosyl Protecting Groups

Feature	Alloc (Allyloxycarbonyl)	Nosyl (o-Nitrobenzenesulfonyl)	Tosyl (p-Toluenesulfonyl)
Structure	R-NH-CO-O-CH₂CH=CH₂	R-NH-SO₂-C₆H₄-NO₂	R-NH-SO₂-C₆H₄-CH₃
Protection Chemistry	Reaction of an amine with allyl chloroformate or diallyl dicarbonate.	Reaction of an amine with o-nitrobenzenesulfonyl chloride.	Reaction of an amine with p-toluenesulfonyl chloride.
Deprotection Conditions	Mild, neutral conditions using a Palladium(0) catalyst and a scavenger.[1][2]	Mild nucleophilic aromatic substitution with a thiol and a base.[3]	Harsh reductive or strongly acidic conditions.[4]
Orthogonality	Orthogonal to acid- and base-labile groups (e.g., Boc, Fmoc).[1][2]	Orthogonal to acid- and base-labile groups (e.g., Boc, Cbz).[3]	Limited orthogonality due to harsh cleavage conditions.
Key Advantages	Very mild and selective deprotection.	Mild deprotection; activates the N-H bond for further functionalization.	High stability to a wide range of reaction conditions.[5]
Key Disadvantages	Requires a metal catalyst which may need to be removed post-reaction.	Deprotection often involves malodorous thiols.	Harsh deprotection conditions limit its use in complex molecules with sensitive functional groups.[5]

Quantitative Comparison of Deprotection Performance

Direct, side-by-side quantitative comparisons of these protecting groups under identical conditions are scarce in the literature. The following tables provide a summary of representative deprotection conditions, times, and yields extracted from various studies. It is important to note that reaction outcomes are highly substrate-dependent.

Table 1: Alloc Group Deprotection

Substrate	Reagents and Conditions	Time	Yield	Citation
N-Alloc-amino acid ester	Pd(PPh₃)₄, DABCO, EDC/HOBt, CH₂Cl₂	10-20 min	87-99%
Alloc-protected lysine on solid support	Pd(PPh₃)₄, Phenylsilane, DCM, 40°C (Microwave)	2 x 5 min	>98% purity	[6]
Alloc-protected peptide	10 mol% Ru-complex, NCL conditions	2 hours	Quantitative	[7]
General Alloc-protected amine	Pd(PPh₃)₄, Phenylsilane, DCM, RT	2 hours	Not specified	[8]

Table 2: Nosyl Group Deprotection

Substrate	Reagents and Conditions	Time	Yield	Citation
N-Nosyl-N-methylbenzylamine	PS-thiophenol, Cs₂CO₃, THF, RT	24 hours	96%	[3]
N-Nosyl-N-methylbenzylamine	PS-thiophenol, Cs₂CO₃, THF, 80°C (Microwave)	6 x 1 min	95%	[3]
Various N-Nosyl amines	Homocysteine thiolactone, DBU	Not specified	Good yields	[9]
N-Nosyl amino acid	Mercaptoacetic acid, NaOMe, Acetonitrile/Methanol, reflux	Not specified	High yields	[10]

Table 3: Tosyl Group Deprotection

Substrate	Reagents and Conditions	Time	Yield	Citation
N-Tosyl-amino acid	SmI₂, amine, water	"Instantaneous"	Near quantitative	[11]
N-Tosyl amine	Mg, MeOH, Ultrasonic conditions	Not specified	up to 75%	[12]
N-Tosyl amine	Na/liquid ammonia	Not specified	Not specified	[5]
N-Tosyl amine	HBr/AcOH	Not specified	Not specified	[5]

Deprotection Mechanisms and Experimental Workflows

The distinct deprotection mechanisms of the Alloc and Nosyl groups form the basis of their orthogonality and utility in modern organic synthesis.

Caption: Deprotection mechanisms for Alloc and Nosyl groups.

Caption: General experimental workflow for a deprotection reaction.

Detailed Experimental Protocols

The following are representative protocols for the deprotection of Alloc- and Nosyl-protected amines. These should be adapted based on the specific substrate and scale of the reaction.

Protocol 1: Palladium-Catalyzed Deprotection of an Alloc-Protected Amine

Materials:

• Alloc-protected substrate

• Palladium(0) tetrakis(triphenylphosphine) [Pd(PPh₃)₄] (0.05 - 0.2 equivalents)

• Scavenger, e.g., Phenylsilane (PhSiH₃) (10-20 equivalents) or Dimethylamine-borane complex (Me₂NH·BH₃) (40 equivalents)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Argon or Nitrogen atmosphere

Procedure:

• Dissolve the Alloc-protected substrate in anhydrous DCM or THF under an inert atmosphere of argon or nitrogen.

• Add the scavenger (e.g., Phenylsilane) to the stirred solution.

• Add the palladium catalyst, Pd(PPh₃)₄.

• Stir the reaction mixture at room temperature. For solid-phase synthesis, agitation at 40°C with microwave irradiation can significantly accelerate the reaction.[6]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, the reaction mixture can be concentrated under reduced pressure.

• The crude product is then purified by column chromatography to yield the deprotected amine. For solid-phase synthesis, the resin is washed extensively with DCM and DMF.[13]

Protocol 2: Thiol-Mediated Deprotection of a Nosyl-Protected Amine

Materials:

• Nosyl-protected substrate

• Thiol, e.g., Thiophenol or Mercaptoethanol (excess)

• Base, e.g., Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃) (excess)

• Anhydrous Dimethylformamide (DMF) or Acetonitrile

Procedure:

• Dissolve the Nosyl-protected substrate in anhydrous DMF or acetonitrile.

• Add the base (e.g., K₂CO₃) to the solution.

• Add the thiol (e.g., Thiophenol) to the reaction mixture.

• Stir the reaction at room temperature or heat as required. Microwave irradiation can dramatically reduce reaction times.[3]

• Monitor the reaction by TLC or LC-MS.

• Once the reaction is complete, the mixture is typically diluted with an organic solvent and washed with aqueous solutions to remove the base and excess thiol.

• The organic layer is dried, concentrated, and the crude product is purified by column chromatography.

Conclusion

The Alloc, Nosyl, and Tosyl protecting groups each offer a unique set of properties for the protection of amines. The Alloc group stands out for its exceptionally mild and orthogonal cleavage conditions, making it ideal for complex syntheses involving sensitive functionalities. The Nosyl group also provides for mild deprotection and offers the added advantage of activating the N-H bond, but the use of thiols can be a practical drawback. The Tosyl group , while extremely robust, is limited by the harsh conditions required for its removal. The choice between these protecting groups will ultimately depend on the specific requirements of the synthetic route, including the presence of other functional groups, the desired orthogonality, and the scalability of the process.

References

• 1. benchchem.com [benchchem.com]
• 2. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 4. Tosyl group - Wikipedia [en.wikipedia.org]
• 5. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 6. biotage.com [biotage.com]
• 7. researchgate.net [researchgate.net]
• 8. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 9. Odorless nosyl deprotection by in-situ formation of a thiolate | Poster Board #1237 - American Chemical Society [acs.digitellinc.com]
• 10. researchgate.net [researchgate.net]
• 11. Desulfonylation of tosyl amides through catalytic photoredox cleavage of N-S bond under visible-light irradiation. | Semantic Scholar [semanticscholar.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. benchchem.com [benchchem.com]

A Comparative Guide to the Orthogonal Deprotection of Alloc and Nosyl Protecting Groups

For Researchers, Scientists, and Drug Development Professionals

In the realm of complex molecule synthesis, particularly in peptide and medicinal chemistry, the strategic use of orthogonal protecting groups is paramount. The ability to selectively unmask one functional group while others remain intact allows for precise molecular construction. This guide provides an in-depth comparison of two such valuable protecting groups: the allyloxycarbonyl (Alloc) group and the 2-nitrobenzenesulfonyl (Nosyl) group. We present experimental data and detailed protocols to validate their orthogonality, enabling researchers to confidently employ this protective group pairing in their synthetic strategies.

The Alloc group is renowned for its stability under both acidic and basic conditions commonly used in peptide synthesis, such as trifluoroacetic acid (TFA) and piperidine.[1] Its removal is efficiently achieved under mild, neutral conditions using a palladium(0) catalyst.[1] Conversely, the Nosyl group is stable to these palladium-catalyzed conditions but is readily cleaved by nucleophilic attack with thiols, a distinct deprotection mechanism that forms the basis of its orthogonality with the Alloc group.[2]

Quantitative Comparison of Deprotection Methods

The following table summarizes the experimental conditions for the selective deprotection of the Alloc and Nosyl groups, demonstrating their orthogonal nature. The data presented are representative of typical high-yielding reactions found in the literature, underscoring the efficiency and selectivity of these methods.

Protecting Group	Deprotection Reagents & Conditions	Substrate (Example)	Yield of Deprotection	Stability of Orthogonal Group	Reference
Alloc	Pd(PPh₃)₄ (catalyst), Phenylsilane (scavenger), in Dichloromethane (DCM) at room temperature.	Alloc-protected amine with a Nosyl-protected amine present in the same molecule.	>95%	Nosyl group remains intact.	[3]
Nosyl	Thiophenol, Potassium Carbonate (K₂CO₃), in Dimethylformamide (DMF) at room temperature.	Nosyl-protected amine with an Alloc-protected amine present in the same molecule.	>90%	Alloc group remains intact.	[2]

Experimental Protocols

Detailed methodologies for the selective cleavage of the Alloc and Nosyl groups are provided below. These protocols are based on established literature procedures.

Protocol 1: Selective Deprotection of the Alloc Group

This procedure describes the palladium-catalyzed removal of the Alloc group from an amine in the presence of a Nosyl-protected amine.

Materials:

• Alloc- and Nosyl-protected substrate

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Phenylsilane (PhSiH₃)

• Anhydrous Dichloromethane (DCM)

• Nitrogen or Argon atmosphere

Procedure:

• Dissolve the dual-protected substrate in anhydrous DCM under an inert atmosphere of nitrogen or argon.

• To this solution, add phenylsilane (typically 20 equivalents).

• Add tetrakis(triphenylphosphine)palladium(0) (typically 0.2 equivalents).

• Stir the reaction mixture at room temperature for 1-2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, the reaction mixture can be concentrated under reduced pressure and the residue purified by column chromatography to isolate the Nosyl-protected amine.

Protocol 2: Selective Deprotection of the Nosyl Group

This procedure outlines the thiol-mediated cleavage of the Nosyl group from an amine while leaving an Alloc-protected amine untouched.

Materials:

• Alloc- and Nosyl-protected substrate

• Thiophenol

• Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• Dissolve the dual-protected substrate in anhydrous DMF.

• Add potassium carbonate (typically 2-3 equivalents).

• Add thiophenol (typically 2-3 equivalents) to the mixture.

• Stir the reaction at room temperature for 2-4 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product can then be purified by column chromatography to yield the Alloc-protected amine.

Visualizing Orthogonality: Deprotection Pathways

The following diagrams, generated using Graphviz, illustrate the distinct and non-interfering deprotection pathways for the Alloc and Nosyl groups, visually confirming their orthogonality.

Orthogonal deprotection pathways of Alloc and Nosyl groups.

This workflow demonstrates that starting from a dually protected substrate, one can selectively proceed down one of two distinct deprotection pathways, yielding a singly protected product with high fidelity. The conditions for removing the Alloc group do not affect the Nosyl group, and vice versa, which is the definition of orthogonality in chemical synthesis.[4]

References

• 1. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 2. Fukuyama Amine Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 3. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 4. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide: A Comprehensive Guide for Laboratory Professionals

For Immediate Release

Researchers, scientists, and drug development professionals handling N-Allyloxycarbonyl-2-nitrobenzenesulfonamide now have access to a comprehensive guide on its proper and safe disposal. This document outlines essential safety information, detailed chemical neutralization protocols, and waste management procedures to ensure the safe handling of this compound within a laboratory setting. Adherence to these guidelines is critical to mitigate risks and ensure compliance with safety regulations.

N-Allyloxycarbonyl-2-nitrobenzenesulfonamide is a hazardous chemical requiring careful handling and disposal. The information below provides two potential chemical degradation pathways for laboratory-scale waste before final disposal. It is imperative to consult your institution's Environmental Health and Safety (EHS) department for guidance on local regulations and final waste stream management.

Essential Safety and Handling Information

Prior to handling N-Allyloxycarbonyl-2-nitrobenzenesulfonamide, it is crucial to review the Safety Data Sheet (SDS). The compound is known to cause skin and serious eye irritation. Always handle this chemical in a well-ventilated fume hood.

Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

• Eye Protection: Safety goggles or a face shield are essential to prevent eye contact.

• Lab Coat: A flame-retardant lab coat should be worn.

Chemical Disposal Procedures

For small quantities of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide waste generated in the laboratory, chemical degradation can be an effective preliminary step before collection by a licensed waste disposal service. Two potential methods are outlined below, targeting the distinct functional groups of the molecule.

Method 1: Palladium-Catalyzed Cleavage of the Allyloxycarbonyl Group

This method focuses on the removal of the allyloxycarbonyl (Alloc) protecting group, a common procedure in organic synthesis. This process converts the parent compound into 2-nitrobenzenesulfonamide and byproducts derived from the allyl group.

Experimental Protocol:

• Inert Atmosphere: In a fume hood, equip a round-bottom flask with a magnetic stir bar and a septum. Purge the flask with an inert gas (e.g., argon or nitrogen).

• Dissolution: Dissolve the N-Allyloxycarbonyl-2-nitrobenzenesulfonamide waste in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Catalyst and Scavenger Addition: To the stirred solution, add a palladium(0) catalyst, such as tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄], and a scavenger for the allyl group, such as phenylsilane (PhSiH₃).

• Reaction: Allow the reaction to stir at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Quenching and Workup: Once the reaction is complete, the mixture will contain 2-nitrobenzenesulfonamide, the palladium catalyst, and byproducts from the scavenger. This entire mixture should be treated as hazardous waste.

Quantitative Data Summary:

Reagent	Molar Ratio (relative to Substrate)
N-Allyloxycarbonyl-2-nitrobenzenesulfonamide	1.0
Pd(PPh₃)₄	0.05 - 0.1
Phenylsilane (PhSiH₃)	1.1 - 1.5

Method 2: Hydrolysis of the Sulfonamide Bond

This method involves the cleavage of the sulfonamide bond through acid or base hydrolysis. This will break the molecule into smaller, more manageable fragments for disposal.

Experimental Protocol (Acid Hydrolysis):

• Reaction Setup: In a fume hood, dissolve the N-Allyloxycarbonyl-2-nitrobenzenesulfonamide waste in a suitable solvent that is miscible with aqueous acid, such as dioxane or a mixture of water and a co-solvent.

• Acid Addition: Slowly and carefully add a strong acid, such as concentrated sulfuric acid, to the solution with stirring. The reaction may be exothermic.

• Heating: Heat the reaction mixture under reflux. The reaction time will vary depending on the concentration of the acid and the temperature.

• Neutralization and Disposal: After cooling, the acidic solution should be carefully neutralized with a base (e.g., sodium bicarbonate) before being collected as hazardous waste.

Quantitative Data Summary:

Condition	Value
Acid	Concentrated Sulfuric Acid
Solvent	Aqueous Dioxane (e.g., 50% v/v)
Temperature	Reflux
Neutralizing Agent	Sodium Bicarbonate (or other weak base)

Final Waste Disposal

The residues from both chemical degradation methods are considered hazardous waste. They should be collected in a properly labeled, sealed container. Contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and final disposal through an approved waste disposal plant. Do not pour any of the chemical or its degradation products down the drain.

By following these procedures, laboratory professionals can ensure the safe and responsible disposal of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide, contributing to a safer research environment.

Personal protective equipment for handling N-Allyloxycarbonyl-2-nitrobenzenesulfonamide

Disclaimer: This guide is based on the known hazards of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide and general best practices for handling similar chemical compounds. A specific Safety Data Sheet (SDS) for this compound was not located; therefore, it is crucial to treat this chemical with a high degree of caution and to consult with your institution's Environmental Health and Safety (EHS) department for specific guidance.

N-Allyloxycarbonyl-2-nitrobenzenesulfonamide is identified as a chemical that causes skin and serious eye irritation.[1] Proper personal protective equipment (PPE) and handling procedures are essential to ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling N-Allyloxycarbonyl-2-nitrobenzenesulfonamide to prevent skin and eye contact. The following table summarizes the recommended PPE.

Body Part	Recommended Protection	Specifications & Rationale
Eyes & Face	Chemical Splash Goggles and Face Shield	Goggles are required to protect against splashes.[2][3] A face shield provides an additional layer of protection for the entire face, especially when there is a risk of significant splashing.[4][5]
Hands	Double Gloving: Nitrile or Neoprene Gloves	No single glove material protects against all chemicals.[4] Nitrile gloves offer good resistance to a range of chemicals.[4] Double gloving provides an extra barrier.[4] Always inspect gloves before use and change them immediately if they become contaminated.[4]
Body	Chemical-Resistant Laboratory Coat	A lab coat made of a material like Nomex® or 100% cotton should be worn and fully buttoned to protect the skin.[4] Avoid synthetic fabrics that can melt or burn easily.[4]
Feet	Closed-Toed, Chemical-Resistant Shoes	Shoes must cover the entire foot to prevent injury from spills or falling objects.[4] Sandals or open-toed shoes are not permitted in the laboratory.[4]
Respiratory	Use in a Certified Chemical Fume Hood	All handling of this compound should be conducted within a properly functioning chemical fume hood to minimize inhalation exposure.[2] If engineering controls are insufficient, a respirator may be required, which necessitates a formal respiratory protection program, including medical evaluation and fit testing.[4]

Hazard Information

Hazard Statement	Classification
H315	Causes skin irritation[1]
H319	Causes serious eye irritation[1]

Operational Plan: Step-by-Step Handling Procedure

This section outlines the procedural steps for safely handling N-Allyloxycarbonyl-2-nitrobenzenesulfonamide in a laboratory setting.

1. Preparation and Area Inspection:

• Ensure a certified chemical fume hood is in proper working order.[2]

• Verify that an emergency eyewash station and safety shower are accessible.[2]

• Clear the workspace of any unnecessary equipment or chemicals.[2]

• Assemble all necessary equipment for the experiment (e.g., glassware, spatulas, weighing paper).[2]

2. Weighing and Transferring:

• When weighing the solid compound, do so in a closed container within the fume hood to prevent the dispersal of dust.[4]

• Use appropriate tools, such as a spatula, to avoid direct contact when transferring the chemical.[4]

• Keep containers of the chemical tightly closed when not in use to prevent the release of vapors.[4]

3. Post-Handling Procedures:

• Thoroughly clean the work area at the end of the procedure.[4]

• Decontaminate any equipment that has come into contact with the chemical.[4]

• Wash hands and any exposed skin thoroughly after handling the chemical.[6]

Disposal Plan

Proper disposal of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide and any contaminated materials is crucial to prevent environmental contamination and ensure safety.

1. Waste Segregation:

• Segregate waste into distinct categories based on chemical properties, such as flammable, corrosive, or toxic materials.[7]

2. Waste Containers:

• Use designated, properly labeled, and sealed hazardous waste containers.[7]

• Ensure waste containers are compatible with the chemical to prevent reactions or degradation of the container.

3. Disposal of Contaminated Materials:

• Dispose of all contaminated PPE, such as gloves and disposable lab coats, as hazardous waste.

• Any equipment that cannot be decontaminated should also be disposed of as hazardous waste.

4. Institutional Guidelines:

• Follow all institutional and local regulations for hazardous waste disposal. Contact your institution's EHS department for specific procedures.

Safe Handling Workflow

Caption: Workflow for the safe handling of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide.

References

• 1. chemical-label.com [chemical-label.com]
• 2. benchchem.com [benchchem.com]
• 3. pharmastate.academy [pharmastate.academy]
• 4. benchchem.com [benchchem.com]
• 5. quora.com [quora.com]
• 6. fishersci.com [fishersci.com]
• 7. solubilityofthings.com [solubilityofthings.com]